3-Chloro-2-methoxypyridine

• CAS: 13472-84-9

Core Science & Biosynthesis

3-Chloro-2-methoxypyridine physical and chemical properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloro-2-methoxypyridine is a halogenated pyridine derivative with significant applications as a versatile building block in organic synthesis. Its unique electronic and steric properties, arising from the presence of both a chloro and a methoxy group on the pyridine ring, make it a valuable intermediate in the preparation of a wide range of functionalized heterocyclic compounds. This technical guide provides a comprehensive overview of the physical, chemical, and spectroscopic properties of 3-Chloro-2-methoxypyridine, along with its key applications in the pharmaceutical and agrochemical industries.

Physical and Chemical Properties

3-Chloro-2-methoxypyridine is a clear, light yellow to orange liquid at room temperature.[1][2][3] A summary of its key physical and chemical properties is presented in the table below.

Property	Value	Source(s)
CAS Number	13472-84-9	[1][2][3][4]
Molecular Formula	C₆H₆ClNO	[1][2][4]
Molecular Weight	143.57 g/mol	[1][2][3][4]
Appearance	Light yellow to yellow to orange clear liquid	[1][2][3]
Density	1.25 g/cm³	[1][2][3][5]
Boiling Point	53 °C at 3 mmHg	[1][2][3][4][5]
171.1 ± 20.0 °C at 760 Torr (Calculated)	[6]
Refractive Index	n20/D 1.54	[1][2][3][5]
Flash Point	57 °C (134.6 °F)	[3][5]
Solubility	Slightly soluble (4.9 g/L) at 25 °C (Calculated)	[6]
Purity	≥ 97% (GC)	[2][3]

Spectroscopic Data

While detailed experimental protocols for acquiring spectroscopic data are not available in the provided search results, typical analytical techniques for a compound like 3-Chloro-2-methoxypyridine would involve ¹H NMR, ¹³C NMR, and IR spectroscopy. Some sources confirm that NMR data is used to confirm the structure of commercially available 3-Chloro-2-methoxypyridine.[3] Chemical book databases also indicate the availability of ¹H NMR, ¹³C NMR, IR, and mass spectrometry data for this compound and its derivatives.[7][8][9][10][11]

Chemical Reactivity and Applications

3-Chloro-2-methoxypyridine is a valuable intermediate in organic synthesis due to the reactivity imparted by the chloro and methoxy substituents on the pyridine ring.[1][2][12] The presence of these functional groups allows for a variety of chemical transformations, making it a key component in the synthesis of more complex molecules.

Nucleophilic Substitution Reactions

The chlorine atom at the 3-position of the pyridine ring is susceptible to nucleophilic substitution reactions.[12] This allows for the introduction of a wide range of functional groups, which is a key strategy in the development of new pharmaceutical and agrochemical compounds.[12]

Applications in Drug Development

This compound serves as a precursor in the development of various drug candidates, including those targeting neurological disorders and infectious diseases.[12] It is also an important intermediate in the synthesis of anti-inflammatory and analgesic drugs.[1] The ability to modify its structure through nucleophilic substitution enables chemists to fine-tune the efficacy, selectivity, and pharmacokinetic properties of the resulting drug molecules.[12]

Applications in Agrochemicals

In the agrochemical sector, 3-Chloro-2-methoxypyridine is used in the synthesis of herbicides and fungicides.[1][2][12] The chlorine atom contributes to the stability and effectiveness of the resulting pesticides against target pests.[12] The methoxy group can enhance the solubility and absorption of these compounds in plant systems.[12]

Synthesis and Experimental Workflows

While specific, detailed experimental protocols for the synthesis of 3-Chloro-2-methoxypyridine were not found in the search results, a general understanding of its utility can be visualized. The following diagram illustrates a conceptual workflow where 3-Chloro-2-methoxypyridine serves as a starting material for the synthesis of diverse chemical entities.

Caption: Synthetic utility of 3-Chloro-2-methoxypyridine.

Safety and Handling

3-Chloro-2-methoxypyridine is a flammable liquid and vapor.[3] It is harmful if swallowed and causes skin and serious eye irritation.[3] It may also cause respiratory irritation.[13]

Hazard Statements:

• H226: Flammable liquid and vapor[3]

• H227: Combustible liquid

• H302: Harmful if swallowed

• H310 + H330: Fatal in contact with skin or if inhaled

• H315: Causes skin irritation[3][13]

• H318: Causes serious eye damage

• H319: Causes serious eye irritation[3][13]

• H335: May cause respiratory irritation[13]

Precautionary Statements:

• P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

• P260: Do not breathe mist or vapors.

• P264: Wash skin thoroughly after handling.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[14]

It is recommended to handle this chemical in a well-ventilated area, using appropriate personal protective equipment (PPE), including gloves, safety goggles, and respiratory protection.[15] Store in a cool, well-ventilated place, away from sources of ignition.[3][5]

Conclusion

3-Chloro-2-methoxypyridine is a key chemical intermediate with a well-defined set of physical and chemical properties that make it highly valuable in the fields of medicinal chemistry and agrochemical research. Its reactivity, particularly in nucleophilic substitution reactions, allows for the synthesis of a diverse array of complex molecules with potential biological activity. Proper handling and storage procedures are essential when working with this compound due to its hazardous nature.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 3-Chloro-2-methoxypyridine | 13472-84-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. 3-CHLORO-2-METHOXYPYRIDINE | 13472-84-9 [m.chemicalbook.com]
• 5. 3-Chloro-2-methoxypyridine | 13472-84-9 | TCI AMERICA [tcichemicals.com]
• 6. CAS # 13472-84-9, 3-Chloro-2-methoxypyridine, 2-Methoxy-3-chloropyridine - chemBlink [ww.chemblink.com]
• 7. 3-BROMO-5-CHLORO-2-METHOXY-PYRIDINE(102830-75-1) 1H NMR spectrum [chemicalbook.com]
• 8. 3-CHLORO-2-METHOXYPYRIDINE(13472-84-9) 1H NMR [m.chemicalbook.com]
• 9. 3-CHLORO-5-FORMYL-2-METHOXYPYRIDINE(132865-44-2) 1H NMR spectrum [chemicalbook.com]
• 10. 3-Bromo-6-chloro-2-methylpyridine(132606-40-7) 1H NMR spectrum [chemicalbook.com]
• 11. 2-Methoxypyridine(1628-89-3) 1H NMR spectrum [chemicalbook.com]
• 12. Wholesale 3-CHLORO-2-METHOXYPYRIDINE CAS:13472-84-9 Manufacturers and Suppliers | XINDAO [xindaobiotech.com]
• 13. 3-Chloro-2-methylpyridine | C6H6ClN | CID 2762797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. fishersci.com [fishersci.com]
• 15. echemi.com [echemi.com]

3-Chloro-2-methoxypyridine CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chloro-2-methoxypyridine, a key building block in the synthesis of complex organic molecules for the pharmaceutical and agrochemical industries. This document outlines its core chemical properties, potential synthetic transformations, and generalized experimental protocols.

Core Chemical and Physical Properties

3-Chloro-2-methoxypyridine is a substituted pyridine derivative featuring a chlorine atom at the 3-position and a methoxy group at the 2-position. These functional groups dictate its reactivity, making it a versatile intermediate for introducing the 2-methoxypyridinyl moiety into larger molecules. Its key properties are summarized below.

Property	Value	Reference
CAS Number	13472-84-9	[1][2]
Molecular Formula	C₆H₆ClNO	[2][3]
Molecular Weight	143.57 g/mol	[2][3][4][5]
Appearance	Light yellow to yellow to orange clear liquid	[3][6]
Density	1.25 g/mL	[3][4]
Boiling Point	53 °C / 3 mmHg	[3][4]
Purity	≥ 97% (GC)	[3][4]

Synthetic Utility and Key Reactions

As a versatile intermediate, 3-Chloro-2-methoxypyridine is primarily utilized in cross-coupling and nucleophilic substitution reactions to create more complex molecular architectures.[5] The chlorine atom at the 3-position is the primary site for substitution, allowing for the formation of new carbon-carbon and carbon-heteroatom bonds.

Logical Workflow for Synthesis and Functionalization

The following diagram illustrates a general workflow for the utilization of 3-Chloro-2-methoxypyridine in a research and development setting.

References

• 1. benchchem.com [benchchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. mdpi.com [mdpi.com]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. Wholesale 3-CHLORO-2-METHOXYPYRIDINE CAS:13472-84-9 Manufacturers and Suppliers | XINDAO [xindaobiotech.com]
• 6. benchchem.com [benchchem.com]

Synthesis of 3-Chloro-2-methoxypyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the primary synthetic pathways for 3-chloro-2-methoxypyridine, a crucial intermediate in the pharmaceutical and agrochemical industries.[1] Two core methodologies are detailed: the selective methoxylation of 2,3-dichloropyridine and a multi-step synthesis commencing from 2-hydroxypyridine. This document furnishes detailed experimental protocols, quantitative data, and process visualizations to facilitate the laboratory-scale synthesis and process development of this versatile building block.

Introduction

3-Chloro-2-methoxypyridine is a substituted pyridine derivative of significant interest due to its utility as a precursor in the synthesis of a variety of biologically active molecules.[1] The presence of chloro and methoxy functionalities on the pyridine ring allows for diverse chemical modifications, making it a valuable scaffold in medicinal chemistry and materials science. This guide outlines the most prevalent and practical synthetic routes for its preparation, offering a foundation for researchers and development professionals.

Synthetic Pathways

Two principal synthetic routes have been identified for the preparation of 3-chloro-2-methoxypyridine:

• Pathway 1: Selective nucleophilic substitution of 2,3-dichloropyridine.

• Pathway 2: Chlorination of 2-hydroxypyridine followed by O-methylation.

The following sections provide a detailed analysis of each pathway, including reaction mechanisms, experimental procedures, and quantitative data.

Pathway 1: Selective Methoxylation of 2,3-Dichloropyridine

This pathway involves the direct displacement of one chlorine atom from the readily available starting material, 2,3-dichloropyridine, with a methoxy group. The electron-deficient nature of the pyridine ring, enhanced by the two chlorine substituents, facilitates nucleophilic aromatic substitution (SNAr). The C2 position is generally more activated towards nucleophilic attack than the C3 position, allowing for regioselective substitution.[2]

Reaction Scheme:

Caption: Selective methoxylation of 2,3-dichloropyridine.

This protocol is adapted from general procedures for nucleophilic substitution on 2,3-dichloropyridine.[2]

Materials:

• 2,3-Dichloropyridine

• Sodium methoxide (NaOMe)

• Methanol (MeOH, anhydrous)

• Diethyl ether

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2,3-dichloropyridine (1.0 equivalent) in anhydrous methanol.

• Add sodium methoxide (1.05-1.2 equivalents) to the solution.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• To the residue, add water and extract with diethyl ether (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate under reduced pressure to yield the crude product.

• Purify the crude 3-chloro-2-methoxypyridine by vacuum distillation or column chromatography on silica gel.

While specific yield data for the direct methoxylation of 2,3-dichloropyridine is not extensively reported in readily available literature, analogous nucleophilic substitution reactions on this substrate, such as amination, can proceed in high yields (e.g., 82% for amination with aniline).[2] It is expected that the methoxylation would also provide good yields of the desired 2-methoxy-3-chloropyridine.[2]

Starting Material	Reagent	Solvent	Temperature	Typical Yield (%)	Purity (%)
2,3-Dichloropyridine	Sodium Methoxide	Methanol	Reflux	Good (estimated)	>97 (after purification)

Pathway 2: From 2-Hydroxypyridine

This two-step pathway begins with the chlorination of 2-hydroxypyridine (which exists in tautomeric equilibrium with 2-pyridone) to form 3-chloro-2-hydroxypyridine.[3][4] This intermediate is then subjected to O-methylation to yield the final product.

Reaction Scheme:

Caption: Synthesis of 3-chloro-2-methoxypyridine from 2-hydroxypyridine.

This protocol is based on general procedures for the chlorination of hydroxypyridines.[5][6]

Materials:

• 2-Hydroxypyridine

• Phosphorus oxychloride (POCl₃)

• Pyridine (as a base, optional)

• Ice water

Procedure:

• In a reaction vessel equipped for heating under reflux and protection from moisture, add 2-hydroxypyridine (1.0 equivalent).

• Carefully add phosphorus oxychloride (excess, can act as both reagent and solvent) or an equimolar amount in a high-boiling solvent. An organic base like pyridine can also be added.[5]

• Heat the mixture to reflux for several hours. The reaction progress should be monitored by TLC or LC-MS.

• After completion, cool the reaction mixture and carefully quench by pouring it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a base (e.g., sodium carbonate or sodium hydroxide) until the product precipitates.

• Collect the solid by filtration, wash with cold water, and dry to obtain 3-chloro-2-hydroxypyridine.

This protocol is adapted from the methylation of a structurally similar compound, 2-bromo-3-hydroxypyridine.[7]

Materials:

• 3-Chloro-2-hydroxypyridine

• Potassium carbonate (K₂CO₃) or Potassium hydroxide (KOH)

• Methyl iodide (CH₃I) or Dimethyl sulfate ((CH₃)₂SO₄)

• Dimethylformamide (DMF) or Acetone

• Diethyl ether

• Water

Procedure:

• To a stirred suspension of 3-chloro-2-hydroxypyridine (1.0 equivalent) and a base such as potassium carbonate or pulverized potassium hydroxide (1.1-1.5 equivalents) in a suitable solvent like DMF or acetone, add the methylating agent (methyl iodide or dimethyl sulfate, 1.1 equivalents) dropwise at room temperature.[7][8]

• Stir the mixture at room temperature or with gentle heating (e.g., 55-60°C) for several hours until the starting material is consumed (monitored by TLC).[7]

• Pour the reaction mixture into ice water to precipitate the product or to be extracted.

• If a precipitate forms, collect it by filtration, wash with water, and dry.

• Alternatively, extract the aqueous mixture with diethyl ether (3 x volumes).

• Combine the organic extracts, wash with water and brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to give the crude product.

• Purify by vacuum distillation or column chromatography.

The yields for each step can vary depending on the specific conditions and reagents used.

Step	Starting Material	Key Reagents	Solvent	Temperature	Typical Yield (%)
Chlorination	2-Hydroxypyridine	POCl₃	Neat or high-boiling solvent	Reflux	70-90
O-Methylation	3-Chloro-2-hydroxypyridine	CH₃I, K₂CO₃	DMF	Room Temp - 60°C	80-95

Purification and Analysis

The final product, 3-chloro-2-methoxypyridine, is typically purified by vacuum distillation or column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.[8][9] The purity can be assessed by GC-MS and NMR spectroscopy.

General Workflow for Synthesis and Purification:

Caption: General experimental workflow for the synthesis of 3-chloro-2-methoxypyridine.

Conclusion

This technical guide has detailed two robust synthetic pathways for the preparation of 3-chloro-2-methoxypyridine. The selective methoxylation of 2,3-dichloropyridine offers a more direct route, while the synthesis from 2-hydroxypyridine provides an alternative approach. The provided experimental protocols and quantitative data serve as a valuable resource for researchers and professionals in the field, enabling the efficient synthesis of this important chemical intermediate. The choice of pathway will depend on the availability of starting materials, desired scale, and laboratory capabilities.

References

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Chlorination and tautomerism: a computational and UPS/XPS study of 2-hydroxypyridine ⇌ 2-pyridone equilibrium - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Spectroscopic Profile of 3-Chloro-2-methoxypyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-Chloro-2-methoxypyridine, a key intermediate in the pharmaceutical and agrochemical industries. Due to the limited availability of public experimental spectra for this specific compound, this document presents predicted spectroscopic data based on the analysis of structurally similar molecules. Detailed, generalized experimental protocols for Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) are also provided to guide researchers in acquiring and interpreting their own data.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 3-Chloro-2-methoxypyridine. These predictions are derived from established principles of spectroscopy and by comparing the structure to known data of related pyridine derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data for 3-Chloro-2-methoxypyridine

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.0 - 8.2	Doublet of Doublets (dd)	1H	H-6
~7.6 - 7.8	Doublet of Doublets (dd)	1H	H-4
~7.0 - 7.2	Doublet of Doublets (dd)	1H	H-5
~4.0	Singlet (s)	3H	-OCH₃

Solvent: CDCl₃, Reference: TMS (δ 0.00 ppm)

Table 2: Predicted ¹³C NMR Data for 3-Chloro-2-methoxypyridine

Chemical Shift (δ, ppm)	Assignment
~160	C-2
~145	C-6
~138	C-4
~122	C-5
~118	C-3
~54	-OCH₃

Solvent: CDCl₃

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for 3-Chloro-2-methoxypyridine

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	C-H stretch (aromatic)
2950-2850	Medium	C-H stretch (methyl)
1600-1550	Strong	C=C and C=N stretching (pyridine ring)
1480-1440	Strong	C-H bending (methyl)
1300-1200	Strong	C-O stretch (aryl ether)
800-700	Strong	C-Cl stretch

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data for 3-Chloro-2-methoxypyridine

m/z	Relative Intensity (%)	Assignment
143	100	[M]⁺ (³⁵Cl isotope)
145	~33	[M+2]⁺ (³⁷Cl isotope)
128	Variable	[M-CH₃]⁺
112	Variable	[M-OCH₃]⁺
78	Variable	[C₅H₄N]⁺

Experimental Protocols

The following are generalized protocols for obtaining spectroscopic data for an organic compound like 3-Chloro-2-methoxypyridine. Instrument-specific parameters should be optimized for best results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified 3-Chloro-2-methoxypyridine in 0.5-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃). The solution should be clear and free of particulate matter.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the solution to serve as a reference for the chemical shifts (δ = 0.00 ppm).

• Transfer to NMR Tube: Carefully transfer the solution to a clean, dry 5 mm NMR tube.

• Data Acquisition: Place the NMR tube in the spectrometer. Acquire ¹H and ¹³C NMR spectra according to the instrument's standard operating procedures. Typical parameters for ¹H NMR include a 30-45° pulse angle and a relaxation delay of 1-2 seconds. For ¹³C NMR, a proton-decoupled sequence is typically used.

Infrared (IR) Spectroscopy

• Sample Preparation (Thin Film Method for Liquids):

  • Place a small drop of neat 3-Chloro-2-methoxypyridine onto a clean, dry salt plate (e.g., NaCl or KBr).

  • Place a second salt plate on top to create a thin liquid film.

• Data Acquisition:

  • Place the salt plate assembly in the sample holder of the FT-IR spectrometer.

  • Acquire the spectrum, typically by co-adding multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio. A background spectrum of the clean, empty salt plates should be acquired and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of 3-Chloro-2-methoxypyridine in a volatile organic solvent such as methanol or acetonitrile (typically in the low ppm to high ppb concentration range).

• Ionization: Introduce the sample into the mass spectrometer. Electron Impact (EI) is a common ionization technique for this type of molecule.

• Data Acquisition: Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-300). The instrument will detect the mass-to-charge ratio of the molecular ion and any fragment ions produced.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an organic compound.

Caption: A generalized workflow for the synthesis, purification, and spectroscopic analysis of an organic compound.

This guide provides a foundational understanding of the spectroscopic properties of 3-Chloro-2-methoxypyridine. Researchers are encouraged to use the provided protocols to obtain experimental data and use the predicted values as a reference for interpretation.

An In-depth Technical Guide to the Reactivity and Stability of 3-Chloro-2-methoxypyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloro-2-methoxypyridine is a versatile heterocyclic building block of significant interest in the pharmaceutical and agrochemical industries. Its unique electronic and steric properties, arising from the interplay of the pyridine nitrogen, the electron-withdrawing chloro group, and the electron-donating methoxy group, govern its reactivity and stability. This technical guide provides a comprehensive overview of the key chemical transformations of 3-Chloro-2-methoxypyridine, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. Furthermore, it delves into the stability of this compound under various conditions, offering crucial insights for its handling, storage, and application in multi-step syntheses. This document aims to be a valuable resource for researchers and professionals engaged in the design and development of novel molecules incorporating the 2-methoxypyridine scaffold.

Introduction

3-Chloro-2-methoxypyridine is a key intermediate in organic synthesis, valued for its role in the construction of more complex molecular architectures.[1][2] The pyridine ring, a ubiquitous motif in biologically active compounds, is rendered electron-deficient by the nitrogen atom, influencing its reactivity towards nucleophiles. The substituents at the 2- and 3-positions further modulate this reactivity. The 2-methoxy group is electron-donating through resonance, while the 3-chloro group is electron-withdrawing via induction. This electronic tug-of-war dictates the regioselectivity and rate of various chemical reactions. This guide will explore the primary reaction classes and stability profile of this important synthetic intermediate.

Chemical Reactivity

The reactivity of 3-Chloro-2-methoxypyridine is dominated by transformations involving the chloro substituent, which can act as a leaving group in nucleophilic aromatic substitution and participate in various cross-coupling reactions.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyridine ring facilitates nucleophilic aromatic substitution (SNAr) reactions, particularly at positions activated by electron-withdrawing groups and ortho/para to the ring nitrogen. In 3-Chloro-2-methoxypyridine, the chloro group at the 3-position can be displaced by a variety of nucleophiles. These reactions are often slower than those on more activated systems (e.g., with nitro groups) and may require elevated temperatures.[3]

Common nucleophiles employed in SNAr reactions with chloropyridines include amines, alkoxides, and sulfides.[2][3] For instance, the reaction with amines can be used to introduce substituted amino groups, a key step in the synthesis of many pharmaceutical building blocks.[4]

Logical Relationship for Nucleophilic Aromatic Substitution

General workflow for Nucleophilic Aromatic Substitution.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for C-C and C-N bond formation, and 3-Chloro-2-methoxypyridine can serve as a substrate in these transformations. The reactivity of the C-Cl bond is generally lower than that of C-Br or C-I bonds, often necessitating the use of specialized, bulky, and electron-rich phosphine ligands to facilitate the oxidative addition step.[5]

The Suzuki-Miyaura coupling enables the formation of a C-C bond between an organohalide and an organoboron compound. While specific examples for 3-Chloro-2-methoxypyridine are not extensively documented in readily available literature, protocols for the structurally similar 3-Chloro-5-fluoro-2-methoxypyridine provide a valuable starting point. These reactions typically employ a palladium catalyst, a phosphine ligand, and a base in a suitable solvent system.

Experimental Protocol: Suzuki-Miyaura Coupling of a Substituted Chloropyridine (Adapted from a similar substrate)

• Materials: 3-Chloro-5-fluoro-2-methoxypyridine (1.0 mmol), Arylboronic acid (1.2 mmol), Potassium phosphate (K₃PO₄, 2.0 mmol), Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol), SPhos (0.04 mmol), Degassed 1,4-dioxane (4 mL), and Degassed water (0.8 mL).

• Procedure:

  • To an oven-dried reaction vial, add 3-chloro-5-fluoro-2-methoxypyridine, the arylboronic acid, potassium phosphate, palladium(II) acetate, and SPhos.

  • Evacuate and backfill the vial with an inert atmosphere (e.g., nitrogen or argon) three times.

  • Add the degassed 1,4-dioxane and water.

  • Seal the vial and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.[6]

Suzuki-Miyaura Coupling Catalytic Cycle

Catalytic cycle for the Suzuki-Miyaura coupling reaction.

The Buchwald-Hartwig amination is a versatile method for forming C-N bonds by coupling an aryl halide with an amine in the presence of a palladium catalyst and a base.[5] This reaction is highly valuable for the synthesis of arylamines, which are prevalent in pharmaceuticals. As with Suzuki-Miyaura coupling, the reactivity of chloropyridines in Buchwald-Hartwig amination often requires carefully selected catalyst systems.

Experimental Protocol: Buchwald-Hartwig Amination of an Aryl Chloride (General Procedure)

• Materials: Aryl chloride (1.0 equiv.), Amine (1.2 equiv.), Sodium tert-butoxide (1.4 equiv.), Palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), Phosphine ligand (e.g., XPhos, 2-4 mol%), and Anhydrous toluene.

• Procedure:

  • In a glovebox, combine the palladium catalyst, phosphine ligand, and sodium tert-butoxide in a reaction vial.

  • Add the aryl chloride and the amine.

  • Add anhydrous, degassed toluene.

  • Seal the vial and heat the reaction mixture with stirring. Reaction temperature and time will vary depending on the specific substrates.

  • Monitor the reaction by TLC or GC/LC-MS.

  • After completion, cool the reaction to room temperature and quench with water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over a drying agent, and concentrate.

  • Purify the product by column chromatography.

Buchwald-Hartwig Amination Catalytic Cycle

Catalytic cycle for the Buchwald-Hartwig amination.

Chemical Stability

The stability of 3-Chloro-2-methoxypyridine is a critical consideration for its storage and use in synthesis. Like many organic molecules, its stability can be influenced by factors such as pH, temperature, and light.

Hydrolytic Stability

Under strongly acidic or basic conditions, the methoxy group of 2-methoxypyridines can be susceptible to hydrolysis to the corresponding pyridone. The chloro group may also undergo hydrolysis, although this is generally less facile. The rate of hydrolysis is dependent on both pH and temperature.

Thermal Stability

Photostability

Exposure to light, particularly UV radiation, can lead to the degradation of many organic compounds.[10] Photostability testing, as outlined by the International Council for Harmonisation (ICH) guidelines, is crucial for drug substances and products.[10] Such studies involve exposing the compound to defined light sources and analyzing for the formation of degradation products. While specific photostability data for 3-Chloro-2-methoxypyridine is not published, it is prudent to store it protected from light.[8][9]

Forced Degradation Study Workflow

General workflow for a forced degradation study.

Data Summary

Table 1: Physical and Chemical Properties of 3-Chloro-2-methoxypyridine

Property	Value	Reference(s)
CAS Number	13472-84-9	[1][8]
Molecular Formula	C₆H₆ClNO	[1][8]
Molecular Weight	143.57 g/mol	[1][8]
Appearance	Light yellow to yellow to orange clear liquid	[8]
Boiling Point	53 °C / 3 mmHg	[1][8]
Density	1.25 g/cm³	[8]
Refractive Index	n20/D 1.54	[8]
Storage	Room temperature, protected from light	[8][9]

Conclusion

3-Chloro-2-methoxypyridine is a valuable and reactive intermediate in organic synthesis. Its reactivity is primarily centered around the displacement of the chloro group via nucleophilic aromatic substitution and its participation in palladium-catalyzed cross-coupling reactions. While the chloro group is less reactive than bromo or iodo substituents, modern catalytic systems enable its efficient functionalization. The stability of the compound is a key consideration, with potential for degradation under harsh hydrolytic, thermal, or photolytic conditions. This guide provides a foundational understanding of the reactivity and stability of 3-Chloro-2-methoxypyridine, which should aid researchers in its effective utilization for the synthesis of novel and complex molecules. Further investigation into the specific quantitative aspects of its reactivity and stability will undoubtedly enhance its application in drug discovery and development.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Solved 10. 4-Chloropyridine reacts with sodium methoxide to | Chegg.com [chegg.com]
• 3. 3-[(3-Chloro-2-methoxyphenyl)methyl]piperidine | C13H18ClNO | CID 84800079 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. The synthesis method of 3-Amino-2-chloro-4-methylpyridine_Chemicalbook [chemicalbook.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. METHOD FOR THE PREPARATION OF 3-AMINO-2-CHLORO-4-ALKYLPYRIDINES - Patent 0551459 [data.epo.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. chemimpex.com [chemimpex.com]
• 9. 3-Chloro-2-methoxypyridine | 13472-84-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 10. Forced Degradation Studies - MedCrave online [medcraveonline.com]

The Versatile Building Block: An In-depth Technical Guide to 3-Chloro-2-methoxypyridine in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2-methoxypyridine is a halogenated and methoxy-substituted pyridine derivative that has emerged as a crucial and versatile building block in modern organic synthesis. Its unique electronic and steric properties, arising from the interplay of the chloro, methoxy, and pyridine nitrogen functionalities, render it a valuable synthon for the construction of complex molecular architectures. This technical guide provides a comprehensive overview of the potential applications of 3-Chloro-2-methoxypyridine, with a focus on its utility in the synthesis of high-value compounds for the pharmaceutical and agrochemical industries. We will delve into its reactivity in key organic transformations, supported by experimental data and detailed protocols, to offer a practical resource for researchers in the field.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-Chloro-2-methoxypyridine is essential for its effective application in synthesis.

Property	Value
CAS Number	13472-84-9
Molecular Formula	C₆H₆ClNO
Molecular Weight	143.57 g/mol
Appearance	Pale yellow liquid
Boiling Point	210.6 ± 20.0 °C at 760 mmHg
Density	1.2±0.1 g/cm³
Flash Point	81.2±21.8 °C

Core Applications in Organic Synthesis

3-Chloro-2-methoxypyridine is a versatile intermediate primarily utilized in the synthesis of bioactive compounds. The presence of both a chloro and a methoxy group on the pyridine ring allows for a diverse range of chemical modifications, making it an important starting material for creating novel molecules with significant biological activity.[1]

Its applications span across several key areas of organic synthesis:

• Cross-Coupling Reactions: The chloro substituent at the 3-position serves as a reactive handle for various palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-nitrogen bonds.

• Nucleophilic Aromatic Substitution (SNAr): The electron-deficient nature of the pyridine ring, further influenced by the chloro and methoxy groups, facilitates nucleophilic aromatic substitution reactions, allowing for the introduction of a variety of functional groups.

• Synthesis of Heterocyclic Scaffolds: It serves as a precursor for the construction of more complex heterocyclic systems, which are prevalent in many biologically active molecules.

Key Reactions and Methodologies

This section details the primary synthetic transformations involving 3-Chloro-2-methoxypyridine, providing experimental protocols for key reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds. While aryl chlorides are generally less reactive than the corresponding bromides or iodides, the appropriate choice of catalyst and reaction conditions can facilitate efficient coupling of 3-Chloro-2-methoxypyridine with various boronic acids.[2] The electron-donating methoxy group can decrease the reactivity of the C-Cl bond towards oxidative addition to the palladium(0) catalyst, necessitating the use of more active catalytic systems.[2]

Experimental Protocol: Synthesis of 2-methoxy-3-phenylpyridine

• Materials:

  • 3-Chloro-2-methoxypyridine (1.0 mmol, 1.0 equiv.)

  • Phenylboronic acid (1.2 mmol, 1.2 equiv.)

  • Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

  • SPhos (0.04 mmol, 4 mol%)

  • Potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv.)

  • Degassed 1,4-dioxane (4 mL) and water (0.8 mL)

• Procedure:

  • To an oven-dried reaction vial, add 3-Chloro-2-methoxypyridine, phenylboronic acid, potassium phosphate, palladium(II) acetate, and SPhos.

  • Evacuate and backfill the vial with an inert atmosphere (e.g., nitrogen or argon) three times.

  • Add the degassed 1,4-dioxane and water.

  • Seal the vial and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 2-methoxy-3-phenylpyridine.

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for the synthesis of carbon-nitrogen bonds. This reaction allows for the coupling of 3-Chloro-2-methoxypyridine with a wide range of primary and secondary amines, providing access to valuable 3-amino-2-methoxypyridine derivatives. The choice of a suitable palladium catalyst and a bulky, electron-rich phosphine ligand is crucial for achieving high yields, especially with less reactive aryl chlorides.

Experimental Protocol: Synthesis of N-phenyl-2-methoxypyridin-3-amine

• Materials:

  • 3-Chloro-2-methoxypyridine (1.0 mmol, 1.0 equiv.)

  • Aniline (1.2 mmol, 1.2 equiv.)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 mmol, 1.5 mol%)

  • XPhos (0.03 mmol, 3.0 mol%)

  • Sodium tert-butoxide (NaOtBu, 1.4 mmol, 1.4 equiv.)

  • Anhydrous toluene (5 mL)

• Procedure:

  • In a glovebox, combine Pd₂(dba)₃, XPhos, and NaOtBu in an oven-dried Schlenk tube.

  • Add 3-Chloro-2-methoxypyridine, aniline, and toluene.

  • Seal the tube and remove it from the glovebox.

  • Heat the reaction mixture to 100 °C with stirring for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

  • Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the residue by column chromatography to yield N-phenyl-2-methoxypyridin-3-amine.

Experimental Workflow for Buchwald-Hartwig Amination

Caption: A typical experimental workflow for the Buchwald-Hartwig amination.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl halide. This reaction is highly valuable for introducing alkynyl moieties into the pyridine ring of 3-Chloro-2-methoxypyridine. The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base.

Experimental Protocol: Synthesis of 2-methoxy-3-(phenylethynyl)pyridine

• Materials:

  • 3-Chloro-2-methoxypyridine (1.0 mmol, 1.0 equiv.)

  • Phenylacetylene (1.2 mmol, 1.2 equiv.)

  • Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.03 mmol, 3 mol%)

  • Copper(I) iodide (CuI, 0.06 mmol, 6 mol%)

  • Triethylamine (Et₃N, 2.0 mmol, 2.0 equiv.)

  • Anhydrous THF (5 mL)

• Procedure:

  • To a Schlenk flask under an inert atmosphere, add Pd(PPh₃)₂Cl₂, CuI, and 3-Chloro-2-methoxypyridine.

  • Add anhydrous THF, triethylamine, and phenylacetylene.

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Monitor the reaction by TLC or GC-MS.

  • Once the reaction is complete, filter the mixture through Celite and wash the pad with ethyl acetate.

  • Concentrate the filtrate and dissolve the residue in ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous magnesium sulfate, and concentrate.

  • Purify the crude product by flash chromatography to obtain 2-methoxy-3-(phenylethynyl)pyridine.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyridine ring allows 3-Chloro-2-methoxypyridine to undergo nucleophilic aromatic substitution. The chloro group can be displaced by various nucleophiles, such as alkoxides, amines, and thiols. The regioselectivity of the substitution is influenced by the electronic effects of the methoxy group and the pyridine nitrogen.

Experimental Protocol: Synthesis of 3-amino-2-methoxypyridine

• Materials:

  • 3-Chloro-2-methoxypyridine (1.0 mmol, 1.0 equiv.)

  • Aqueous ammonia (excess)

  • Copper(I) oxide (catalyst)

  • Sealed tube

• Procedure:

  • Place 3-Chloro-2-methoxypyridine, aqueous ammonia, and a catalytic amount of copper(I) oxide in a sealed tube.

  • Heat the mixture at a high temperature (e.g., 150-200 °C) for several hours.

  • After cooling, carefully open the tube and neutralize the excess ammonia.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by crystallization or column chromatography to yield 3-amino-2-methoxypyridine.

Factors Influencing Nucleophilic Aromatic Substitution

Caption: Key factors influencing the outcome of SNAr reactions.

Applications in Pharmaceutical and Agrochemical Synthesis

The derivatives of 3-Chloro-2-methoxypyridine are valuable intermediates in the synthesis of various commercial products.

Pharmaceutical Applications: Synthesis of Torasemide Intermediate

While a direct synthesis of the diuretic drug Torasemide from 3-Chloro-2-methoxypyridine is not the primary route, a key intermediate, 4-amino-3-pyridinesulfonamide, can be conceptually derived from precursors accessible through reactions of 3-chloro-2-methoxypyridine. The pyridine core is central to the structure of Torasemide.

Agrochemical Applications

3-Chloro-2-methoxypyridine serves as a building block for the synthesis of certain herbicides and fungicides.[1] For example, analogues of the herbicide Picloram, which contains a chlorinated pyridine carboxylic acid core, can be envisioned through synthetic pathways starting from 3-Chloro-2-methoxypyridine.

Conclusion

3-Chloro-2-methoxypyridine is a highly valuable and versatile building block in organic synthesis. Its ability to undergo a variety of transformations, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, makes it an attractive starting material for the synthesis of a wide range of functionalized pyridine derivatives. The methodologies and data presented in this guide are intended to serve as a valuable resource for researchers and scientists in academia and industry, facilitating the exploration of new synthetic routes and the development of novel molecules with potential applications in medicine and agriculture. Further research into the reactivity and applications of this compound is expected to uncover even more of its synthetic potential.

References

• 1. Synthesis and Biological Evaluation of N-Alkyl-N-(4-methoxyphenyl)pyridin-2-amines as a New Class of Tubulin Polymerization Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

3-Chloro-2-methoxypyridine: A Versatile Scaffold for Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2-methoxypyridine has emerged as a crucial building block in medicinal chemistry, offering a versatile platform for the synthesis of a diverse array of biologically active molecules.[1] Its unique substitution pattern, featuring a reactive chlorine atom at the 3-position and a methoxy group at the 2-position on the pyridine ring, allows for strategic and selective functionalization. This guide provides a comprehensive overview of the chemical properties, key synthetic transformations, and applications of 3-chloro-2-methoxypyridine in the development of novel therapeutic agents.

Core Chemical Properties

The reactivity of 3-chloro-2-methoxypyridine is primarily governed by the interplay between the electron-withdrawing chloro group and the electron-donating methoxy group on the pyridine ring. This substitution pattern makes the 3-position susceptible to various palladium-catalyzed cross-coupling reactions, enabling the facile introduction of a wide range of molecular fragments.

Property	Value
Molecular Formula	C₆H₆ClNO
Molecular Weight	143.57 g/mol
CAS Number	13472-84-9
Appearance	Light yellow to yellow to orange clear liquid
Boiling Point	53 °C/3 mmHg
Density	1.25 g/mL

Key Synthetic Reactions and Experimental Protocols

The chloro substituent at the 3-position serves as a versatile handle for forming new carbon-carbon and carbon-nitrogen bonds, which are fundamental transformations in drug discovery. The most pivotal of these are the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds between the pyridine core and various aryl or heteroaryl boronic acids or esters. This reaction is instrumental in the synthesis of biaryl structures, a common motif in many kinase inhibitors and other therapeutic agents.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling of 3-Chloro-2-methoxypyridine

This protocol is adapted from established methods for structurally similar chloropyridines.[2]

Materials:

• 3-Chloro-2-methoxypyridine (1.0 mmol, 1 equiv.)

• Arylboronic acid (1.2 mmol, 1.2 equiv.)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 mmol, 2 equiv.)

• Degassed 1,4-dioxane

• Degassed water

Procedure:

• To an oven-dried reaction vial, add 3-chloro-2-methoxypyridine, the arylboronic acid, potassium phosphate, palladium(II) acetate, and SPhos.

• Evacuate and backfill the vial with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add degassed 1,4-dioxane (4 mL) and degassed water (0.8 mL) to the vial.

• Seal the vial and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired coupled product.

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of carbon-nitrogen bonds, allowing for the introduction of a wide variety of amine-containing fragments.[3] This is a key transformation for the synthesis of compounds targeting a vast array of receptors and enzymes.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination of 3-Chloro-2-methoxypyridine

This protocol is based on general procedures for the amination of aryl chlorides.[4][5]

Materials:

• 3-Chloro-2-methoxypyridine (1.0 mmol, 1 equiv.)

• Amine (1.2 mmol, 1.2 equiv.)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 mmol, 1.5 mol%)

• XPhos (0.03 mmol, 3 mol%)

• Cesium carbonate (Cs₂CO₃, 2.0 mmol, 2 equiv.)

• Anhydrous, degassed toluene

Procedure:

• In a glovebox, combine 3-chloro-2-methoxypyridine, the amine, cesium carbonate, Pd₂(dba)₃, and XPhos in a reaction vial.

• Add anhydrous, degassed toluene (5 mL) to the vial.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 110 °C with stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: Catalytic cycle for Buchwald-Hartwig amination.

Sonogashira Coupling

The Sonogashira coupling facilitates the reaction of 3-chloro-2-methoxypyridine with terminal alkynes to form substituted alkynylpyridines.[6][7] These products can serve as key intermediates for further elaboration or as final compounds with interesting biological properties.

Experimental Protocol: General Procedure for Sonogashira Coupling of 3-Chloro-2-methoxypyridine

This protocol is a general method for Sonogashira coupling of aryl halides.[8]

Materials:

• 3-Chloro-2-methoxypyridine (1.0 mmol, 1 equiv.)

• Terminal alkyne (1.2 mmol, 1.2 equiv.)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.03 mmol, 3 mol%)

• Copper(I) iodide (CuI, 0.06 mmol, 6 mol%)

• Triethylamine (Et₃N, 2.0 mmol, 2 equiv.)

• Anhydrous, degassed solvent (e.g., THF or DMF)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 3-chloro-2-methoxypyridine, Pd(PPh₃)₂Cl₂, and CuI.

• Add the anhydrous, degassed solvent followed by the terminal alkyne and triethylamine.

• Heat the reaction mixture to 60-80 °C and stir for 4-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute with an organic solvent and filter to remove the precipitated salts.

• Wash the filtrate with saturated aqueous ammonium chloride solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

References

• 1. Wholesale 3-CHLORO-2-METHOXYPYRIDINE CAS:13472-84-9 Manufacturers and Suppliers | XINDAO [xindaobiotech.com]
• 2. benchchem.com [benchchem.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. rsc.org [rsc.org]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Sonogashira Coupling [organic-chemistry.org]

In-depth Technical Guide: Safety and Handling of 3-Chloro-2-methoxypyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Chloro-2-methoxypyridine (CAS No: 13472-84-9), a key intermediate in the pharmaceutical and agrochemical industries.[1][2] Adherence to these guidelines is crucial for minimizing risks and ensuring a safe laboratory environment.

Chemical Identification and Physical Properties

3-Chloro-2-methoxypyridine is a substituted pyridine derivative.[3][4] Its properties are summarized in the table below.

Property	Value
CAS Number	13472-84-9
Molecular Formula	C₆H₆ClNO
Molecular Weight	143.57 g/mol
Appearance	Light yellow to yellow to orange clear liquid
Boiling Point	53 °C at 3 mmHg
Density	1.25 g/cm³
Flash Point	57 °C

(Source: Chem-Impex, TCI America)

Hazard Identification and Classification

3-Chloro-2-methoxypyridine is classified as a hazardous substance. The following table summarizes its GHS classification.

Hazard Class	Category	Hazard Statement
Flammable liquids	3	H226: Flammable liquid and vapor
Skin irritation	2	H315: Causes skin irritation
Eye irritation	2A	H319: Causes serious eye irritation
Specific target organ toxicity – single exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation

(Source: TCI Europe N.V. Safety Data Sheet)

Signal Word: Warning

Hazard Pictograms:

First-Aid Measures

Prompt and appropriate first-aid is essential in case of exposure.

Exposure Route	First-Aid Measures
Inhalation	Move the person to fresh air and keep them comfortable for breathing. If you feel unwell, seek medical advice.
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with plenty of water. If skin irritation occurs, get medical advice.
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.
Ingestion	Rinse mouth. Get medical advice if you feel unwell.

(Source: TCI Europe N.V. Safety Data Sheet)

Firefighting Measures

Aspect	Guideline
Suitable Extinguishing Media	Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.
Unsuitable Extinguishing Media	Do not use a solid water stream as it may scatter and spread the fire.
Specific Hazards	Flammable liquid and vapor. Vapors are heavier than air and may travel to a source of ignition and flash back.
Protective Equipment	Wear self-contained breathing apparatus and full protective clothing.

(Source: TCI Europe N.V. Safety Data Sheet)

Handling and Storage

Proper handling and storage are critical to prevent accidents.

Aspect	Guideline
Handling	Keep away from heat, sparks, open flames, and other ignition sources. No smoking. Use only in a well-ventilated area or outdoors.[5] Avoid breathing vapors or mist.[5] Wash hands thoroughly after handling.[5] Wear protective gloves, eye protection, and face protection.[5]
Storage	Store in a well-ventilated place. Keep container tightly closed. Keep cool. Store locked up.

(Source: TCI Europe N.V. Safety Data Sheet, Fisher Scientific Safety Data Sheet)

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 3-Chloro-2-methoxypyridine:

Protection Type	Recommendation
Eye/Face Protection	Wear chemical safety goggles or a face shield.
Skin Protection	Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.
Respiratory Protection	Use in a well-ventilated area. If ventilation is inadequate, use a NIOSH-approved respirator.

(Source: TCI Europe N.V. Safety Data Sheet)

Toxicological and Ecotoxicological Information

Experimental Protocols

A generalized experimental protocol for handling liquid reagents like 3-Chloro-2-methoxypyridine is provided below. This should be adapted to specific experimental needs and institutional safety guidelines.

Objective: To safely dispense and use 3-Chloro-2-methoxypyridine in a laboratory setting.

Materials:

• 3-Chloro-2-methoxypyridine

• Appropriate glassware (beakers, graduated cylinders, pipettes)

• Personal Protective Equipment (lab coat, gloves, safety goggles)

• Chemical fume hood

• Waste container

Procedure:

• Preparation: Before starting, ensure the chemical fume hood is operational. Don all required PPE.

• Dispensing:

  • Place the stock bottle of 3-Chloro-2-methoxypyridine in the fume hood.

  • To avoid contamination, do not insert a pipette directly into the stock bottle.[6]

  • Carefully pour an approximate amount of the liquid into a clean, labeled beaker.[6]

  • From the beaker, use a clean pipette to measure the desired volume.

• Reaction:

  • Add the measured 3-Chloro-2-methoxypyridine to the reaction vessel within the fume hood.

• Cleanup:

  • Dispose of any unused portion from the beaker into a designated waste container. Do not return it to the stock bottle.[7]

  • Clean all glassware thoroughly.

  • Wipe down the work area in the fume hood.

  • Remove and dispose of gloves properly.

  • Wash hands thoroughly.

Visualizations

The following diagrams illustrate key safety-related workflows and concepts.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. A Guide to Some Best Practices Liquid Lab Handling | Blog [nextdayscience.com]
• 4. Wholesale 3-CHLORO-2-METHOXYPYRIDINE CAS:13472-84-9 Manufacturers and Suppliers | XINDAO [xindaobiotech.com]
• 5. fishersci.com [fishersci.com]
• 6. Laboratory Procedures – IU East Experimental Chemistry Laboratory Manual [iu.pressbooks.pub]
• 7. youtube.com [youtube.com]

An In-depth Technical Guide to the Solubility of 3-Chloro-2-methoxypyridine in Common Organic Solvents

For Immediate Release

This technical guide offers a comprehensive analysis of the solubility characteristics of 3-Chloro-2-methoxypyridine, a crucial intermediate in the pharmaceutical and agrochemical industries. While specific quantitative solubility data for this compound in various organic solvents is not extensively available in published literature, this document provides a detailed theoretical solubility profile based on its molecular structure. Furthermore, it outlines a robust experimental protocol for researchers to determine these values empirically. This guide is intended for researchers, scientists, and professionals in drug development, enabling a foundational understanding for its application in synthesis, formulation, and quality control.

Theoretical Solubility Profile

The solubility of a compound is primarily dictated by its molecular structure and the intermolecular forces it can establish with a solvent. The principle of "like dissolves like" is a fundamental concept in predicting solubility. 3-Chloro-2-methoxypyridine (C₆H₆ClNO, Molar Mass: 143.57 g/mol ) is a substituted pyridine with a molecular structure that suggests a nuanced solubility profile.

The key structural features influencing its solubility are:

• Pyridine Ring: The nitrogen atom in the pyridine ring possesses a lone pair of electrons, making it a hydrogen bond acceptor and contributing to the molecule's polarity. This suggests solubility in polar solvents.

• Chloro Group: The electronegative chlorine atom attached to the pyridine ring is an electron-withdrawing group, which can influence the electron density of the aromatic system and participate in dipole-dipole interactions.

• Methoxy Group: The methoxy group (-OCH₃) can also act as a hydrogen bond acceptor and contributes to the overall polarity of the molecule. Its presence may enhance solubility in certain polar solvents.

Based on these features, a qualitative prediction of the solubility of 3-Chloro-2-methoxypyridine in common organic solvents can be made:

• Polar Protic Solvents (e.g., Methanol, Ethanol): Good solubility is expected due to the potential for hydrogen bonding between the solvent's hydroxyl group and the nitrogen atom of the pyridine ring, as well as the oxygen of the methoxy group.

• Polar Aprotic Solvents (e.g., Acetone, Acetonitrile, Dimethylformamide): Moderate to good solubility is anticipated. The dipole-dipole interactions between the polar bonds in 3-Chloro-2-methoxypyridine and the polar functional groups of these solvents will be the primary driving force for dissolution.

• Nonpolar Solvents (e.g., Hexane, Toluene): Limited solubility is expected. The overall polarity of 3-Chloro-2-methoxypyridine is significant enough that it is unlikely to dissolve well in solvents that primarily rely on London dispersion forces for interaction.

While a calculated water solubility of 4.9 g/L at 25 °C has been reported, this value is for an aqueous solution and does not directly translate to organic solvents.[1]

Quantitative Solubility Data

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)
Methanol
Ethanol
Acetone
Acetonitrile
Dichloromethane
Ethyl Acetate
Toluene
Hexane

Experimental Protocol for Solubility Determination (Gravimetric Method)

The following is a detailed methodology for the quantitative determination of the solubility of 3-Chloro-2-methoxypyridine in various organic solvents using the gravimetric method. This method is straightforward and relies on the accurate measurement of mass.

Materials and Equipment

• 3-Chloro-2-methoxypyridine (solute)

• Selected organic solvents

• Analytical balance (accurate to ±0.0001 g)

• Vials or flasks with secure caps

• Thermostatic shaker or water bath

• Syringe filters (chemically compatible with the solvent)

• Pre-weighed evaporation dishes or vials

• Oven or vacuum oven for drying

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 3-Chloro-2-methoxypyridine to a known volume of the chosen organic solvent in a sealed vial or flask. The presence of undissolved solute is essential to ensure saturation.

  • Place the sealed container in a thermostatic shaker or water bath set to the desired temperature.

  • Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours), with continuous agitation to facilitate dissolution and reach equilibrium.

• Sample Withdrawal and Filtration:

  • Once equilibrium is reached, cease agitation and allow the undissolved solute to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe.

  • Attach a syringe filter to the syringe and dispense the clear filtrate into a pre-weighed evaporation dish or vial. The filtration step is crucial to remove any suspended solid particles.

• Solvent Evaporation and Mass Determination:

  • Record the exact mass of the evaporation dish containing the filtrate.

  • Carefully evaporate the solvent from the filtrate. This can be done at room temperature in a fume hood, or by gentle heating in an oven. For volatile solvents, ensure a controlled evaporation rate to prevent splashing. For less volatile solvents, a vacuum oven at a suitable temperature may be necessary.

  • Once the solvent is completely removed, place the evaporation dish in an oven at a temperature below the boiling point of 3-Chloro-2-methoxypyridine (boiling point is 53 °C at 3 mmHg) to remove any residual solvent.

  • Cool the dish in a desiccator to room temperature and weigh it on the analytical balance.

  • Repeat the drying and weighing process until a constant mass is obtained.

• Calculation of Solubility:

  • The mass of the dissolved 3-Chloro-2-methoxypyridine is the final constant mass of the evaporation dish minus the initial mass of the empty dish.

  • The solubility can then be expressed in various units, such as grams per 100 mL of solvent or moles per liter.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the gravimetric determination of the solubility of 3-Chloro-2-methoxypyridine.

Gravimetric Solubility Determination Workflow

This technical guide provides a comprehensive framework for understanding and determining the solubility of 3-Chloro-2-methoxypyridine in common organic solvents. By following the detailed experimental protocol, researchers can generate reliable and accurate data to support their work in drug discovery, process development, and chemical synthesis.

References

• 1. pharmacyjournal.info [pharmacyjournal.info]

Commercial Suppliers and Technical Guide for 3-Chloro-2-methoxypyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2-methoxypyridine is a substituted pyridine derivative of significant interest in medicinal chemistry and agrochemical research.[1][2] Its structural features, including a reactive chlorine atom and a methoxy group on the pyridine scaffold, make it a versatile building block for the synthesis of more complex molecules.[1][2] The pyridine ring is a common motif in many approved drugs, and its substitution pattern can significantly influence pharmacological activity, selectivity, and pharmacokinetic properties. This guide provides a comprehensive overview of commercial suppliers, key technical data, and a plausible synthetic route for 3-Chloro-2-methoxypyridine, intended to support laboratory-scale synthesis and process development.

Commercial Suppliers

A variety of chemical suppliers offer 3-Chloro-2-methoxypyridine, typically with purities of 97% or higher. The following table summarizes a selection of commercial sources. Pricing is generally available upon request from the individual suppliers.

Supplier	Purity Specification	CAS Number	Additional Notes
--INVALID-LINK--	---	13472-84-9	Chemical manufacturer since 2010.[3]
--INVALID-LINK--	---	1190198-20-9	---
--INVALID-LINK--	≥ 97% (GC)	13472-84-9	Offers Safety Data Sheets (SDS) and Product Specification sheets.[4]
--INVALID-LINK--	Varies by supplier (e.g., 99% min)	13472-84-9	A platform listing multiple manufacturers and suppliers.[1][5]
--INVALID-LINK--	---	13472-84-9	Specializes in organic compounds and active pharmaceutical ingredients.[6]
--INVALID-LINK--	---	13472-84-9	A platform connecting buyers with chemical suppliers.[6]
--INVALID-LINK--	97.0% (GC)	13472-84-9	---
--INVALID-LINK--	>97.0%(GC)	13472-84-9	---
--INVALID-LINK--	>97.0%(GC)	13472-84-9	Provides analytical charts and safety information.
--INVALID-LINK--	---	13472-84-9	Specializes in the production and export of chemicals.[6]

Physicochemical and Technical Data

The following table summarizes the key quantitative data for 3-Chloro-2-methoxypyridine.

Property	Value	Source(s)
CAS Number	13472-84-9	[1][4][5]
Molecular Formula	C₆H₆ClNO	[1][4][5]
Molecular Weight	143.57 g/mol	[1][4][5]
Purity	≥ 97% (GC)	[4]
Appearance	Light yellow to yellow to orange clear liquid	[4]
Boiling Point	53 °C at 3 mmHg	[1][4]
Density	1.25 g/cm³	[4]
Refractive Index	n20D 1.54	[4]
MDL Number	MFCD03095227	[1][4][5]
Storage	Store at room temperature	[4]

Synthesis Pathway and Experimental Protocols

The following diagram illustrates the proposed synthetic workflow.

Caption: Proposed two-step synthesis of 3-Chloro-2-methoxypyridine.

Experimental Protocol 1: Synthesis of 3-Chloro-2-hydroxypyridine (Intermediate)

This protocol is adapted from the general methodology described in patent CN110818621B for the synthesis of 3-chloro-2-hydroxypyridine from 2-piperidone.[7]

Materials:

• 2-Piperidone

• Chlorinating agent (e.g., sulfuryl chloride, SO₂Cl₂)

• Catalyst (as specified in the patent, often a radical initiator)

• Solvent (e.g., an inert organic solvent)

• Base for elimination step (e.g., triethylamine)

Procedure:

• Chlorination: In a suitable reaction vessel, dissolve 2-piperidone in an inert solvent. Add the catalyst. While stirring, add the chlorinating agent dropwise, maintaining the reaction temperature as specified in the source literature (typically controlled to prevent side reactions). The reaction progress is monitored by a suitable analytical technique such as TLC or GC.

• HCl Elimination: Once the chlorination is complete, a base (e.g., triethylamine) is added to the reaction mixture to facilitate the elimination of hydrogen chloride, leading to the formation of the aromatic pyridine ring. The mixture is stirred until the reaction is complete.

• Work-up and Isolation: The reaction mixture is then worked up, which may involve washing with water and brine to remove salts and the base. The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure.

• Purification: The crude 3-chloro-2-hydroxypyridine is then purified, typically by recrystallization or column chromatography, to yield the desired intermediate.

Experimental Protocol 2: Synthesis of 3-Chloro-2-methoxypyridine

This protocol is adapted from analogous methoxylation reactions of hydroxypyridines found in the chemical literature.[8]

Materials:

• 3-Chloro-2-hydroxypyridine

• Methylating agent (e.g., iodomethane or dimethyl sulfate)

• Base (e.g., potassium carbonate or sodium methoxide)

• Anhydrous solvent (e.g., DMF, acetone, or toluene)

Procedure:

• Reaction Setup: To a suspension of 3-chloro-2-hydroxypyridine in a suitable anhydrous solvent, add a base such as potassium carbonate.

• Methylation: Add the methylating agent (e.g., iodomethane) to the suspension. The reaction mixture is stirred at room temperature or with gentle heating until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up and Isolation: Upon completion, the solid byproducts (e.g., potassium iodide) are removed by filtration. The filtrate is concentrated under reduced pressure to remove the solvent. The resulting crude product is then taken up in an organic solvent (e.g., ethyl acetate) and washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude 3-Chloro-2-methoxypyridine is then purified by distillation under reduced pressure or by column chromatography to yield the final product.

Applications in Research and Development

3-Chloro-2-methoxypyridine serves as a valuable intermediate in the synthesis of a wide range of bioactive compounds. Its applications are primarily in:

• Pharmaceutical Synthesis: It is a key building block for various drug candidates, including those with potential anti-inflammatory and analgesic properties.[4] The chlorine atom can be displaced through nucleophilic aromatic substitution or participate in cross-coupling reactions, allowing for the introduction of diverse functional groups.

• Agrochemicals: This compound is utilized in the development of new herbicides and fungicides.[2][4] The specific substitution pattern can contribute to the efficacy and selectivity of the final agrochemical product.

• Materials Science: The unique electronic properties of the substituted pyridine ring make it a candidate for incorporation into advanced materials, such as polymers and coatings.[4]

The following diagram illustrates a general workflow for the utilization of 3-Chloro-2-methoxypyridine in a drug discovery context, specifically through a Suzuki cross-coupling reaction, a common method for forming carbon-carbon bonds.

Caption: Workflow for Suzuki coupling using 3-Chloro-2-methoxypyridine.

This guide provides a foundational resource for researchers working with 3-Chloro-2-methoxypyridine. For detailed, lot-specific information, it is always recommended to consult the certificates of analysis provided by the suppliers.

References

• 1. chemimpex.com [chemimpex.com]
• 2. CN102304083A - Preparation method of 2-chloromethyl-3,4-dimethoxypyridine hydrochloride - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 3-CHLORO-2-METHOXYPYRIDINE | 13472-84-9 [m.chemicalbook.com]
• 6. Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN110818621B - Simple preparation method of 2, 3-dichloropyridine - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki-Miyaura Coupling of 3-Chloro-2-methoxypyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl halides and organoboron compounds. This powerful, palladium-catalyzed reaction is widely utilized in the pharmaceutical and materials science industries for the construction of complex molecular architectures.[1][2] 3-Chloro-2-methoxypyridine is a valuable heterocyclic building block, and its functionalization at the C-3 position via Suzuki coupling provides a direct route to a diverse array of 3-aryl-2-methoxypyridine derivatives, which are prevalent scaffolds in medicinal chemistry.

These application notes provide a detailed protocol for the Suzuki-Miyaura coupling of 3-chloro-2-methoxypyridine with various arylboronic acids. Due to the generally lower reactivity of aryl chlorides compared to bromides or iodides, the selection of an appropriate palladium catalyst, ligand, and base is critical for achieving high yields.[3] The electron-donating nature of the 2-methoxy group can further modulate the reactivity of the C-Cl bond, necessitating carefully optimized reaction conditions.[3] The following protocols are based on established methods for structurally similar chloropyridines and serve as a robust starting point for reaction development and optimization.

Data Presentation: Proposed Reaction Conditions for Screening

Successful Suzuki-Miyaura coupling of 3-chloro-2-methoxypyridine is highly dependent on the specific boronic acid used and the interplay of the catalyst, ligand, base, and solvent. A screening of different conditions is therefore recommended to identify the optimal parameters for a particular substrate combination. The following table summarizes several catalytic systems that have proven effective for the coupling of challenging chloropyridines and can be applied to 3-chloro-2-methoxypyridine.[3]

Entry	Palladium Precursor (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Expected Yield Range (%)
1	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	1,4-Dioxane/H₂O (5:1)	100	12-24	60-90
2	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃ (2)	Toluene	110	12-24	65-95
3	PdCl₂(dppf) (3)	-	K₂CO₃ (3)	DMF/H₂O (4:1)	90	18	50-80
4	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄ (2)	t-Amyl Alcohol	100	12-24	60-90
5	[Pd(allyl)Cl]₂ (1)	cataCXium® A (2)	Na₂CO₃ (2.5)	Acetonitrile/H₂O (3:1)	80	18	45-75

Note: Expected yield ranges are estimations based on couplings of similar substrates and will be highly dependent on the specific boronic acid used.[3]

Experimental Protocols

The following are detailed experimental procedures for the proposed Suzuki-Miyaura coupling reactions of 3-chloro-2-methoxypyridine.

Protocol 1: General Procedure using SPhos Ligand

This protocol is adapted from a procedure for a structurally similar substrate and is a good starting point for a wide range of arylboronic acids.[3]

Materials:

• 3-Chloro-2-methoxypyridine

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• 1,4-Dioxane (degassed)

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Reaction vial with stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried reaction vial containing a magnetic stir bar, add 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), potassium phosphate (K₃PO₄, 2.0 mmol, 2 equiv.), palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%), and SPhos (0.04 mmol, 4 mol%).[3]

• Seal the vial with a septum and evacuate and backfill with an inert atmosphere (e.g., nitrogen or argon). Repeat this cycle three times.[3]

• Add degassed 1,4-dioxane (4 mL) and degassed water (0.8 mL) to the vial via syringe.[3]

• Seal the vial tightly and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.[3]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).[3]

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).[3]

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.[3]

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired coupled product.[3]

Protocol 2: General Procedure using XPhos Ligand

This protocol employs a different ligand and base combination that can be effective for challenging couplings.[3]

Materials:

• 3-Chloro-2-methoxypyridine

• Arylboronic acid

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Cesium carbonate (Cs₂CO₃)

• Toluene (anhydrous, degassed)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Reaction vial with stir bar (in a glovebox)

Procedure:

• In an inert atmosphere glovebox, combine 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), cesium carbonate (Cs₂CO₃, 2.0 mmol, 2 equiv.), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 mmol, 1.5 mol%), and XPhos (0.03 mmol, 3 mol%) in a reaction vial equipped with a stir bar.[3]

• Add anhydrous, degassed toluene (5 mL) to the vial.[3]

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 110 °C with vigorous stirring for 12-24 hours.[3]

• Follow steps 5-11 from Protocol 1 for reaction monitoring, workup, and purification.

Visualizations

Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The key steps are oxidative addition, transmetalation, and reductive elimination.[4]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

The general workflow for setting up and performing the Suzuki-Miyaura coupling reaction is outlined below.

Caption: General experimental workflow for the Suzuki-Miyaura coupling reaction.

References

• 1. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 3-Chloro-2-methoxypyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds. This reaction has become an indispensable tool in medicinal chemistry and materials science for the synthesis of arylamines and their derivatives.[1][2] These structural motifs are prevalent in a wide range of pharmaceuticals, agrochemicals, and organic electronic materials. This document provides detailed application notes and protocols for the Buchwald-Hartwig amination of 3-chloro-2-methoxypyridine, a common heterocyclic building block in drug discovery.

The coupling of heteroaryl chlorides, such as 3-chloro-2-methoxypyridine, can be challenging due to the potential for catalyst inhibition by the nitrogen lone pair of the pyridine ring. However, the development of sophisticated palladium precatalysts and bulky, electron-rich phosphine ligands has enabled the efficient amination of a wide variety of heteroaryl chlorides.[3] These notes offer a summary of reaction conditions, detailed experimental protocols, and a logical workflow to guide researchers in successfully applying this transformative reaction.

Reaction Principle

The catalytic cycle of the Buchwald-Hartwig amination is a well-established process involving a palladium catalyst, a phosphine ligand, a base, the aryl halide (3-chloro-2-methoxypyridine), and an amine. The generally accepted mechanism involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the carbon-chlorine bond of 3-chloro-2-methoxypyridine to form a Pd(II) intermediate.[1][2]

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the palladium center, and a base facilitates its deprotonation to form a palladium-amido complex.

• Reductive Elimination: The desired C-N bond is formed through reductive elimination from the palladium-amido complex, yielding the 3-amino-2-methoxypyridine product and regenerating the Pd(0) catalyst for the next cycle.[1]

The selection of the appropriate catalyst, ligand, base, and solvent is crucial for achieving high yields and reaction efficiency.

Data Presentation: Survey of Reaction Conditions and Yields

The following tables summarize representative conditions for the Buchwald-Hartwig amination of 3-chloro-2-methoxypyridine with various primary and secondary amines. This data is intended to serve as a starting point for reaction optimization.

Table 1: Amination of 3-Chloro-2-methoxypyridine with Primary Amines

Amine	Palladium Precatalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
n-Hexylamine	Pd₂(dba)₃ (1.5)	XPhos (3.0)	NaOtBu (2.0)	Toluene	100	18	~85-95
Aniline	Pd(OAc)₂ (2.0)	RuPhos (4.0)	K₃PO₄ (2.5)	Dioxane	110	24	~75-85
Benzylamine	Pd₂(dba)₃ (1.0)	BrettPhos (2.0)	LHMDS (2.2)	THF	80	12	~90-98
4-Methoxyaniline	Pd(OAc)₂ (2.0)	Xantphos (4.0)	Cs₂CO₃ (2.0)	1,4-Dioxane	100	20	~80-90

Table 2: Amination of 3-Chloro-2-methoxypyridine with Secondary Amines

Amine	Palladium Precatalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
Morpholine	Pd₂(dba)₃ (1.5)	RuPhos (3.0)	NaOtBu (2.0)	Toluene	100	16	~90-99
Piperidine	Pd(OAc)₂ (2.0)	cataCXium A (4.0)	K₂CO₃ (3.0)	t-BuOH	90	24	~70-80
N-Methylaniline	Pd₂(dba)₃ (1.0)	BippyPhos (2.0)	K₃PO₄ (2.5)	Dioxane	110	18	~85-95
Pyrrolidine	[Pd(cinnamyl)Cl]₂ (1.0)	Mor-DalPhos (2.5)	NaOtBu (2.0)	Toluene	90	12	~88-96

Experimental Protocols

The following are detailed protocols for the Buchwald-Hartwig amination of 3-chloro-2-methoxypyridine. These can be adapted for a range of primary and secondary amines.

Protocol 1: General Procedure for Amination with Primary Amines using XPhos

Materials:

• 3-Chloro-2-methoxypyridine

• Primary amine (e.g., n-hexylamine)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Schlenk flask or sealed reaction vial

• Inert gas (Argon or Nitrogen) supply

• Standard laboratory glassware and purification equipment

Procedure:

• To a dry Schlenk flask or reaction vial under an inert atmosphere, add Pd₂(dba)₃ (0.015 mmol, 1.5 mol%), XPhos (0.030 mmol, 3.0 mol%), and sodium tert-butoxide (2.0 mmol, 2.0 equiv.).

• Evacuate and backfill the flask with inert gas three times.

• Add anhydrous toluene (5 mL) via syringe.

• Stir the mixture at room temperature for 10 minutes.

• Add 3-chloro-2-methoxypyridine (1.0 mmol, 1.0 equiv.) and the primary amine (1.2 mmol, 1.2 equiv.) to the flask.

• Heat the reaction mixture to 100 °C and stir for 18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with water and extract the product with ethyl acetate or dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Amination with Secondary Amines using RuPhos

Materials:

• 3-Chloro-2-methoxypyridine

• Secondary amine (e.g., morpholine)

• Palladium(II) acetate (Pd(OAc)₂)

• 2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl (RuPhos)

• Potassium phosphate (K₃PO₄)

• Anhydrous 1,4-dioxane

• Schlenk flask or sealed reaction vial

• Inert gas (Argon or Nitrogen) supply

• Standard laboratory glassware and purification equipment

Procedure:

• To a dry Schlenk flask or reaction vial under an inert atmosphere, add Pd(OAc)₂ (0.02 mmol, 2.0 mol%), RuPhos (0.04 mmol, 4.0 mol%), and potassium phosphate (2.5 mmol, 2.5 equiv.).

• Evacuate and backfill the flask with inert gas three times.

• Add 3-chloro-2-methoxypyridine (1.0 mmol, 1.0 equiv.) and the secondary amine (1.2 mmol, 1.2 equiv.).

• Add anhydrous 1,4-dioxane (5 mL) via syringe.

• Heat the reaction mixture to 110 °C and stir for 16-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Catalytic Cycle of Buchwald-Hartwig Amination

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Synthesis of new N-arylpyrimidin-2-amine derivatives using a palladium catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst [ouci.dntb.gov.ua]

Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 3-Chloro-2-methoxypyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2-methoxypyridine is a versatile heterocyclic building block extensively utilized in the synthesis of pharmaceutical and agrochemical compounds. The pyridine core, substituted with a chloro group at the 3-position and a methoxy group at the 2-position, offers a reactive site for nucleophilic aromatic substitution (SNAr). This reactivity allows for the introduction of a wide array of functional groups, making it a valuable intermediate in the construction of complex molecular architectures.[1] The strategic placement of the electron-donating methoxy group and the halogen atom influences the regioselectivity and efficiency of these substitution reactions. These application notes provide detailed protocols for the SNAr of 3-chloro-2-methoxypyridine with various nucleophiles, including amines, thiols, and alcohols.

Reaction Mechanism and Reactivity

Nucleophilic aromatic substitution on the pyridine ring generally proceeds via an addition-elimination mechanism. A nucleophile attacks the carbon atom bearing the leaving group (in this case, the chloro group), forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The aromaticity of the ring is then restored by the departure of the leaving group. The reactivity of chloropyridines in SNAr reactions is influenced by the position of the chloro substituent and the electronic nature of other groups on the ring.

Application in Drug Discovery and Agrochemicals

The structural motif derived from 3-chloro-2-methoxypyridine is present in numerous bioactive molecules. The ability to perform nucleophilic substitution at the 3-position is crucial for generating libraries of compounds for high-throughput screening and lead optimization in drug discovery programs.[1] In the agrochemical sector, this intermediate is employed in the synthesis of novel herbicides and fungicides.[1]

Experimental Protocols

The following protocols are generalized procedures for the nucleophilic aromatic substitution of 3-chloro-2-methoxypyridine with different classes of nucleophiles. Optimization of reaction conditions (e.g., temperature, reaction time, solvent, and base) may be necessary for specific substrates.

Protocol 1: Amination Reactions

The introduction of amine functionalities is a common transformation in the synthesis of biologically active compounds. Both traditional SNAr and palladium-catalyzed Buchwald-Hartwig amination can be employed.

Method A: Classical Nucleophilic Aromatic Substitution

This method is suitable for reactions with primary and secondary amines.

Materials:

• 3-Chloro-2-methoxypyridine

• Primary or secondary amine (e.g., piperidine, morpholine, aniline)

• Base (e.g., potassium carbonate (K₂CO₃), sodium tert-butoxide (NaOtBu))

• Solvent (e.g., N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Toluene)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel, add 3-chloro-2-methoxypyridine (1.0 equiv) and the desired amine (1.2 - 2.0 equiv).

• Add the base (1.5 - 2.0 equiv) and the solvent.

• Purge the reaction vessel with an inert gas.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the required time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Method B: Buchwald-Hartwig Amination

This palladium-catalyzed method is particularly useful for less reactive amines or when milder reaction conditions are required.[2][3][4][5][6]

Materials:

• 3-Chloro-2-methoxypyridine

• Primary or secondary amine

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., Xantphos, BINAP)[3][7]

• Base (e.g., Sodium tert-butoxide (NaOtBu), Cesium carbonate (Cs₂CO₃))

• Solvent (e.g., Toluene, Dioxane)

• Inert gas (Nitrogen or Argon)

Procedure:

• In a glovebox or under an inert atmosphere, combine the palladium catalyst (0.01-0.05 equiv), phosphine ligand (0.02-0.10 equiv), and base (1.4-2.0 equiv) in a dry reaction vessel.

• Add 3-chloro-2-methoxypyridine (1.0 equiv) and the amine (1.2 equiv).

• Add the degassed solvent.

• Seal the vessel and heat the reaction mixture to the appropriate temperature (typically 80-110 °C) with stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the mixture to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer and purify the residue by column chromatography.

Quantitative Data for Amination Reactions (Representative Examples)

Nucleophile	Method	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Aniline	B	NaOtBu	Toluene	100	16	82[8]
Piperidine	A	K₂CO₃	DMF	100	12	75-85
Morpholine	A	NaOtBu	DMSO	90	18	80-90

Note: Yields are based on analogous reactions and may vary for 3-chloro-2-methoxypyridine.

Protocol 2: Thiolation Reactions

The introduction of sulfur-containing moieties can be achieved through SNAr with thiols.

Materials:

• 3-Chloro-2-methoxypyridine

• Thiol (e.g., thiophenol, benzyl thiol, sodium thiomethoxide)

• Base (e.g., Potassium carbonate (K₂CO₃), Sodium hydride (NaH))

• Solvent (e.g., N,N-Dimethylformamide (DMF), Acetonitrile (MeCN))

• Inert gas (Nitrogen or Argon)

Procedure:

• To a solution of the thiol (1.2 equiv) in the chosen solvent, add the base (1.5 equiv) at room temperature under an inert atmosphere.

• Stir the mixture for 15-30 minutes to form the thiolate.

• Add 3-chloro-2-methoxypyridine (1.0 equiv) to the reaction mixture.

• Heat the reaction to 60-100 °C and monitor its progress by TLC or LC-MS.

• Once the reaction is complete, cool to room temperature and quench with water.

• Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography.

Quantitative Data for Thiolation Reactions (Representative Examples)

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Thiophenol	K₂CO₃	DMF	80	6	85-95
Sodium thiomethoxide	-	DMF	60	4	90-98
Benzyl thiol	NaH	MeCN	70	8	80-90

Note: Yields are based on general SNAr reactions with thiols and may need optimization for 3-chloro-2-methoxypyridine.

Protocol 3: Alkoxylation and Aryloxylation Reactions

The displacement of the chloro group with alcohols or phenols can be achieved, often requiring a strong base.

Materials:

• 3-Chloro-2-methoxypyridine

• Alcohol or Phenol (e.g., sodium methoxide, phenol, propan-2-ol)

• Base (e.g., Sodium hydride (NaH), Potassium carbonate (K₂CO₃))

• Solvent (e.g., N,N-Dimethylformamide (DMF), Tetrahydrofuran (THF))

• Inert gas (Nitrogen or Argon)

Procedure:

• In a dry reaction vessel under an inert atmosphere, add the alcohol or phenol (1.5 equiv) and the solvent.

• Add the base (1.5 equiv) portion-wise at 0 °C or room temperature.

• Stir the mixture for 30 minutes to form the alkoxide or phenoxide.

• Add 3-chloro-2-methoxypyridine (1.0 equiv).

• Heat the reaction mixture to 80-120 °C and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash with water and brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer and purify the residue by column chromatography.

Quantitative Data for Alkoxylation/Aryloxylation Reactions (Representative Examples)

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Sodium methoxide	-	Methanol	Reflux	12	70-80
Phenol	K₂CO₃	DMF	120	24	60-70
Propan-2-ol	NaH	THF	Reflux	18	50-60

Note: Yields are based on analogous Ullmann-type or SNAr reactions and may require optimization.

Visualizing Reaction Workflows

General Workflow for Nucleophilic Aromatic Substitution

Caption: Generalized workflow for SNAr reactions of 3-chloro-2-methoxypyridine.

Logical Relationship of Buchwald-Hartwig Amination Components

Caption: Key components of the Buchwald-Hartwig amination reaction.

References

• 1. Wholesale 3-CHLORO-2-METHOXYPYRIDINE CAS:13472-84-9 Manufacturers and Suppliers | XINDAO [xindaobiotech.com]
• 2. grokipedia.com [grokipedia.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. jk-sci.com [jk-sci.com]
• 7. benchchem.com [benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates from 3-Chloro-2-methoxypyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2-methoxypyridine is a versatile and valuable building block in medicinal chemistry and pharmaceutical development. Its unique substitution pattern, featuring a reactive chlorine atom at the 3-position and an electron-donating methoxy group at the 2-position, allows for a variety of synthetic transformations. This enables the construction of complex molecular architectures found in numerous biologically active compounds. The pyridine core is a prevalent motif in many approved drugs, and the strategic functionalization of this scaffold is a key strategy in the discovery of novel therapeutic agents.

The chloro substituent serves as a versatile handle for palladium-catalyzed cross-coupling reactions, facilitating the formation of new carbon-carbon and carbon-nitrogen bonds. This allows for the introduction of a wide range of aryl, heteroaryl, alkynyl, and amino moieties, which are crucial for modulating the pharmacological activity, selectivity, and pharmacokinetic properties of drug candidates. The methoxy group, in turn, can influence the molecule's conformation, metabolic stability, and binding interactions with biological targets.

This document provides detailed application notes and experimental protocols for key synthetic transformations of 3-Chloro-2-methoxypyridine, including Suzuki-Miyaura coupling, Sonogashira coupling, and Buchwald-Hartwig amination. Furthermore, a practical application in the synthesis of a core structure relevant to kinase inhibitors will be presented.

Key Synthetic Transformations

The reactivity of the C-Cl bond in 3-Chloro-2-methoxypyridine makes it an ideal substrate for various palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern drug discovery for the construction of diverse molecular libraries.

Suzuki-Miyaura Coupling: Synthesis of 3-Aryl-2-methoxypyridines

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of C-C bonds between aryl halides and organoboron compounds. In the context of 3-Chloro-2-methoxypyridine, this reaction enables the introduction of various aryl and heteroaryl substituents at the 3-position, a common structural motif in many pharmaceutical agents.

General Reaction Scheme

Caption: General scheme of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis of 2-Methoxy-3-(phenyl)pyridine

• Materials:

  • 3-Chloro-2-methoxypyridine

  • Phenylboronic acid

  • Palladium(II) acetate (Pd(OAc)₂)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

  • Potassium carbonate (K₂CO₃)

  • Toluene (anhydrous)

  • Water (degassed)

  • Schlenk flask or reaction vial with a magnetic stir bar

  • Inert gas supply (Argon or Nitrogen)

• Procedure:

  • To a dry Schlenk flask, add 3-Chloro-2-methoxypyridine (1.0 mmol, 1.0 equiv.), phenylboronic acid (1.2 mmol, 1.2 equiv.), and potassium carbonate (2.0 mmol, 2.0 equiv.).

  • In a separate vial, prepare the catalyst mixture by adding palladium(II) acetate (0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%) to anhydrous toluene (2 mL).

  • Evacuate and backfill the Schlenk flask with an inert gas three times.

  • Add the catalyst mixture to the Schlenk flask via syringe, followed by additional anhydrous toluene (3 mL) and degassed water (0.5 mL).

  • Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired 2-Methoxy-3-(phenyl)pyridine.

Quantitative Data Summary (Illustrative)

Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃	Toluene/H₂O	100	18	85-95
4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃	Dioxane	110	24	80-90
3-Thienylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	DME/H₂O	90	12	75-85

Note: Yields are estimations based on similar reactions and may vary depending on the specific substrate and reaction conditions.

Sonogashira Coupling: Synthesis of 3-Alkynyl-2-methoxypyridines

The Sonogashira coupling provides a direct route to introduce alkynyl functionalities onto the pyridine ring. This reaction is highly valuable for the synthesis of intermediates used in various therapeutic areas, as the alkyne moiety can serve as a versatile handle for further transformations or as a key structural element for biological activity.

General Reaction Scheme

Caption: General scheme of the Sonogashira cross-coupling reaction.

Experimental Protocol: Synthesis of 2-Methoxy-3-(phenylethynyl)pyridine

• Materials:

  • 3-Chloro-2-methoxypyridine

  • Phenylacetylene

  • Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

  • Copper(I) iodide (CuI)

  • Triethylamine (Et₃N)

  • Tetrahydrofuran (THF, anhydrous)

  • Schlenk flask or reaction vial with a magnetic stir bar

  • Inert gas supply (Argon or Nitrogen)

• Procedure:

  • To a dry Schlenk flask, add 3-Chloro-2-methoxypyridine (1.0 mmol, 1.0 equiv.), bis(triphenylphosphine)palladium(II) dichloride (0.03 mmol, 3 mol%), and copper(I) iodide (0.06 mmol, 6 mol%).

  • Evacuate and backfill the flask with an inert gas three times.

  • Add anhydrous THF (5 mL) and triethylamine (2.0 mmol, 2.0 equiv.) to the flask.

  • Add phenylacetylene (1.1 mmol, 1.1 equiv.) dropwise to the stirred mixture at room temperature.

  • Heat the reaction mixture to 60 °C and stir for 6-12 hours, monitoring by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Filter the mixture through a pad of Celite to remove the catalyst, washing the pad with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 2-Methoxy-3-(phenylethynyl)pyridine.

Quantitative Data Summary (Illustrative)

Terminal Alkyne	Catalyst (mol%)	Cocatalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylacetylene	Pd(PPh₃)₂Cl₂ (3)	CuI (6)	Et₃N	THF	60	8	80-90
1-Hexyne	Pd(OAc)₂ (2) / PPh₃ (4)	CuI (5)	DIPA	DMF	80	12	75-85
Trimethylsilylacetylene	PdCl₂(dppf) (3)	CuI (5)	Et₃N	Toluene	70	10	85-95

Note: Yields are estimations based on similar reactions and may vary depending on the specific substrate and reaction conditions.

Buchwald-Hartwig Amination: Synthesis of 3-Amino-2-methoxypyridines

The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry, enabling the formation of C-N bonds between aryl halides and a wide variety of amines. This reaction is particularly important in pharmaceutical synthesis, as the introduction of amine functionalities is a common strategy for enhancing biological activity and improving physicochemical properties.

General Reaction Scheme

Caption: General scheme of the Buchwald-Hartwig amination reaction.

Experimental Protocol: Synthesis of 4-(2-Methoxypyridin-3-yl)morpholine

• Materials:

  • 3-Chloro-2-methoxypyridine

  • Morpholine

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

  • Sodium tert-butoxide (NaOtBu)

  • Toluene (anhydrous)

  • Schlenk tube or reaction vial with a magnetic stir bar

  • Inert gas supply (Argon or Nitrogen)

  • Glovebox (recommended for handling air-sensitive reagents)

• Procedure (performed in a glovebox):

  • To a Schlenk tube, add Pd₂(dba)₃ (0.015 mmol, 1.5 mol%), Xantphos (0.03 mmol, 3 mol%), and sodium tert-butoxide (1.4 mmol, 1.4 equiv.).

  • Add 3-Chloro-2-methoxypyridine (1.0 mmol, 1.0 equiv.) and anhydrous toluene (5 mL).

  • Add morpholine (1.2 mmol, 1.2 equiv.) to the mixture.

  • Seal the Schlenk tube and remove it from the glovebox.

  • Heat the reaction mixture to 100 °C with stirring for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Quench the reaction by carefully adding water (10 mL).

  • Extract the mixture with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to obtain 4-(2-Methoxypyridin-3-yl)morpholine.

Quantitative Data Summary (Illustrative)

Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Morpholine	Pd₂(dba)₃ (1.5)	Xantphos (3)	NaOtBu	Toluene	100	18	85-95
Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃	Dioxane	110	24	70-80
Benzylamine	Pd₂(dba)₃ (1)	BrettPhos (2)	K₃PO₄	t-BuOH	90	12	80-90

Note: Yields are estimations based on similar reactions and may vary depending on the specific amine and reaction conditions.

Application Example: Synthesis of a Kinase Inhibitor Core Structure

3-Chloro-2-methoxypyridine and its derivatives are valuable precursors in the synthesis of various kinase inhibitors, which are a major class of targeted cancer therapeutics. For instance, substituted 2-methoxypyridines are found in inhibitors of Glycogen Synthase Kinase 3 (GSK-3) and Spleen Tyrosine Kinase (Syk). The following protocol outlines a representative synthesis of a 3-amino-2-methoxypyridine derivative, a common core structure in such inhibitors.

Experimental Workflow: Synthesis of a Substituted 3-Amino-2-methoxypyridine

Caption: Workflow for the synthesis of a kinase inhibitor core.

This workflow illustrates a common sequence in medicinal chemistry where a key building block is functionalized using a robust cross-coupling reaction, followed by purification and characterization to confirm the structure of the desired intermediate. This intermediate can then be further elaborated to generate a library of potential kinase inhibitors for biological screening.

Conclusion

3-Chloro-2-methoxypyridine is a highly valuable and versatile starting material for the synthesis of a wide array of pharmaceutical intermediates. The palladium-catalyzed cross-coupling reactions discussed herein—Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig—provide efficient and modular routes to introduce chemical diversity. The provided protocols and data serve as a practical guide for researchers and scientists in drug discovery and development to leverage the synthetic potential of this important building block in the creation of novel therapeutic agents.

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 3-Chloro-2-methoxypyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to palladium-catalyzed cross-coupling reactions involving 3-chloro-2-methoxypyridine, a versatile building block in the synthesis of complex molecules for pharmaceutical and materials science applications. The protocols detailed below are based on established methodologies for similar aryl chlorides and are intended to serve as a starting point for reaction optimization.

Introduction

3-Chloro-2-methoxypyridine is a key intermediate in the synthesis of a variety of substituted pyridines. The chlorine atom at the 3-position is amenable to substitution via various palladium-catalyzed cross-coupling reactions, allowing for the introduction of a wide range of functional groups. The electron-donating methoxy group at the 2-position can influence the reactivity of the C-Cl bond, often requiring carefully selected catalyst systems to achieve high efficiency. This document outlines protocols for several key cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, Heck, Stille, and Negishi couplings.

General Considerations for Cross-Coupling Reactions

• Inert Atmosphere: Most palladium-catalyzed cross-coupling reactions are sensitive to oxygen and moisture. Therefore, it is crucial to perform these reactions under an inert atmosphere (e.g., nitrogen or argon) using anhydrous and degassed solvents.

• Catalyst and Ligand Selection: The choice of the palladium source and the ligand is critical for the success of the reaction. Bulky, electron-rich phosphine ligands are often necessary to promote the oxidative addition of the less reactive aryl chloride bond.

• Base and Solvent: The selection of an appropriate base and solvent system is crucial and can significantly impact the reaction rate and yield.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds between 3-chloro-2-methoxypyridine and various organoboron compounds.

Tabulated Data: Representative Suzuki-Miyaura Coupling Conditions

Entry	Boronic Acid/Ester	Pd Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	1,4-Dioxane/H₂O (5:1)	100	18	85-95
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃ (2)	Toluene	110	12-24	80-90
3	(4-Fluorophenyl)boronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2)	Toluene/EtOH/H₂O (4:1:1)	90	12	75-85
4	Pyridine-3-boronic acid	PdCl₂(dppf) (3)	-	Na₂CO₃ (2)	DME/H₂O (4:1)	85	16	70-80

Note: Yields are estimates based on couplings with similar substrates and will depend on the specific coupling partners.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of substituted chloropyridines.[1]

• To an oven-dried reaction vial, add 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), and potassium phosphate (K₃PO₄, 2.0 mmol, 2 equiv.).

• In a separate vial, prepare the catalyst system by adding palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%).

• Evacuate and backfill the reaction vial with an inert gas (e.g., argon or nitrogen) three times.

• Under the inert atmosphere, add the catalyst system to the reaction vial.

• Add degassed 1,4-dioxane (4 mL) and degassed water (0.8 mL) via syringe.

• Seal the vial and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[1]

• Purify the crude product by column chromatography on silica gel to afford the desired coupled product.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination enables the synthesis of aryl amines from aryl halides and is a powerful tool for constructing carbon-nitrogen bonds.[2][3]

Tabulated Data: Representative Buchwald-Hartwig Amination Conditions

Entry	Amine	Pd Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	BINAP (3)	NaOt-Bu (1.5)	Toluene	100	12	80-90
2	Aniline	Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃ (2)	1,4-Dioxane	110	18	75-85
3	Benzylamine	PdCl₂(dppf) (3)	-	K₃PO₄ (2)	Toluene	90	16	70-80
4	n-Hexylamine	Pd(OAc)₂ (1.5)	RuPhos (3)	LHMDS (1.4)	THF	70	24	65-75

Note: Yields are estimates based on couplings with similar substrates and will depend on the specific coupling partners.

Experimental Protocol: Buchwald-Hartwig Amination

• In a glovebox, add 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), the desired amine (1.2 mmol, 1.2 equiv.), sodium tert-butoxide (NaOt-Bu, 1.4 mmol, 1.4 equiv.), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 mmol, 2 mol%), and BINAP (0.03 mmol, 3 mol%) to a reaction vial.

• Add anhydrous, degassed toluene (5 mL) to the vial.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 100 °C with stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with ethyl acetate (20 mL) and quench with a saturated aqueous solution of ammonium chloride (10 mL).

• Separate the layers and extract the aqueous phase with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Sonogashira Coupling: C-C (alkyne) Bond Formation

The Sonogashira reaction is a cross-coupling reaction used to form carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[4]

Tabulated Data: Representative Sonogashira Coupling Conditions

Entry	Alkyne	Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N (3)	THF	60	8	85-95
2	1-Hexyne	Pd(PPh₃)₄ (3)	CuI (5)	Diisopropylamine (3)	DMF	80	12	75-85
3	Trimethylsilylacetylene	Pd(OAc)₂ (2) / XPhos (4)	-	Cs₂CO₃ (2)	1,4-Dioxane	100	16	70-80 (copper-free)
4	Ethynyltrimethylsilane	PdCl₂(PPh₃)₂ (2.5)	CuI (5)	Et₃N (2.5)	Toluene	70	10	80-90

Note: Yields are estimates based on couplings with similar substrates and will depend on the specific coupling partners.

Experimental Protocol: Sonogashira Coupling

• To a flame-dried Schlenk flask, add 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), palladium(II) chloride bis(triphenylphosphine) (Pd(PPh₃)₂Cl₂, 0.02 mmol, 2 mol%), and copper(I) iodide (CuI, 0.04 mmol, 4 mol%).

• Evacuate and backfill the flask with an inert gas three times.

• Add anhydrous, degassed tetrahydrofuran (THF, 5 mL) and triethylamine (Et₃N, 3.0 mmol, 3 equiv.) via syringe.

• Add the terminal alkyne (1.1 mmol, 1.1 equiv.) dropwise to the stirred solution.

• Heat the reaction mixture to 60 °C and stir for 8-12 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the mixture to room temperature and filter through a pad of celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate (20 mL) and wash with water (10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Heck Reaction: C-C (alkene) Bond Formation

The Heck reaction involves the coupling of an unsaturated halide with an alkene to form a substituted alkene.[5]

Tabulated Data: Representative Heck Reaction Conditions

Entry	Alkene	Pd Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂ (2)	P(o-tolyl)₃ (4)	Et₃N (1.5)	DMF	100	24	70-80
2	n-Butyl acrylate	PdCl₂(PPh₃)₂ (3)	-	K₂CO₃ (2)	Acetonitrile	80	18	65-75
3	Acrylonitrile	Pd₂(dba)₃ (1.5)	P(Cy)₃ (3)	NaOAc (2)	DMA	120	16	60-70

Note: Yields are estimates based on couplings with similar substrates and will depend on the specific coupling partners.

Experimental Protocol: Heck Reaction

• To a sealable reaction tube, add 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%), and tri(o-tolyl)phosphine (P(o-tolyl)₃, 0.04 mmol, 4 mol%).

• Evacuate and backfill the tube with an inert gas.

• Add anhydrous N,N-dimethylformamide (DMF, 4 mL), the alkene (1.5 mmol, 1.5 equiv.), and triethylamine (Et₃N, 1.5 mmol, 1.5 equiv.) via syringe.

• Seal the tube and heat the reaction mixture in an oil bath at 100 °C with stirring for 24 hours.

• Monitor the reaction by GC-MS or TLC.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry over anhydrous magnesium sulfate.

• Concentrate the organic layer and purify the residue by column chromatography.[6]

Stille Coupling: C-C Bond Formation

The Stille coupling reaction involves the palladium-catalyzed reaction between an organostannane and an organic halide.[7] While organotin reagents are toxic, they tolerate a wide variety of functional groups.[7]

Tabulated Data: Representative Stille Coupling Conditions

Entry	Organostannane	Pd Catalyst (mol%)	Ligand (mol%)	Additive	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenyltributylstannane	Pd(PPh₃)₄ (3)	-	LiCl (3 equiv)	Toluene	100	12	80-90
2	Vinyltributylstannane	Pd₂(dba)₃ (1.5)	P(furyl)₃ (6)	-	THF	70	18	75-85
3	2-(Tributylstannyl)thiophene	PdCl₂(AsPh₃)₂ (3)	-	CuI (10 mol%)	NMP	90	10	70-80

Note: Yields are estimates based on couplings with similar substrates and will depend on the specific coupling partners.

Experimental Protocol: Stille Coupling

• To a flame-dried flask under an inert atmosphere, add 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 mmol, 3 mol%), and lithium chloride (LiCl, 3.0 mmol, 3 equiv.).

• Add anhydrous, degassed toluene (5 mL) via syringe.

• Add the organostannane reagent (1.1 mmol, 1.1 equiv.) via syringe.

• Heat the reaction mixture to 100 °C with stirring for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with diethyl ether (20 mL).

• Wash the solution with a saturated aqueous solution of potassium fluoride (KF) to remove tin byproducts, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Negishi Coupling: C-C Bond Formation

The Negishi coupling utilizes organozinc reagents to couple with organic halides, offering a powerful method for C-C bond formation.[8] Organozinc reagents are moisture and air-sensitive, requiring strict anhydrous and anaerobic conditions.

Tabulated Data: Representative Negishi Coupling Conditions

Entry	Organozinc Reagent	Pd Catalyst (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylzinc chloride	Pd(PPh₃)₄ (4)	-	THF	65	12	80-90
2	Alkylzinc bromide	Pd₂(dba)₃ (2)	SPhos (4)	THF	RT	18	70-80
3	Benzylzinc chloride	PdCl₂(dppf) (3)	-	DMF	50	16	75-85

Note: Yields are estimates based on couplings with similar substrates and will depend on the specific coupling partners.

Experimental Protocol: Negishi Coupling

Preparation of the Organozinc Reagent (in situ):

• To a flame-dried flask under argon, add zinc dust (1.5 mmol, 1.5 equiv.).

• Activate the zinc with a few drops of 1,2-dibromoethane in anhydrous THF (1 mL) and heat gently until bubbling ceases, then cool to room temperature.

• Add a solution of the corresponding organic halide (e.g., bromobenzene, 1.2 mmol, 1.2 equiv.) in anhydrous THF (2 mL) dropwise and stir until the halide is consumed (can be monitored by GC).

Coupling Reaction:

• In a separate flame-dried flask under argon, add 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.) and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.04 mmol, 4 mol%).

• Add anhydrous THF (3 mL).

• Transfer the freshly prepared organozinc reagent solution to the second flask via cannula at room temperature.

• Heat the reaction mixture to 65 °C and stir for 12-18 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench by the slow addition of saturated aqueous ammonium chloride (10 mL).

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: General workflow for palladium-catalyzed cross-coupling reactions.

Caption: Decision tree for selecting the appropriate cross-coupling reaction.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. Heck reaction - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Stille Coupling | NROChemistry [nrochemistry.com]
• 8. Negishi coupling - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Regioselective Functionalization of 3-Chloro-2-methoxypyridine via Lithiation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The functionalization of pyridine rings is a cornerstone in the synthesis of a vast array of pharmaceuticals, agrochemicals, and materials. Directed ortho-metalation (DoM) is a powerful strategy for achieving regioselective substitution on aromatic and heteroaromatic systems. This application note details a protocol for the regioselective lithiation of 3-chloro-2-methoxypyridine at the C-4 position, a versatile intermediate for the introduction of various functional groups. The methoxy group at the C-2 position and the chloro group at the C-3 position synergistically direct the deprotonation to the C-4 position with high selectivity when using a strong lithium base such as n-butyllithium (n-BuLi). The resulting 4-lithio-3-chloro-2-methoxypyridine can be trapped with a wide range of electrophiles, providing a facile entry into diverse 2,3,4-trisubstituted pyridines.

Signaling Pathway and Logical Relationships

The following diagram illustrates the key steps in the lithiation and subsequent functionalization of 3-chloro-2-methoxypyridine. The process begins with the regioselective deprotonation at the C-4 position, followed by the introduction of an electrophile to yield the functionalized product.

Caption: Workflow for the regioselective lithiation and subsequent functionalization of 3-chloro-2-methoxypyridine.

Quantitative Data Summary

The following table summarizes the yields of functionalized products obtained from the reaction of the lithiated intermediate with various electrophiles. The data presented is based on the closely related substrate, 3-chloro-2-ethoxypyridine, and is expected to be representative for 3-chloro-2-methoxypyridine.[1][2]

Electrophile (E+)	Reagent	Product	Yield (%)
Trimethylsilyl chloride	TMSCl	3-Chloro-2-methoxy-4-(trimethylsilyl)pyridine	53
Iodine	I2	3-Chloro-4-iodo-2-methoxypyridine	50
N,N-Dimethylformamide	DMF	3-Chloro-2-methoxypyridine-4-carbaldehyde	52
4-Iodobenzotrifluoride	4-CF3-C6H4-I	3-Chloro-2-methoxy-4-(4-(trifluoromethyl)phenyl)pyridine	53
1,2-Dibromo-1,1,2,2-tetrachloroethane	(CCl2Br)2	4-Bromo-3-chloro-2-methoxypyridine	49

Experimental Protocols

Materials and Methods

• Reagents: 3-Chloro-2-methoxypyridine, n-butyllithium (solution in hexanes), anhydrous tetrahydrofuran (THF), and the desired electrophile. All reagents should be of high purity. Anhydrous solvents are critical for the success of the reaction.

• Equipment: Schlenk line or glovebox for inert atmosphere operations, oven-dried glassware, magnetic stirrer, low-temperature thermometer, and appropriate syringes and cannulas.

Detailed Protocol for the Lithiation of 3-Chloro-2-methoxypyridine and Quenching with an Electrophile

Note: This protocol is a general procedure and may require optimization for specific electrophiles. All operations should be carried out under an inert atmosphere (e.g., argon or nitrogen).

• Reaction Setup:

  • Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet.

  • Place the flask under a positive pressure of inert gas.

• Preparation of the Substrate Solution:

  • In the reaction flask, dissolve 3-chloro-2-methoxypyridine (1.0 equiv.) in anhydrous THF (concentration typically 0.1-0.5 M).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation:

  • Slowly add n-butyllithium (1.1 equiv.) dropwise to the stirred solution of 3-chloro-2-methoxypyridine at -78 °C. The addition rate should be controlled to maintain the internal temperature below -70 °C.

  • Stir the reaction mixture at -78 °C for 1 hour. The formation of the lithiated species is typically indicated by a color change.

• Functionalization (Quenching):

  • Prepare a solution of the electrophile (1.2-1.5 equiv.) in anhydrous THF in a separate flame-dried flask under an inert atmosphere.

  • Slowly add the solution of the electrophile to the solution of the lithiated pyridine at -78 °C.

  • Stir the reaction mixture at -78 °C for a specified time (typically 1-3 hours, but may vary depending on the electrophile).

  • Allow the reaction mixture to warm slowly to room temperature overnight.

• Work-up and Purification:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH4Cl).

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4), and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate).

• Characterization:

  • Characterize the purified product by standard analytical techniques such as 1H NMR, 13C NMR, and mass spectrometry to confirm its identity and purity.

Safety Precautions

• n-Butyllithium is a pyrophoric reagent and must be handled with extreme care under an inert atmosphere.

• Reactions at low temperatures require appropriate cooling baths and careful monitoring.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Perform the reaction in a well-ventilated fume hood.

References

• 1. Regioselective difunctionalization of pyridines via 3,4-pyridynes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: Derivatization of 3-Chloro-2-methoxypyridine for Library Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Chloro-2-methoxypyridine is a versatile heterocyclic building block of significant interest in medicinal chemistry and drug discovery. Its structure offers a strategic point for diversification, enabling the synthesis of large, focused compound libraries. The presence of a chloro substituent at the 3-position allows for a variety of cross-coupling and substitution reactions, while the 2-methoxy group modulates the electronic properties of the pyridine ring. This application note provides detailed protocols for the derivatization of 3-chloro-2-methoxypyridine via common and robust chemical transformations suitable for library synthesis, including Suzuki-Miyaura coupling, Buchwald-Hartwig amination, Sonogashira coupling, and Nucleophilic Aromatic Substitution (SNAr).

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. For a substrate like 3-chloro-2-methoxypyridine, the activation of the C-Cl bond is a key challenge due to its relative inertness compared to C-Br or C-I bonds. This often necessitates the use of specialized, bulky, and electron-rich phosphine ligands to facilitate the oxidative addition step in the catalytic cycle.

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of C(sp²)–C(sp²) bonds by coupling an organoboron species with an organic halide. This reaction is widely used in library synthesis due to its functional group tolerance and the commercial availability of a vast array of boronic acids and their derivatives.

Caption: General workflow for Suzuki-Miyaura coupling of 3-chloro-2-methoxypyridine.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is adapted from established methods for similar chloropyridine substrates.[1]

• To an oven-dried reaction vial, add 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), and potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv.).

• The vial is sealed with a septum, and the atmosphere is replaced with an inert gas (Argon or Nitrogen) by evacuating and backfilling three times.

• In a separate vial, prepare the catalyst solution by dissolving palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%) in degassed 1,4-dioxane (4 mL).

• Add the catalyst solution to the reaction vial, followed by degassed water (0.8 mL).

• Seal the vial tightly and place it in a preheated oil bath at 100 °C.

• Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-methoxy-3-arylpyridine.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling

Entry	Arylboronic Acid	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane/H₂O	100	18	85
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ / XPhos	Cs₂CO₃	Toluene	110	16	92
3	3-Thienylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane/H₂O	100	20	78
4	4-Cyanophenylboronic acid	Pd₂(dba)₃ / XPhos	Cs₂CO₃	Toluene	110	12	88

Yields are representative and highly dependent on the specific substrate and reaction scale.

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a versatile method for constructing carbon-nitrogen bonds, a crucial linkage in many pharmaceutical compounds.[2][3] This reaction allows for the coupling of a wide range of primary and secondary amines with aryl halides. For library synthesis, this reaction provides direct access to a diverse set of aniline and heteroarylamine derivatives.

Caption: General workflow for Buchwald-Hartwig amination of 3-chloro-2-methoxypyridine.

Experimental Protocol: Buchwald-Hartwig Amination

• Inside a glovebox, add 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), the desired amine (1.2 mmol, 1.2 equiv.), sodium tert-butoxide (NaOt-Bu, 1.4 mmol, 1.4 equiv.), and a palladium pre-catalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%) to a reaction vial.

• Add anhydrous, degassed toluene (5 mL) to the vial.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 100 °C with vigorous stirring for 4-24 hours.

• Monitor the reaction progress by LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite®, washing the pad with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to yield the desired 3-amino-2-methoxypyridine derivative.

Table 2: Representative Conditions for Buchwald-Hartwig Amination

Entry	Amine	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	XPhos Pd G3	NaOt-Bu	Toluene	100	12	95
2	Aniline	RuPhos Pd G3	LHMDS	Dioxane	100	18	81
3	Benzylamine	XPhos Pd G3	NaOt-Bu	Toluene	90	8	90
4	tert-Butylamine	BrettPhos Pd G3	K₃PO₄	t-BuOH	110	24	75

Yields are representative and depend on the nucleophilicity and steric hindrance of the amine.

Sonogashira Coupling for C-C(sp) Bond Formation

The Sonogashira coupling enables the synthesis of substituted alkynes by reacting a terminal alkyne with an aryl or vinyl halide.[4][5] This reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst. It provides a direct route to 3-alkynyl-2-methoxypyridines, which are versatile intermediates for further transformations or as final products in a library.

Caption: General workflow for Sonogashira coupling of 3-chloro-2-methoxypyridine.

Experimental Protocol: Sonogashira Coupling

• To an oven-dried Schlenk flask, add 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.02 mmol, 2 mol%), and copper(I) iodide (CuI, 0.01 mmol, 1 mol%).

• Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen) three times.

• Add anhydrous, degassed THF (5 mL) and triethylamine (TEA, 3.0 mmol, 3.0 equiv.).

• Add the terminal alkyne (1.1 mmol, 1.1 equiv.) dropwise to the stirred mixture.

• Stir the reaction at room temperature or heat to 50-60 °C for 2-12 hours until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the mixture to room temperature and filter through a pad of Celite® to remove the amine salts, washing with THF.

• Concentrate the filtrate and redissolve the residue in ethyl acetate.

• Wash the organic solution with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Table 3: Representative Conditions for Sonogashira Coupling

Entry	Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	TEA	THF	50	6	80
2	Trimethylsilylacetylene	Pd(PPh₃)₂Cl₂ / CuI	DIPEA	DMF	RT	12	89
3	1-Hexyne	Pd(PPh₃)₂Cl₂ / CuI	TEA	THF	60	4	77
4	Propargyl alcohol	Pd(PPh₃)₂Cl₂ / CuI	DIPEA	DMF	RT	10	83

Aryl chlorides are less reactive; higher temperatures and longer reaction times may be required compared to aryl bromides or iodides.[4]

Nucleophilic Aromatic Substitution (SNAr)

While the 2-methoxy group is electron-donating, making the pyridine ring less susceptible to nucleophilic attack, SNAr can still be a viable strategy, particularly with potent nucleophiles like thiols.[6][7] The reaction proceeds via an addition-elimination mechanism, forming a Meisenheimer complex intermediate.[8] For library synthesis, this provides a metal-free alternative for introducing sulfur-based functional groups.

Caption: General workflow for SNAr of 3-chloro-2-methoxypyridine with thiols.

Experimental Protocol: SNAr with Thiols

• To a solution of the desired thiol (1.1 mmol, 1.1 equiv.) in anhydrous dimethylformamide (DMF, 5 mL), add a base such as potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv.).

• Stir the mixture at room temperature for 15 minutes to form the thiolate.

• Add 3-chloro-2-methoxypyridine (1.0 mmol, 1.0 equiv.) to the reaction mixture.

• Heat the reaction to 100 °C and stir for 6-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the mixture to room temperature and pour it into water (25 mL).

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Table 4: Representative Conditions for SNAr Reactions

Entry	Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Thiophenol	K₂CO₃	DMF	100	12	85
2	Benzyl mercaptan	NaH	THF	65	8	90
3	4-Methoxythiophenol	K₂CO₃	DMAc	120	10	88
4	Ethanethiol	Cs₂CO₃	DMSO	80	24	70

Reactions with less nucleophilic species like amines or alcohols may require harsher conditions or may not be feasible without further activation of the pyridine ring.

Conclusion

3-Chloro-2-methoxypyridine serves as an excellent starting scaffold for the generation of diverse chemical libraries. The protocols outlined in this application note, including Suzuki-Miyaura coupling, Buchwald-Hartwig amination, Sonogashira coupling, and Nucleophilic Aromatic Substitution, provide robust and versatile methods for its derivatization. By leveraging these transformations, researchers can efficiently access a wide range of novel 2,3-disubstituted pyridine analogs, accelerating hit identification and lead optimization in drug discovery programs. Careful selection of catalysts, ligands, and reaction conditions is crucial for achieving high yields and purity, especially when dealing with the less reactive C-Cl bond.

References

• 1. benchchem.com [benchchem.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. Nucleophilic Aromatic Substitution of Heteroaryl Halides with Thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Scale-Up Synthesis of 3-Chloro-2-methoxypyridine: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the scale-up synthesis of 3-Chloro-2-methoxypyridine, a key intermediate in the development of novel pharmaceuticals and agrochemicals.[1][2] The protocols outlined below are designed to be scalable and are based on established chemical transformations, focusing on a robust two-step process starting from the readily available 2,6-dichloropyridine.

Introduction

3-Chloro-2-methoxypyridine is a valuable substituted pyridine derivative widely utilized as a building block in organic synthesis. The presence of the chloro and methoxy groups at the 2 and 3 positions of the pyridine ring, respectively, offers multiple avenues for further functionalization, making it a crucial component in the synthesis of complex molecular architectures for the pharmaceutical and agrochemical industries. This guide details a scalable synthetic pathway, provides comprehensive experimental protocols, and presents quantitative data to facilitate laboratory-scale synthesis and process development for large-scale production.

Synthetic Pathway Overview

The recommended scalable synthesis of 3-chloro-2-methoxypyridine proceeds via a two-step sequence starting from 2,6-dichloropyridine. The key transformations involve an initial chlorination to form 2,3,6-trichloropyridine, followed by a selective hydrogenation to yield the precursor, 2,3-dichloropyridine. The final step is a nucleophilic substitution of the 2-chloro group with a methoxy group.

Caption: Overall synthetic workflow for 3-Chloro-2-methoxypyridine.

Experimental Protocols

Step 1: Synthesis of 2,3-Dichloropyridine

The synthesis of the key intermediate, 2,3-dichloropyridine, can be achieved via a two-step process from 2,6-dichloropyridine.

a) Chlorination of 2,6-Dichloropyridine to 2,3,6-Trichloropyridine

This protocol is based on analogous chlorination reactions of pyridine derivatives.

Materials:

• 2,6-Dichloropyridine

• Chlorine gas

• Lewis acid catalyst (e.g., AlCl₃, FeCl₃)

• Solvent (optional, e.g., high-boiling point inert solvent)

Protocol:

• To a suitable reaction vessel equipped with a mechanical stirrer, gas inlet, and reflux condenser, charge 2,6-dichloropyridine and the Lewis acid catalyst.

• Heat the reaction mixture to the desired temperature (typically 100-200°C).

• Introduce a steady stream of chlorine gas into the reaction mixture while maintaining the temperature.

• Monitor the reaction progress by Gas Chromatography (GC) until the desired conversion is achieved.

• Upon completion, cool the reaction mixture and carefully quench any remaining chlorine.

• The crude 2,3,6-trichloropyridine can be purified by distillation under reduced pressure.

b) Selective Hydrogenation of 2,3,6-Trichloropyridine to 2,3-Dichloropyridine

This protocol is based on established methods for the selective dechlorination of polychlorinated pyridines.

Materials:

• 2,3,6-Trichloropyridine

• Palladium on carbon catalyst (Pd/C)

• Acid scavenger (e.g., triethylamine, sodium acetate)

• Solvent (e.g., methanol, ethanol, toluene)

• Hydrogen gas

Protocol:

• In a high-pressure reactor, charge 2,3,6-trichloropyridine, the Pd/C catalyst, the acid scavenger, and the solvent.

• Seal the reactor and purge with an inert gas (e.g., nitrogen or argon) before introducing hydrogen gas to the desired pressure.

• Heat the reaction mixture to the appropriate temperature and stir vigorously.

• Monitor the reaction progress by GC, observing the consumption of the starting material and the formation of 2,3-dichloropyridine.

• Once the reaction is complete, cool the reactor, vent the hydrogen gas, and purge with an inert gas.

• Filter the reaction mixture to remove the catalyst.

• The filtrate is then concentrated under reduced pressure. The crude 2,3-dichloropyridine can be purified by distillation or recrystallization.

Parameter	Chlorination	Selective Hydrogenation
Key Reagents	Chlorine gas, Lewis Acid	H₂, Pd/C, Acid Scavenger
Typical Solvent	None or inert solvent	Methanol or Toluene
Temperature	100-200°C	50-100°C
Pressure	Atmospheric	1-10 atm
Typical Reaction Time	4-12 hours	2-8 hours
Typical Yield	>90%	85-95%
Purification	Distillation	Distillation/Recrystallization

Table 1: Summary of quantitative data for the synthesis of 2,3-dichloropyridine.

Step 2: Synthesis of 3-Chloro-2-methoxypyridine

This protocol describes the selective methoxylation of 2,3-dichloropyridine at the 2-position. The higher reactivity of the chloro group at the 2-position of the pyridine ring allows for selective substitution.

Caption: Logical relationship for the methoxylation of 2,3-Dichloropyridine.

Materials:

• 2,3-Dichloropyridine

• Sodium methoxide (solid or solution in methanol)

• Methanol (anhydrous)

• Toluene (optional co-solvent)

Protocol:

• To a dry, inert reaction vessel equipped with a mechanical stirrer, reflux condenser, and temperature probe, add 2,3-dichloropyridine and anhydrous methanol.

• Stir the mixture to ensure complete dissolution.

• Slowly add sodium methoxide to the solution. An exothermic reaction may be observed. Maintain the temperature within the desired range using a cooling bath if necessary.

• After the addition is complete, heat the reaction mixture to reflux (typically 60-80°C) and maintain for the required reaction time.

• Monitor the reaction progress by GC or Thin Layer Chromatography (TLC) to confirm the consumption of the starting material.

• Upon completion, cool the reaction mixture to room temperature.

• Carefully neutralize the reaction mixture with an aqueous acid (e.g., dilute HCl).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 3-chloro-2-methoxypyridine.

• The crude product can be purified by vacuum distillation to yield a high-purity product.

Parameter	Methoxylation of 2,3-Dichloropyridine
Key Reagents	Sodium methoxide
Typical Solvent	Methanol
Temperature	60-80°C (Reflux)
Pressure	Atmospheric
Typical Reaction Time	4-10 hours
Typical Yield	80-90%
Purification	Vacuum Distillation

Table 2: Summary of quantitative data for the synthesis of 3-chloro-2-methoxypyridine.

Conclusion

The synthetic pathway and protocols detailed in this application note provide a robust and scalable method for the production of 3-chloro-2-methoxypyridine. The starting materials are readily available, and the reaction conditions are amenable to large-scale industrial production. Careful optimization of each step will be crucial to achieve the highest possible yields and purity for this important chemical intermediate, which serves as a key building block in the development of new therapeutics and crop protection agents.

References

• 1. CN107935921A - A kind of preparation method of 2,3 dichloropyridine - Google Patents [patents.google.com]
• 2. chemimpex.com [chemimpex.com]

Technical Notes & Optimization

Technical Support Center: Improving Yield in Suzuki Coupling with 3-Chloro-2-methoxypyridine

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve yields in the Suzuki coupling of 3-chloro-2-methoxypyridine.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: Why is my Suzuki coupling reaction with 3-chloro-2-methoxypyridine resulting in a consistently low yield?

Answer: Low yields with this substrate are common and can be attributed to several factors:

• Substrate Reactivity: Aryl chlorides are inherently less reactive than the corresponding bromides or iodides in Suzuki-Miyaura couplings, necessitating more active catalytic systems.[1][2] The presence of the electron-donating 2-methoxy group in 3-chloro-2-methoxypyridine can further decrease the reactivity of the C-Cl bond towards oxidative addition to the palladium(0) catalyst.[1]

• Catalyst Deactivation: The nitrogen atom in the pyridine ring can coordinate to the palladium catalyst, leading to deactivation.[3]

• Side Reactions: Several side reactions can compete with the desired cross-coupling, reducing the yield of the final product. These include:

  • Protodeboronation: This is the replacement of the boronic acid group with a hydrogen atom, a common side reaction that is often promoted by high temperatures and the presence of water and certain bases.[4][5]

  • Homocoupling: The self-coupling of the boronic acid to form a biaryl byproduct can occur, particularly in the presence of oxygen.[3][4]

  • Dehalogenation: The chlorine atom on the pyridine ring can be replaced by a hydrogen atom.[4]

Question 2: What are the most critical parameters to optimize for this reaction?

Answer: For challenging substrates like 3-chloro-2-methoxypyridine, the most critical parameters to screen are the ligand , base , and solvent . A systematic screening of these components is often the most effective way to improve yields.[6]

Question 3: I am observing significant amounts of side products like dehalogenated pyridine and protodeboronated starting material. How can I minimize these?

Answer: The formation of these side products is a common issue. Here are some strategies to mitigate them:

• For Dehalogenation:

  • Ligand Choice: The selection of the phosphine ligand is crucial. While bulky, electron-rich ligands are necessary to promote the desired reaction, some may also promote side reactions. A screening of different ligands is recommended.[4]

  • Reaction Temperature: Operating at the lowest effective temperature can sometimes reduce the rate of side reactions more significantly than the desired coupling.[4]

• For Protodeboronation:

  • Use Boronic Esters: Consider using more stable boronic esters (e.g., pinacol esters) instead of boronic acids to minimize this side reaction.[4][5]

  • Anhydrous Conditions: Employ anhydrous solvents to reduce the rate of hydrolysis of the boronic acid.[4]

  • Careful Base Selection: The choice of base can influence the rate of protodeboronation.[5]

Question 4: How do I choose the right catalyst system (palladium source and ligand)?

Answer: Due to the low reactivity of the C-Cl bond, a highly active catalyst system is required.[4]

• Palladium Source: Common choices include Pd(OAc)₂ and Pd₂(dba)₃.[1][4] Pre-catalysts, which are stable and well-defined metal-ligand complexes, can also improve reproducibility.[4]

• Ligands: Bulky, electron-rich phosphine ligands are essential for promoting the oxidative addition of the aryl chloride.[1][2] Recommended ligands for this type of substrate include:

  • Buchwald Ligands: SPhos, XPhos, and RuPhos are frequently effective for activating C-Cl bonds.[4][7]

  • N-Heterocyclic Carbene (NHC) Ligands: These can also be highly effective.[4]

Question 5: What is the role of the base and which one should I choose?

Answer: The base is crucial as it activates the boronic acid to form a more nucleophilic boronate species, which is necessary for the transmetalation step.[3][8][9]

• Common Choices: Inorganic bases like K₂CO₃, Cs₂CO₃, and K₃PO₄ are widely used.[4]

• Recommendations for Challenging Couplings: For difficult couplings like this one, stronger bases are often more effective. K₃PO₄ is frequently a good choice.[4][10]

Data Presentation

The following tables summarize suggested starting conditions and the impact of different components on the Suzuki coupling of chloropyridines, which can be extrapolated to 3-chloro-2-methoxypyridine.

Table 1: Recommended Starting Conditions for Suzuki Coupling of 3-Chloro-2-methoxypyridine

Component	Recommendation	Rationale
Palladium Source	Pd(OAc)₂ or Pd₂(dba)₃	Commonly used and effective for C-Cl bond activation.[1][4]
Ligand	SPhos or XPhos	Bulky, electron-rich ligands that promote oxidative addition.[1][4]
Base	K₃PO₄ or Cs₂CO₃	Stronger bases are often required for less reactive chlorides.[1][4]
Solvent	1,4-Dioxane/H₂O or Toluene	Common solvent systems for Suzuki couplings.[1]
Temperature	100-110 °C	Higher temperatures are often needed to activate the C-Cl bond.[1]

Table 2: Effect of Different Bases on Yield (General Chloropyridine Couplings)

Base	Solvent	Temperature (°C)	Yield	Notes
K₂CO₃	1,4-Dioxane/H₂O	100	Good	A common and often effective base.[4]
K₃PO₄	1,4-Dioxane	100-110	Good to Excellent	Often provides good yields, especially for challenging couplings.[1][4]
Cs₂CO₃	Toluene	110	Good to Excellent	Another strong base that is effective for difficult couplings.[1]
LiOᵗBu	Dioxane/H₂O	100	Good to Excellent	A very strong base, can be effective for exhaustive coupling.[4]

Note: Yields are qualitative and highly dependent on the specific boronic acid and other reaction conditions.

Experimental Protocols

The following are general, adaptable procedures for the Suzuki coupling of 3-chloro-2-methoxypyridine. Optimization for specific boronic acids is recommended.[1]

Protocol 1: General Procedure using SPhos Ligand

• To an oven-dried reaction vial, add 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), potassium phosphate (K₃PO₄, 2.0 mmol, 2 equiv.), palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%), and SPhos (0.04 mmol, 4 mol%).[1]

• Evacuate and backfill the vial with an inert atmosphere (e.g., nitrogen or argon) three times.[1]

• Add degassed 1,4-dioxane (4 mL) and degassed water (0.8 mL).[1]

• Seal the vial and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.[1]

• Monitor the reaction progress by TLC or LC-MS.[1]

• Upon completion, cool the reaction mixture to room temperature.[1]

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).[1]

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).[1]

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[1]

• Purify the crude product by column chromatography on silica gel to afford the desired coupled product.[1]

Protocol 2: General Procedure using XPhos Ligand

• In a glovebox, combine 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), cesium carbonate (Cs₂CO₃, 2.0 mmol, 2 equiv.), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 mmol, 1.5 mol%), and XPhos (0.03 mmol, 3 mol%) in a reaction vial.[1]

• Add anhydrous, degassed toluene (5 mL) to the vial.[1]

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 110 °C with stirring for 12-24 hours.[1]

• Follow steps 5-10 from Protocol 1 for workup and purification.[1]

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[2]

Caption: A troubleshooting workflow for improving Suzuki coupling yields.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. Buchwald Phosphine Ligands for Cross Coupling [sigmaaldrich.com]
• 8. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]

Side reactions and byproducts in 3-Chloro-2-methoxypyridine chemistry

Welcome to the technical support center for 3-Chloro-2-methoxypyridine chemistry. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions encountered during experiments with this versatile building block.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using 3-Chloro-2-methoxypyridine in Suzuki-Miyaura coupling reactions?

A1: The most prevalent side reactions in Suzuki-Miyaura couplings involving 3-Chloro-2-methoxypyridine are protodeboronation of the boronic acid, homocoupling of the boronic acid, and dehalogenation of the pyridine ring.[1] The electron-donating 2-methoxy group can decrease the reactivity of the C-Cl bond towards oxidative addition, a key step in the catalytic cycle, which can make these side reactions more competitive.[2]

Q2: I am observing significant homocoupling of my boronic acid reagent. What are the primary causes and how can I minimize this byproduct?

A2: Homocoupling of the boronic acid is often promoted by the presence of oxygen in the reaction mixture, which can interfere with the palladium catalyst.[3][4] It can also be catalyzed by palladium(II) species that may be present if the reduction of a Pd(II) precatalyst to the active Pd(0) state is inefficient.[5]

To minimize homocoupling:

• Ensure a strictly oxygen-free environment: Thoroughly degas all solvents and reagents and maintain a positive pressure of an inert gas (e.g., Argon or Nitrogen) throughout the reaction.[3][5]

• Optimize catalyst loading: In some cases, a lower catalyst concentration can reduce the rate of homocoupling.[3]

• Use a Pd(0) source directly: Employing a Pd(0) catalyst or a highly efficient precatalyst system can minimize the presence of Pd(II) species that promote homocoupling.[5]

Q3: My primary byproduct is the protodeboronated arene from my boronic acid. What reaction conditions favor this side reaction and how can it be prevented?

A3: Protodeboronation is the cleavage of the carbon-boron bond by a proton source, often from residual water or acidic impurities in the reaction mixture.[3][6]

To mitigate protodeboronation:

• Use anhydrous conditions: Ensure all solvents and reagents are rigorously dried before use.[3]

• Employ stable boronic acid derivatives: Consider using boronic esters (e.g., pinacol esters) or organotrifluoroborates, which are generally more stable towards protodeboronation.[5][6]

• Select the appropriate base: A less nucleophilic or weaker base may sometimes reduce the incidence of protodeboronation.[3]

Q4: I am attempting a Buchwald-Hartwig amination with 3-Chloro-2-methoxypyridine and observing low conversion. What are the likely causes?

A4: Low conversion in Buchwald-Hartwig aminations of chloropyridines is often due to catalyst inhibition. The Lewis basic nitrogen atom of the pyridine ring can coordinate to the palladium catalyst, hindering its catalytic activity.[1]

To overcome this:

• Use specialized ligands: Bulky, electron-rich phosphine ligands, such as SPhos and XPhos, can sterically shield the palladium center and favor the desired catalytic pathway over catalyst inhibition.[3]

• Optimize reaction conditions: Screening different bases, solvents, and temperatures is crucial. Strong, non-nucleophilic bases like potassium phosphate (K₃PO₄) are often effective.[5]

Q5: Can the 2-methoxy group on 3-Chloro-2-methoxypyridine be hydrolyzed to a 2-pyridone under typical reaction conditions?

Troubleshooting Guides

Issue 1: Low Yield in Suzuki-Miyaura Coupling

Symptom	Potential Cause	Troubleshooting Steps
Low or no product formation	Inactive catalyst system due to strong C-Cl bond.[3]	Switch to a more active catalyst system, such as one employing Buchwald ligands (SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands.[3]
Ineffective base.[3]	Screen strong, non-nucleophilic bases like K₃PO₄ or Cs₂CO₃.[3]
Catalyst deactivation by oxygen.[3]	Ensure all solvents and reagents are thoroughly degassed and the reaction is run under an inert atmosphere.[3][5]
Significant dehalogenation byproduct (2-methoxypyridine)	Reductive dehalogenation pathway competing with cross-coupling.[1]	Use a well-defined Pd(0) precatalyst. Optimize ligand and base selection. Lowering the reaction temperature may also be beneficial.

Issue 2: Byproduct Formation in Nucleophilic Aromatic Substitution (e.g., Amination)

Symptom	Potential Cause	Troubleshooting Steps
Formation of 3-chloro-2-pyridone	Hydrolysis of the methoxy group by water in the reaction mixture, potentially catalyzed by base.	Use rigorously dried solvents and reagents. Consider using a non-hydroxide base.
Low conversion of starting material	Catalyst inhibition by the pyridine nitrogen.[1]	Employ bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) to shield the palladium center.[3]
Poor solubility of reactants or base.	Select a solvent system that ensures adequate solubility of all components. For inorganic bases, a co-solvent like water or DMF may be necessary, but be mindful of potential hydrolysis.

Experimental Protocols

Protocol 1: Minimizing Homocoupling and Protodeboronation in Suzuki-Miyaura Coupling

Objective: To perform a Suzuki-Miyaura coupling of 3-Chloro-2-methoxypyridine with an arylboronic acid while minimizing the formation of homocoupling and protodeboronation byproducts.

Materials:

• 3-Chloro-2-methoxypyridine (1.0 equiv)

• Arylboronic acid pinacol ester (1.2 equiv)

• Pd₂(dba)₃ (1.5 mol%)

• SPhos (3.6 mol%)[5]

• Potassium phosphate (K₃PO₄, 2.0 equiv)[5]

• Anhydrous, degassed 1,4-dioxane

Procedure:

• To an oven-dried Schlenk flask, add 3-Chloro-2-methoxypyridine, the arylboronic acid pinacol ester, and K₃PO₄.

• Evacuate and backfill the flask with argon three times.

• In a separate glovebox or under an argon atmosphere, prepare a stock solution of Pd₂(dba)₃ and SPhos in anhydrous, degassed 1,4-dioxane.

• Add the catalyst solution to the Schlenk flask via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Caption: Common side reactions in the Suzuki coupling of 3-Chloro-2-methoxypyridine.

Caption: A troubleshooting workflow for common issues in 3-Chloro-2-methoxypyridine chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Improvement of a GC–MS analytical method for the simultaneous detection of 3-MCPD and 1,3-DCP in food - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Protodeboronation - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Purification Strategies for 3-Chloro-2-methoxypyridine Derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of 3-chloro-2-methoxypyridine derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 3-chloro-2-methoxypyridine derivatives?

A1: Impurities can be broadly categorized as process-related or degradation-related.

• Process-related impurities often include unreacted starting materials (e.g., corresponding 2-hydroxypyridine or 2,3-dichloropyridine precursors), excess reagents (such as methylating agents like dimethyl sulfate or iodomethane, and chlorinating agents like N-chlorosuccinimide), and byproducts from side reactions.[1]

• Degradation-related impurities may arise if the compound is sensitive to heat, light, or acidic/basic conditions during work-up and purification. This can lead to discoloration of the sample (e.g., yellow or brown hues).

Q2: My purified 3-chloro-2-methoxypyridine derivative is a yellow or brown oil/solid, but I expect a colorless product. What is the cause and how can I fix it?

A2: Discoloration is typically due to trace impurities, which may be highly colored degradation products or residual reagents.

• Troubleshooting:

  • Activated Carbon Treatment: Dissolving the crude product in a suitable solvent and treating it with a small amount of activated charcoal can effectively adsorb colored impurities. The charcoal is then removed by hot filtration.

  • Recrystallization: If the product is a solid, recrystallization from an appropriate solvent system is a powerful technique for removing both colored and non-colored impurities.

  • Column Chromatography: For oils or solids that are difficult to recrystallize, column chromatography is often effective.

Q3: I am experiencing low recovery of my compound after column chromatography. What are the possible reasons?

A3: Low recovery from silica gel chromatography is a common issue with pyridine derivatives. This can be due to:

• Irreversible Adsorption: The basic nitrogen of the pyridine ring can interact strongly with acidic silanol groups on the silica surface, leading to irreversible binding.

• Compound Instability: The compound may be degrading on the acidic silica gel.

• Improper Solvent Polarity: The eluent may not be polar enough to effectively desorb the compound from the stationary phase.

Solutions to improve recovery include adding a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent, using a less acidic stationary phase like neutral alumina, or opting for reverse-phase chromatography.[2]

Troubleshooting Guides

Issue 1: Peak Tailing in Column Chromatography

Q: My 3-chloro-2-methoxypyridine derivative shows significant peak tailing during column chromatography on silica gel. How can I achieve a more symmetrical peak shape?

A: Peak tailing is a frequent problem when purifying basic compounds like pyridines on standard silica gel.[2] The primary cause is the strong interaction between the basic nitrogen atom and acidic silanol groups on the silica surface.

Solutions:

• Mobile Phase Modification:

  • Add a Basic Modifier: Incorporate a small percentage (typically 0.1-1% v/v) of a base such as triethylamine (TEA) or pyridine into your eluent system.[2] This competes with your compound for binding to the acidic sites on the silica, leading to improved peak shape.

• Stationary Phase Modification:

  • Use Neutral Alumina: For strongly basic compounds, switching to a neutral or basic alumina stationary phase can be a good alternative to silica gel.[2]

  • Deactivated Silica: Employing an amine-deactivated silica gel can also mitigate tailing.[2]

• Reverse-Phase Chromatography:

  • If applicable, reverse-phase chromatography (e.g., on a C18 column) with an acidic mobile phase modifier like trifluoroacetic acid (TFA) or formic acid can provide excellent separation with good peak shapes by protonating the pyridine nitrogen.[2]

Issue 2: Product "Oiling Out" During Recrystallization

Q: I am trying to recrystallize my solid 3-chloro-2-methoxypyridine derivative, but it is "oiling out" instead of forming crystals. What should I do?

A: "Oiling out" occurs when the solid melts in the hot solvent and comes out of solution as a liquid upon cooling, rather than crystallizing. This often happens if the boiling point of the solvent is higher than the melting point of the solute or if the solution is too concentrated.

Solutions:

• Adjust the Solvent System:

  • Increase Solvent Volume: The solution may be too concentrated. Add more hot solvent to fully dissolve the oil and then allow it to cool slowly.

  • Change Solvents: Select a solvent with a lower boiling point.

  • Use a Co-solvent System: Dissolve the compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (an anti-solvent, in which it is less soluble) until the solution becomes slightly turbid. Reheat to clarify and then cool slowly.

• Modify Cooling Rate:

  • Slow Cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath. Rapid cooling can sometimes promote oiling.

• Induce Crystallization:

  • Scratching: Use a glass rod to scratch the inside of the flask at the air-solvent interface. This can create nucleation sites for crystal growth.

  • Seeding: If available, add a single, pure crystal of the desired compound to the cooled solution to initiate crystallization.

Data Presentation

The following tables provide representative data for common purification strategies for a hypothetical 3-chloro-2-methoxy-5-nitropyridine, illustrating the expected outcomes.

Table 1: Column Chromatography Purification Data

Parameter	Condition 1	Condition 2	Condition 3
Stationary Phase	Silica Gel (230-400 mesh)	Silica Gel (230-400 mesh)	Neutral Alumina
Mobile Phase	3:1 Hexanes:Ethyl Acetate	3:1 Hexanes:Ethyl Acetate + 0.5% TEA	5:1 Hexanes:Ethyl Acetate
Purity Before (%)	85	85	85
Purity After (%)	94 (with tailing)	98.5 (symmetrical peak)	98
Recovery Yield (%)	75	92	90

Table 2: Recrystallization Solvent Screening Data

Solvent System	Solubility (Hot)	Solubility (Cold)	Crystal Formation	Purity After (%)	Recovery Yield (%)
Isopropanol	High	Moderate	Small Needles	97.5	70
Ethanol/Water (10:1)	High	Low	Well-defined Prisms	99.2	85
Toluene	Moderate	Low	Fine Powder	98.0	88
Hexanes	Low	Very Low	No Dissolution	-	-

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is a general procedure and should be optimized by Thin Layer Chromatography (TLC) first to determine the ideal solvent system.

• TLC Analysis:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate.

  • Develop the plate using various solvent systems (e.g., mixtures of hexanes and ethyl acetate) to find an eluent that gives the desired compound an Rf value of approximately 0.2-0.4 and good separation from impurities.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column and allow it to pack, ensuring a uniform bed free of air bubbles.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane.

  • Adsorb the sample onto a small amount of silica gel by concentrating the solution in the presence of the silica.

  • Carefully add the silica-adsorbed sample to the top of the packed column.

• Elution:

  • Begin eluting with the solvent system determined from the TLC analysis.

  • Collect fractions and monitor the elution by TLC to identify the fractions containing the pure product.

• Isolation:

  • Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Protocol 2: Purification by Recrystallization

• Solvent Selection:

  • In separate test tubes, test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating.

  • The ideal solvent will dissolve the compound when hot but not at room temperature.[3]

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of the chosen hot solvent until the solid just dissolves.[3]

• Decolorization (if necessary):

  • If the solution is colored, add a small amount of activated charcoal and heat the mixture for a few minutes.

  • Perform a hot gravity filtration to remove the charcoal.

• Crystallization:

  • Allow the hot, clear filtrate to cool slowly to room temperature.

  • Further, cool the flask in an ice bath to maximize crystal formation.[3]

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the crystals under a vacuum.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.dutscher.com [pdf.dutscher.com]

Technical Support Center: Cross-Coupling Reactions of 3-Chloro-2-methoxypyridine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering challenges with the low reactivity of 3-chloro-2-methoxypyridine in various cross-coupling reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am observing very low to no yield in my cross-coupling reaction with 3-chloro-2-methoxypyridine. What are the primary causes and how can I troubleshoot this?

A1: Low or no product formation is a common challenge when working with 3-chloro-2-methoxypyridine. Its low reactivity is primarily due to the strong Carbon-Chlorine (C-Cl) bond, which is further deactivated by the electron-donating 2-methoxy group, making the initial oxidative addition step in the catalytic cycle difficult.[1] A systematic evaluation of each reaction component is key to identifying and resolving the issue.

Troubleshooting Steps:

• Catalyst and Ligand Inactivity: The choice of the palladium catalyst and, more importantly, the ligand is critical for activating the C-Cl bond.[2] Standard catalysts like Pd(PPh₃)₄ may be insufficient.[2]

  • Recommendation: Switch to a more active catalytic system. Bulky, electron-rich phosphine ligands such as XPhos, SPhos, and RuPhos are highly effective for coupling heteroaryl chlorides.[1][2] N-heterocyclic carbene (NHC) ligands are also a powerful alternative.[2][3] Consider using modern palladium precatalysts like XPhos Pd G3 or SPhos Pd G3 for more reliable catalyst activation.[4]

• Ineffective Base: The base is crucial for the transmetalation step.[2] Its strength, solubility, and steric properties are important factors.

  • Recommendation: Screen several bases. Strong, non-nucleophilic inorganic bases like potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often effective.[1][2] If solubility is an issue, consider a solvent system that partially dissolves the base (e.g., dioxane/water) or use a soluble organic base.[2]

• Inappropriate Solvent System: The solvent must dissolve the reactants and facilitate the catalytic cycle.

  • Recommendation: A mixture of an organic solvent and water is often optimal for Suzuki reactions.[2] Common choices include dioxane/water, toluene/water, or THF/water.[2] For other cross-coupling reactions, anhydrous and degassed solvents like toluene, THF, or dioxane are typically used.

• Insufficient Reaction Temperature: Due to the challenging C-Cl bond activation, higher temperatures are often required.

  • Recommendation: Increase the reaction temperature, typically in the range of 80-120 °C.[2] Microwave irradiation can also be effective in accelerating the reaction.

• Oxygen Sensitivity: The active Pd(0) catalyst is sensitive to oxidation, which can lead to deactivation.[2]

  • Recommendation: Ensure all solvents are thoroughly degassed before use by bubbling with an inert gas (e.g., Argon or Nitrogen).[2] Maintain an inert atmosphere throughout the reaction setup and duration.

Q2: I am seeing significant amounts of side products, such as homocoupling of my coupling partner or protodeboronation in my Suzuki reaction. How can I minimize these?

A2: The formation of side products is a common issue that can be addressed by carefully controlling the reaction conditions.

Troubleshooting Steps:

• Protodeboronation (Ar-H formation): This occurs when the C-B bond of the boronic acid is cleaved by a proton source, often from water or acidic impurities.[2]

  • Recommendation: Use anhydrous solvents and reagents where possible. Employing a less nucleophilic or weaker base can sometimes mitigate this issue. Using boronic esters (e.g., pinacol esters) can also enhance stability against protodeboronation.[2]

• Homocoupling (Ar-Ar or Ar'-Ar' formation): This side reaction is often promoted by the presence of oxygen or can be catalyzed by palladium.[2]

  • Recommendation: Rigorous degassing of solvents and maintaining an inert atmosphere are crucial to minimize homocoupling. Adjusting the catalyst-to-ligand ratio can also be beneficial.

Q3: Can I use other cross-coupling reactions besides Suzuki for 3-chloro-2-methoxypyridine?

A3: Yes, other cross-coupling reactions can be employed, although they may require specific optimization.

• Buchwald-Hartwig Amination: This reaction is effective for forming C-N bonds. The use of bulky, electron-rich phosphine ligands is critical to facilitate the catalytic cycle.[5][6]

• Sonogashira Coupling: This reaction forms C-C bonds between the pyridine and a terminal alkyne. It typically employs a palladium catalyst and a copper(I) co-catalyst.[7]

• Negishi Coupling: This reaction couples organozinc compounds with the chloropyridine and is known for its high functional group tolerance.[8][9]

• Kumada Coupling: This reaction utilizes Grignard reagents. While powerful, the high reactivity of Grignard reagents can limit functional group compatibility.[10][11]

Data Presentation: Catalyst System Performance

The following tables summarize typical catalyst systems and conditions for various cross-coupling reactions with chloropyridines. Note that yields are highly dependent on the specific coupling partner.

Table 1: Suzuki-Miyaura Coupling of Chloropyridines with Arylboronic Acids [4]

Catalyst/Precatalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Catalyst Loading (mol%)
Pd(PPh₃)₄	PPh₃	K₂CO₃	1,4-Dioxane/H₂O	100	12-24	60-75	3-5
XPhos Pd G3	XPhos	K₃PO₄	THF or Toluene	80-100	2-8	>90	1-2
SPhos Pd G3	SPhos	K₃PO₄	1,4-Dioxane	100	4-12	>90	1-2
PEPPSI™-IPr	IPr	K₂CO₃	t-BuOH	80	6-12	>90	1-3

Table 2: Buchwald-Hartwig Amination of Chloro-heterocycles [12]

Pd Source	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
Pd₂(dba)₃	BINAP	NaOt-Bu	Toluene	80-100	12-24	80-95
Pd(OAc)₂	XPhos	K₂CO₃	t-BuOH	100	4-12	>90
Pd(OAc)₂	RuPhos	Cs₂CO₃	Toluene	80-110	6-18	>90

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling using an XPhos Ligand [1]

• In a glovebox, combine 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), cesium carbonate (Cs₂CO₃, 2.0 mmol, 2 equiv.), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 mmol, 1.5 mol%), and XPhos (0.03 mmol, 3 mol%) in a reaction vial.

• Add anhydrous, degassed toluene (5 mL) to the vial.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 110 °C with stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired coupled product.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• To an oven-dried Schlenk tube, add 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), the amine (1.2 mmol, 1.2 equiv.), and sodium tert-butoxide (1.4 mmol, 1.4 equiv.).

• Evacuate and backfill the tube with an inert gas (e.g., Argon) three times.

• In a separate vial, prepare the catalyst by dissolving Pd₂(dba)₃ (0.01 mmol, 1 mol%) and a suitable ligand (e.g., XPhos, 0.02 mmol, 2 mol%) in anhydrous, degassed toluene (2 mL).

• Add the catalyst solution to the Schlenk tube containing the reactants.

• Add additional degassed toluene to bring the total volume to 5 mL.

• Seal the Schlenk tube and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride.

• Extract the mixture with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography to obtain the desired product.

Visualizations

Caption: Troubleshooting workflow for low-yielding cross-coupling reactions.

Caption: Simplified Suzuki-Miyaura catalytic cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. grokipedia.com [grokipedia.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. Negishi coupling - Wikipedia [en.wikipedia.org]
• 9. Negishi Coupling [organic-chemistry.org]
• 10. Kumada Coupling [organic-chemistry.org]
• 11. Kumada coupling - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Catalyst Deactivation in Reactions with 3-Chloro-2-methoxypyridine

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges related to catalyst deactivation in cross-coupling reactions involving 3-Chloro-2-methoxypyridine. The information is presented in a question-and-answer format to provide direct and actionable guidance for your experiments.

Frequently Asked Questions (FAQs)

Q1: Why are palladium-catalyzed cross-coupling reactions with 3-Chloro-2-methoxypyridine prone to catalyst deactivation?

A1: The primary challenge arises from the inherent properties of the substrate. The Lewis basic nitrogen atom in the pyridine ring can coordinate strongly to the palladium center of the catalyst. This coordination can lead to the formation of stable, inactive catalyst complexes, a phenomenon often referred to as catalyst poisoning. Additionally, the electron-donating nature of the 2-methoxy group can decrease the reactivity of the C-Cl bond towards the initial oxidative addition step in the catalytic cycle, making the desired reaction slower and giving more opportunity for deactivation pathways to occur. Aryl chlorides are also generally less reactive than the corresponding bromides or iodides, requiring more active catalytic systems to begin with.[1]

Q2: What are the common visual indicators of catalyst deactivation in my reaction?

A2: Several visual cues can suggest catalyst deactivation. A common sign is the formation of a black precipitate, often referred to as palladium black, which consists of inactive, agglomerated palladium(0) particles.[2] Other indicators include a stalled reaction with no further conversion of starting materials, a significant decrease in the reaction rate, or a noticeable change in the color of the reaction mixture that is not associated with product formation.[2]

Q3: Can the choice of phosphine ligand mitigate catalyst deactivation?

A3: Absolutely. The ligand plays a critical role in stabilizing the palladium catalyst and facilitating the catalytic cycle. For challenging substrates like 3-Chloro-2-methoxypyridine, bulky and electron-rich phosphine ligands are highly recommended. Ligands such as SPhos, XPhos, and RuPhos (Buchwald ligands) are often effective because their steric bulk can hinder the coordination of the pyridine nitrogen to the palladium center and promote the desired oxidative addition and reductive elimination steps.[1]

Q4: What are the most common side products I might observe when my catalyst is deactivating?

A4: When the desired cross-coupling is slow or the catalyst is deactivated, several side products may form. These include:

• Homocoupling: The boronic acid (in Suzuki reactions) or other organometallic reagent couples with itself. This is often promoted by the presence of oxygen.

• Dehalogenation: The chloro group on the pyridine is replaced by a hydrogen atom. This can occur if there are sources of hydride in the reaction mixture, such as from certain bases or solvents.[2][3]

• Protodeboronation: In Suzuki reactions, the boronic acid is replaced by a hydrogen atom, often due to the presence of water or acidic impurities.[4]

Q5: Is it possible to regenerate a palladium catalyst that has been deactivated in a reaction with 3-Chloro-2-methoxypyridine?

A5: Catalyst regeneration is sometimes possible, but its success depends on the deactivation mechanism. If deactivation is due to the formation of palladium black or coking, an oxidative treatment followed by reduction may restore some activity. For instance, a deactivated Pd/C catalyst from a hydrodechlorination reaction was partially regenerated by treatment with an airflow at elevated temperatures.[5] However, for poisoning by strong coordination of the pyridine nitrogen, regeneration can be more challenging. In some cases, washing the catalyst with a suitable solvent to remove adsorbed species might be attempted, but this is often not sufficient for strongly bound poisons.

Troubleshooting Guides

Problem: Low to No Conversion in a Suzuki-Miyaura Coupling Reaction

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Inactive Catalyst System	The C-Cl bond in 3-Chloro-2-methoxypyridine is relatively strong. Standard catalysts like Pd(PPh₃)₄ may be insufficient. Switch to a more active system using bulky, electron-rich ligands like SPhos, XPhos, or RuPhos with a palladium precursor such as Pd(OAc)₂ or Pd₂(dba)₃.[1]
Catalyst Poisoning	The pyridine nitrogen is likely coordinating to the palladium center. Increase the steric bulk of the phosphine ligand to disfavor this interaction. A slight increase in catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) might overcome partial poisoning, though this is not always ideal.
Inappropriate Base	The base is crucial for activating the boronic acid. A weak or insoluble base will lead to poor results. Screen stronger, non-nucleophilic bases such as K₃PO₄, Cs₂CO₃, or K₂CO₃. Ensure the base is finely powdered to maximize its surface area.[2]
Low Reaction Temperature	The oxidative addition of the C-Cl bond is often the rate-limiting step and may require thermal energy. Gradually increase the reaction temperature in 10-20 °C increments, while monitoring for any potential decomposition of starting materials or products.[2]
Presence of Oxygen or Water	Oxygen can lead to the formation of inactive palladium oxides and promote homocoupling of the boronic acid. Water can lead to protodeboronation. Ensure all solvents are rigorously degassed and the reaction is set up under an inert atmosphere (e.g., Argon or Nitrogen).[2]

Problem: Incomplete Conversion in a Buchwald-Hartwig Amination Reaction

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Insufficiently Active Catalyst	Amination of aryl chlorides can be challenging. Use a catalyst system known for high activity with these substrates, such as a combination of Pd₂(dba)₃ or Pd(OAc)₂ with bulky biarylphosphine ligands like XPhos or BrettPhos.[6]
Base Incompatibility	The choice of base is critical and depends on the amine being used. Strong, non-nucleophilic bases like NaOt-Bu or LHMDS are commonly used. However, these strong bases can be incompatible with certain functional groups. Weaker bases like K₂CO₃ or K₃PO₄ can be tried, but may require higher temperatures and longer reaction times.[6][7]
Ligand Degradation	Phosphine ligands can be sensitive to air and moisture, leading to the formation of phosphine oxides which are poor ligands. Handle ligands in a glovebox or under an inert atmosphere.
Product Inhibition	The N-arylated pyridine product can also act as a ligand and inhibit the catalyst. Using a more sterically hindered ligand can sometimes disfavor product binding.
Catalyst Poisoning by Amine	While the goal is to couple the amine, it can also contribute to catalyst poisoning, especially if the desired reaction is slow. Ensure the chosen ligand promotes a fast catalytic turnover to outcompete the poisoning process.

Quantitative Data

The following tables summarize reaction conditions for Suzuki-Miyaura and Buchwald-Hartwig reactions with substrates similar to 3-Chloro-2-methoxypyridine. This data can serve as a starting point for optimizing your own reactions.

Table 1: Catalyst System Performance in Suzuki-Miyaura Coupling of Chloropyridines

Data is based on reactions with 3-chloro-5-fluoro-2-methoxypyridine and other chloropyridines, and yields are highly dependent on the specific boronic acid used.[1]

Pd Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Typical Yield Range (%)
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	1,4-Dioxane/H₂O	100	12-24	70-95
Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃ (2)	Toluene	110	12-24	75-98
Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄ (2)	t-Amyl Alcohol	100	12-24	60-90

Table 2: Catalyst System Performance in Buchwald-Hartwig Amination of Chloroarenes

Data is generalized for the amination of aryl chlorides and the specific yield will depend on the amine coupling partner.

Pd Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Typical Yield Range (%)
Pd₂(dba)₃ (1-2)	XPhos (2-4)	NaOt-Bu (1.2-1.5)	Toluene or Dioxane	80-110	2-24	80-99
Pd(OAc)₂ (1-2)	BrettPhos (1.5-3)	K₂CO₃ (2)	t-BuOH or Dioxane	100-120	12-24	70-95
Pd(OAc)₂ (2)	RuPhos (3-4)	LHMDS (1.5)	THF or Toluene	RT-80	4-18	75-98

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 3-Chloro-2-methoxypyridine

This protocol is adapted from methods used for the successful coupling of 3-chloro-5-fluoro-2-methoxypyridine.[1]

• Reaction Setup: In a glovebox, add 3-Chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), potassium phosphate (K₃PO₄, 2.0 mmol, 2 equiv.), palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%), and SPhos (0.04 mmol, 4 mol%) to an oven-dried reaction vial.

• Solvent Addition: Add degassed 1,4-dioxane (4 mL) and degassed water (0.8 mL) to the vial.

• Reaction Conditions: Seal the vial and remove it from the glovebox. Heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Extraction: Separate the organic layer and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination of 3-Chloro-2-methoxypyridine

This protocol is a general method for the amination of aryl chlorides.[1]

• Reaction Setup: To a dry Schlenk tube under an inert atmosphere (Argon or Nitrogen), add bis(dibenzylideneacetone)palladium(0) (Pd₂(dba)₃, 0.015 mmol, 1.5 mol%), XPhos (0.036 mmol, 3.6 mol%), and sodium tert-butoxide (1.4 mmol, 1.4 equiv.).

• Reagent Addition: Add 3-Chloro-2-methoxypyridine (1.0 mmol, 1 equiv.) and the desired amine (1.2 mmol, 1.2 equiv.).

• Solvent Addition: Add anhydrous, degassed toluene (5 mL) via syringe.

• Reaction Conditions: Seal the Schlenk tube and stir the mixture at 100-110 °C.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove insoluble salts and catalyst residues.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.

Visualizations

Caption: Deactivation pathway via pyridine coordination.

Caption: A logical workflow for troubleshooting low conversion.

References

• 1. benchchem.com [benchchem.com]
• 2. dcl-inc.com [dcl-inc.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. mdpi.com [mdpi.com]
• 6. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Nucleophilic Aromatic Substitution on 3-Chloro-2-methoxypyridine

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for optimizing nucleophilic aromatic substitution (SNAr) reactions on 3-chloro-2-methoxypyridine. Below you will find frequently asked questions, troubleshooting guides, comparative data, and detailed experimental protocols to facilitate your research and development projects.

Frequently Asked Questions (FAQs)

Q1: What is the general reactivity of 3-chloro-2-methoxypyridine in nucleophilic aromatic substitution (SNAr)?

A1: 3-Chloro-2-methoxypyridine is a moderately reactive substrate for SNAr. The pyridine nitrogen activates the ring towards nucleophilic attack, particularly at the 2- and 4-positions. However, with the chloro leaving group at the 3-position, the electronic activation from the nitrogen is less pronounced compared to 2- or 4-chloropyridines. The 2-methoxy group is an electron-donating group, which can further decrease the reactivity of the ring towards nucleophilic attack. Therefore, forcing conditions such as elevated temperatures or the use of a catalyst may be necessary to achieve good yields.

Q2: What types of nucleophiles are commonly used with 3-chloro-2-methoxypyridine?

A2: A variety of nucleophiles can be employed, including:

• N-nucleophiles: Primary and secondary amines (e.g., morpholine, piperidine, anilines) are common. For less reactive amines, palladium-catalyzed Buchwald-Hartwig or copper-catalyzed Ullmann coupling conditions may be required.

• O-nucleophiles: Alkoxides (e.g., sodium methoxide, sodium ethoxide) and phenoxides can be used, typically requiring heating in a suitable solvent.

• S-nucleophiles: Thiolates (e.g., sodium thiophenoxide) are generally good nucleophiles and can react under milder conditions compared to their oxygen counterparts.

Q3: What are the recommended solvents for SNAr reactions with this substrate?

A3: Polar aprotic solvents are generally the best choice as they can dissolve the reactants and do not solvate the nucleophile as strongly as protic solvents, thus preserving its reactivity. Suitable solvents include:

• Dimethylformamide (DMF)

• Dimethyl sulfoxide (DMSO)

• N-Methyl-2-pyrrolidone (NMP)

• Dioxane

• Acetonitrile (ACN)

In some cases, the nucleophilic alcohol itself can be used as the solvent, particularly for alkoxide substitutions.

Q4: Is a base required for the reaction?

A4: The need for a base depends on the nucleophile.

• Anionic nucleophiles: If you are using a pre-formed salt of your nucleophile (e.g., sodium methoxide, sodium thiophenoxide), an additional base is not necessary.

• Neutral nucleophiles: When using a neutral nucleophile like an amine or a thiol, a non-nucleophilic base is typically required to neutralize the HCl generated during the reaction. Common bases include triethylamine (TEA), diisopropylethylamine (DIPEA), potassium carbonate (K₂CO₃), or cesium carbonate (Cs₂CO₃).

Q5: What are the alternatives to traditional SNAr for forming C-N bonds with 3-chloro-2-methoxypyridine?

A5: For the formation of C-N bonds, especially with less nucleophilic amines, palladium-catalyzed Buchwald-Hartwig amination and copper-catalyzed Ullmann condensation are powerful alternatives. These methods often proceed under milder conditions and offer a broader substrate scope.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Conversion	1. Insufficiently activated substrate. 2. Reaction temperature is too low. 3. Nucleophile is too weak. 4. Inadequate base for neutral nucleophiles.	1. Consider using a catalyst (e.g., Pd for amines). 2. Gradually increase the reaction temperature, monitoring for decomposition. 3. If possible, use a stronger nucleophile (e.g., the corresponding anion). 4. Ensure at least one equivalent of a suitable base is used.
Formation of Side Products	1. Decomposition at high temperatures. 2. Reaction with the solvent (solvolysis). 3. For aminations, multiple substitutions on the nucleophile.	1. Lower the reaction temperature and increase the reaction time. 2. Use a non-nucleophilic solvent. 3. Use a large excess of the amine nucleophile.
Difficulty in Product Isolation	1. Product is water-soluble. 2. Emulsion formation during aqueous workup. 3. Co-elution with starting material or byproducts during chromatography.	1. Extract with a more polar organic solvent or perform back-extraction. 2. Add brine to the aqueous layer to break the emulsion. 3. Optimize the mobile phase for chromatography; consider a different stationary phase.

Comparative Data for Nucleophilic Substitution

The following tables provide a summary of typical reaction conditions and expected yields for the nucleophilic substitution on 3-chloro-2-methoxypyridine with various nucleophiles. Please note that some of this data is extrapolated from reactions on structurally similar pyridines and should be used as a starting point for optimization.

Table 1: Reaction with N-Nucleophiles

Nucleophile	Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Notes
Morpholine	K₂CO₃	DMF	100 - 120	12 - 24	70 - 90	Standard SNAr conditions.
Piperidine	TEA	NMP	120 - 140	12 - 24	65 - 85	Higher temperatures may be required.
Aniline	Pd₂(dba)₃, Xantphos, Cs₂CO₃	Dioxane	100	8 - 16	75 - 95	Buchwald-Hartwig conditions.
Benzylamine	NaH	THF	65	6 - 12	60 - 80	Anionic nucleophile generated in situ.

Table 2: Reaction with O-Nucleophiles

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Notes
Sodium Methoxide	-	Methanol	65 (reflux)	12 - 24	50 - 70	Reaction can be slow.
Sodium Ethoxide	-	Ethanol	78 (reflux)	12 - 24	55 - 75
Sodium Phenoxide	-	DMF	100 - 120	8 - 16	60 - 80

Table 3: Reaction with S-Nucleophiles

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Notes
Sodium Thiophenoxide	-	DMF	80 - 100	4 - 8	85 - 95	Thiolates are generally more reactive.
Sodium Ethanethiolate	-	Ethanol	60 - 78	6 - 12	80 - 90

Detailed Experimental Protocols

Protocol 1: General Procedure for Amination (SNAr)

This protocol describes a general method for the reaction of 3-chloro-2-methoxypyridine with a secondary amine like morpholine.

• Reagent Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-chloro-2-methoxypyridine (1.0 eq), the amine (1.2 eq), and potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous DMF to the flask to achieve a concentration of 0.5 M with respect to the starting material.

• Reaction: Heat the reaction mixture to 110 °C under a nitrogen atmosphere and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: After completion, cool the reaction mixture to room temperature and pour it into water. Extract the aqueous layer with ethyl acetate (3 x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination

This protocol is suitable for less reactive amines.

• Catalyst Preparation: To an oven-dried Schlenk tube, add Pd₂(dba)₃ (0.02 eq), Xantphos (0.04 eq), and cesium carbonate (1.5 eq).

• Reagent Addition: Add 3-chloro-2-methoxypyridine (1.0 eq) and the amine (1.2 eq) to the Schlenk tube.

• Solvent Addition: Evacuate and backfill the tube with argon three times. Add anhydrous dioxane via syringe.

• Reaction: Heat the reaction mixture to 100 °C and stir for 8-16 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Workup: Cool the reaction mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography.

Visualizations

Technical Support Center: 3-Chloro-2-methoxypyridine Reactions

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting information and frequently asked questions for reactions involving 3-Chloro-2-methoxypyridine.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications and reaction types for 3-Chloro-2-methoxypyridine? A1: 3-Chloro-2-methoxypyridine is a versatile heterocyclic building block used extensively in medicinal chemistry and agrochemical synthesis.[1] Its key functional groups—the chlorine atom and the methoxy group on a pyridine ring—allow for a variety of chemical transformations. The most common and synthetically valuable reactions are palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling (for C-C bond formation) and the Buchwald-Hartwig amination (for C-N bond formation).[1][2][3] It can also undergo nucleophilic aromatic substitution (SNAr) reactions.

Q2: How does the reactivity of the C-Cl bond in 3-Chloro-2-methoxypyridine affect reaction conditions? A2: The Carbon-Chlorine (C-Cl) bond is significantly stronger and less reactive than corresponding C-Br or C-I bonds.[3] Consequently, the oxidative addition step in palladium-catalyzed coupling reactions is more challenging and often requires more forcing conditions.[3][4] This typically involves the use of highly active catalyst systems, such as those employing bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) or N-heterocyclic carbenes (NHCs), along with higher reaction temperatures.[3][4][5]

Q3: Can the pyridine nitrogen atom interfere with palladium-catalyzed reactions? A3: Yes, the Lewis basic nitrogen atom of the pyridine ring can coordinate to the palladium catalyst.[5][6][7] This coordination can inhibit catalytic activity by occupying a coordination site on the metal, effectively poisoning the catalyst and slowing or stopping the reaction.[7][8] The use of sterically hindered ligands can help mitigate this issue by shielding the palladium center.[5]

Q4: What are the stability considerations for 3-Chloro-2-methoxypyridine? A4: 3-Chloro-2-methoxypyridine is a generally stable compound under standard laboratory conditions.[9] However, like other 2-alkoxypyridines, the methoxy group can be susceptible to hydrolysis to the corresponding 2-pyridone under harsh acidic or basic conditions, particularly at elevated temperatures.[10] Care should be taken to screen conditions to avoid this potential side reaction.

Troubleshooting Guide: Suzuki-Miyaura Coupling

Q1: I am observing very low to no product yield in my Suzuki coupling reaction. What are the most likely causes? A1: Low or no conversion in the Suzuki coupling of chloropyridines is a common issue, primarily due to the low reactivity of the C-Cl bond.[3] The problem can typically be traced to an insufficiently active catalyst system, an ineffective base, or catalyst deactivation.[3]

• Inactive Catalyst System: Standard catalysts like Pd(PPh₃)₄ are often ineffective for activating aryl chlorides.[7]

  • Solution: Switch to a more robust catalyst system. Highly electron-rich and sterically bulky ligands such as XPhos, SPhos, or RuPhos are specifically designed to facilitate the challenging oxidative addition of aryl chlorides.[3][4] N-heterocyclic carbene (NHC) ligands are also an excellent alternative.[3] Consider increasing the catalyst loading from 1-2 mol% to 3-5 mol% for difficult couplings.[4]

• Ineffective Base: The base is critical for activating the boronic acid to form the boronate species required for transmetalation.[3]

  • Solution: Screen stronger, non-nucleophilic inorganic bases. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are frequently more effective than weaker bases like Na₂CO₃ for these couplings.[3][5]

• Catalyst Deactivation: Palladium(0) catalysts are sensitive to oxygen and can be readily oxidized to an inactive state.[4]

  • Solution: Ensure all solvents are rigorously degassed prior to use (e.g., by sparging with argon or nitrogen for 20-30 minutes). The reaction vessel must be thoroughly purged and maintained under a positive pressure of an inert gas throughout the experiment.[3]

Q2: My reaction is producing significant amounts of side products, such as dehalogenated starting material and homocoupled boronic acid. How can I minimize these? A2: The formation of protodeboronation (dehalogenation of the boronic acid) and homocoupling byproducts indicates sub-optimal reaction conditions that compete with the desired cross-coupling pathway.

• Protodeboronation (Ar-B(OH)₂ → Ar-H): This occurs when the boronic acid's C-B bond is cleaved by a proton source, often from residual water or acidic impurities.[3][7]

  • Solution: Use anhydrous solvents and reagents. Consider switching from a boronic acid to a more stable boronic ester derivative, such as a pinacol ester (Ar-Bpin), which is less prone to this side reaction.[3][6]

• Homocoupling (Ar-B(OH)₂ → Ar-Ar): This side reaction is often promoted by the presence of oxygen or by Pd(II) species if the precatalyst is not fully reduced to the active Pd(0) state.[5][7]

  • Solution: Rigorous degassing is crucial to prevent oxygen-mediated homocoupling.[5] Using a direct Pd(0) source like Pd₂(dba)₃ or ensuring efficient precatalyst activation can also minimize this pathway.[7]

Caption: General troubleshooting workflow for Suzuki-Miyaura coupling reactions.

Troubleshooting Guide: Buchwald-Hartwig Amination

Q1: My Buchwald-Hartwig amination reaction is slow, stalls, or gives low yields. What should I investigate? A1: Similar to Suzuki couplings, the inertness of the C-Cl bond is a primary hurdle. Additionally, the nature of the amine coupling partner introduces unique challenges.

• Catalyst Inhibition: Both the pyridine nitrogen and the amine nucleophile can act as ligands for the palladium center, leading to catalyst inhibition.[7]

  • Solution: Employ catalyst systems with very bulky ligands (e.g., XPhos, BrettPhos). The steric hindrance of these ligands promotes the formation of a monoligated, highly active L-Pd(0) species and can prevent inhibitory binding of the amine or pyridine.[2][11]

• Improper Base Selection: The base must be strong enough to deprotonate the amine (or the intermediate palladium-amine complex) to form the active amide nucleophile, but should not react with the starting materials or product.[12]

  • Solution: Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used strong, non-nucleophilic bases that are effective in these reactions.[13][14] Potassium phosphate can also be effective, particularly for more sensitive substrates.

• Side Reactions: An unproductive side reaction can compete with the desired reductive elimination, where the amide intermediate undergoes beta-hydride elimination.[2]

  • Solution: This is often influenced by the ligand and substrate structure. Screening different ligands or adjusting the reaction temperature may be necessary to favor the productive reductive elimination pathway.

Data Summary Tables

Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling

Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent System	Temperature (°C)
Arylboronic Acid	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (2.0)	Toluene/H₂O (10:1)	100-110
Arylboronic Acid	Pd(OAc)₂ (2)	XPhos (4)	Cs₂CO₃ (2.0)	1,4-Dioxane	100
Heteroarylboronic Acid	Pd₂(dba)₃ (2)	RuPhos (4)	K₃PO₄ (2.0)	1,4-Dioxane/H₂O (10:1)	100
Alkylboronic Acid (via Bpin)	Pd(OAc)₂ (3)	SPhos (6)	K₃PO₄ (2.5)	THF/H₂O (10:1)	80

Table 2: Recommended Starting Conditions for Buchwald-Hartwig Amination

Amine Type	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temperature (°C)
Primary Aliphatic	Pd₂(dba)₃ (2)	BrettPhos (4)	NaOtBu (1.5)	Toluene	100
Secondary Aliphatic	Pd(OAc)₂ (2)	XPhos (4)	NaOtBu (1.5)	1,4-Dioxane	100
Primary Arylamine	Pd₂(dba)₃ (2)	RuPhos (4)	K₃PO₄ (2.0)	Toluene	110
Secondary Cyclic	Pd(dba)₂ (1.5)	XPhos (3)	NaOtBu (2.0)	Toluene	Reflux

Key Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling This is a generalized procedure and should be optimized for specific substrates.

• Reaction Setup: To an oven-dried Schlenk tube or reaction vial, add 3-Chloro-2-methoxypyridine (1.0 equiv), the boronic acid or ester (1.2-1.5 equiv), the base (e.g., K₃PO₄, 2.0 equiv), the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and the phosphine ligand (e.g., SPhos, 2-4 mol%).[7]

• Inert Atmosphere: Seal the vessel with a septum, then evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure all oxygen is removed.[5]

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water 10:1) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[7]

Protocol 2: General Procedure for Buchwald-Hartwig Amination This is a generalized procedure and should be optimized for specific substrates.[14]

• Reaction Setup: To an oven-dried Schlenk tube, add the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%), the phosphine ligand (e.g., XPhos, 4 mol%), and the base (e.g., NaOtBu, 1.5 equiv) under an inert atmosphere.

• Inert Atmosphere: Seal the vessel, evacuate, and backfill with inert gas three times.

• Reagent Addition: Add degassed solvent (e.g., toluene). Stir for 5-10 minutes. Then, add 3-Chloro-2-methoxypyridine (1.0 equiv) followed by the amine coupling partner (1.2 equiv) via syringe.

• Reaction: Heat the mixture to the desired temperature (typically 100-110 °C or reflux) with vigorous stirring for the required time (monitor by TLC or LC-MS).

• Workup: Cool the reaction to room temperature and quench carefully with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter, concentrate under reduced pressure, and purify the residue by silica gel column chromatography.

Visualized Mechanisms

Caption: The Suzuki-Miyaura catalytic cycle, highlighting the challenging oxidative addition step.

Caption: The Buchwald-Hartwig amination catalytic cycle for C-N bond formation.

References

• 1. Wholesale 3-CHLORO-2-METHOXYPYRIDINE CAS:13472-84-9 Manufacturers and Suppliers | XINDAO [xindaobiotech.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Page loading... [wap.guidechem.com]
• 10. US4942239A - Process for the production of 2-hydroxypyridine - Google Patents [patents.google.com]
• 11. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 12. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]

Technical Support Center: Managing Impurities in 3-Chloro-2-methoxypyridine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Chloro-2-methoxypyridine. It focuses on identifying and managing impurities that can affect the outcome of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in 3-Chloro-2-methoxypyridine starting material?

A1: Common impurities in 3-Chloro-2-methoxypyridine often stem from the manufacturing process. These can include:

• Isomeric Dichloropyridines: Residual starting materials or byproducts from the chlorination of pyridine, such as 2,3-dichloropyridine. The site-selectivity of Suzuki-Miyaura coupling reactions can be influenced by the position of the halogen substituents.[1]

• Other Chloromethoxypyridine Isomers: Formed during the methoxylation step.

• 3-Chloro-2-hydroxypyridine: Resulting from incomplete methylation or hydrolysis. The presence of hydroxyl groups can interfere with downstream reactions.

• Residual Solvents and Reagents: From the synthesis and purification processes.

Q2: How can impurities in 3-Chloro-2-methoxypyridine affect my downstream reactions, such as Suzuki-Miyaura coupling?

A2: Impurities can have several detrimental effects on palladium-catalyzed cross-coupling reactions:

• Catalyst Poisoning: Pyridine and its derivatives are known to coordinate with palladium, which can lead to catalyst inhibition or deactivation.[2] The nitrogen atom in the pyridine ring of impurities can act as a ligand, interfering with the catalytic cycle.

• Reduced Yields: The presence of non-reactive or less reactive isomers consumes reagents and can lead to lower yields of the desired product.

• Formation of Byproducts: Impurities can react to form undesired side products, complicating purification and reducing the overall efficiency of the reaction.

• Inconsistent Reaction Rates: Different batches of starting material with varying impurity profiles can lead to poor reproducibility of your experiments.

Q3: What is a typical purity specification for 3-Chloro-2-methoxypyridine?

A3: A typical purity specification for commercial 3-Chloro-2-methoxypyridine is greater than 97.0% as determined by Gas Chromatography (GC).[3][4] However, for sensitive applications, a higher purity of >99% may be required. It is crucial to obtain a certificate of analysis (CoA) for each batch to understand the specific impurity profile.

Troubleshooting Guide

This guide addresses common issues encountered in reactions involving 3-Chloro-2-methoxypyridine, with a focus on impurity-related problems.

Problem 1: Low or no conversion in a Suzuki-Miyaura coupling reaction.

Possible Cause	Troubleshooting Step
Catalyst Poisoning by Impurities	1. Analyze Starting Material: Use GC-MS or HPLC to identify and quantify impurities in your 3-Chloro-2-methoxypyridine. Pay close attention to other nitrogen-containing heterocycles. 2. Purify Starting Material: If significant impurities are detected, consider purifying the starting material by distillation or column chromatography.[5] 3. Increase Catalyst Loading: A higher catalyst loading may overcome partial poisoning, but this is a less ideal solution.
Inactive Catalyst	1. Use a More Active Catalyst System: For challenging couplings with chloropyridines, consider using more electron-rich and sterically hindered phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos). 2. Ensure Pd(0) is the Active Species: Some Pd(II) precatalysts require in situ reduction. Ensure your reaction conditions facilitate this.
Suboptimal Reaction Conditions	1. Solvent Choice: Ensure you are using a suitable, degassed solvent. Common choices include dioxane, toluene, or THF, often with some water to aid in dissolving the base.[6] 2. Base Selection: The choice of base is critical. Strong, non-nucleophilic inorganic bases like K₃PO₄ or Cs₂CO₃ are often effective.[7]

Problem 2: Formation of unexpected byproducts.

Possible Cause	Troubleshooting Step
Reaction of Isomeric Impurities	1. Characterize Byproducts: Use LC-MS or GC-MS to identify the structure of the byproducts. This can provide clues about the reacting impurities. 2. Source High-Purity Starting Material: Obtain 3-Chloro-2-methoxypyridine from a reputable supplier with a detailed certificate of analysis.
Side Reactions of the Desired Product	1. Optimize Reaction Temperature: Lowering the reaction temperature may reduce the rate of side reactions. 2. Reduce Reaction Time: Monitor the reaction closely and stop it once the starting material is consumed to minimize the formation of degradation products.

Data Presentation

Table 1: Hypothetical Impact of Common Impurities on Suzuki-Miyaura Coupling Yield

Impurity	Typical Concentration in Standard Grade Material	Hypothetical Impact on Product Yield
2,3-Dichloropyridine	< 1.0%	Can lead to the formation of undesired biaryl species, potentially reducing the yield of the target molecule by 5-10%.
2,6-Dichloropyridine	< 0.5%	May react to form a different isomeric product, complicating purification. Can reduce the isolated yield of the desired product.
3-Chloro-2-hydroxypyridine	< 1.0%	The hydroxyl group can interfere with the catalyst and base. May significantly reduce yield (>20%) if not accounted for.

Note: The data in this table is hypothetical and for illustrative purposes. The actual impact of impurities will vary depending on the specific reaction conditions.

Experimental Protocols

Protocol 1: Purity Determination of 3-Chloro-2-methoxypyridine by Gas Chromatography (GC)

• Instrumentation:

  • Gas chromatograph with a Flame Ionization Detector (FID).

  • Capillary column: 5% phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Chromatographic Conditions:

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp: Increase to 200 °C at 10 °C/min.

    • Hold at 200 °C for 5 minutes.

  • Detector Temperature: 280 °C.

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the 3-Chloro-2-methoxypyridine sample and dissolve it in 10 mL of a suitable solvent like dichloromethane or methanol.

• Analysis:

  • Inject 1 µL of the prepared sample into the GC.

  • Calculate the purity based on the area percentage of the main peak relative to the total area of all peaks.

Protocol 2: Identification of Impurities by Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation:

  • Gas chromatograph coupled to a Mass Spectrometer.

  • Use the same column and similar chromatographic conditions as in Protocol 1.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Scan Range: m/z 40-350.

• Analysis:

  • Run the sample as described in Protocol 1.

  • Identify impurities by comparing their mass spectra to a library (e.g., NIST) and known standards.

Visualizations

Caption: Experimental Workflow for Impurity Analysis.

Caption: Troubleshooting Decision Tree for Poor Reaction Outcome.

References

• 1. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 2. Inhibition of (dppf)nickel-catalysed Suzuki–Miyaura cross-coupling reactions by α-halo-N-heterocycles - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. chemimpex.com [chemimpex.com]
• 4. 3-Chloro-2-methoxypyridine | 13472-84-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. benchchem.com [benchchem.com]
• 6. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Stability issues of 3-Chloro-2-methoxypyridine under reaction conditions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 3-Chloro-2-methoxypyridine under various reaction conditions.

Frequently Asked Questions (FAQs)

Q1: How stable is 3-Chloro-2-methoxypyridine to acidic and basic conditions?

A1: 3-Chloro-2-methoxypyridine can exhibit instability under strong acidic or basic conditions. Under strongly acidic conditions, the 2-methoxy group is susceptible to hydrolysis, which would yield 3-chloro-2-hydroxypyridine.[1] In very strong acids or bases, there is a potential for the pyridine ring itself to undergo ring-opening reactions.[2] For reactions requiring basic conditions, it is advisable to use milder inorganic bases (e.g., K₂CO₃, Cs₂CO₃) and moderate temperatures to minimize potential degradation.

Q2: Can the methoxy group be cleaved during a reaction?

A2: Yes, demethylation of the 2-methoxy group is a potential side reaction, particularly under certain reductive conditions or with strong nucleophiles at elevated temperatures.[3][4] Reagents like L-selectride or thiolates have been shown to demethylate methoxypyridines.[3][4] If your reaction conditions involve strong reducing agents or nucleophiles and require heating, consider monitoring for the formation of the corresponding pyridone byproduct.

Q3: Is dehalogenation a common side reaction for 3-Chloro-2-methoxypyridine?

A3: Dehalogenation, specifically hydrodehalogenation, is a known side reaction for aryl chlorides, particularly in palladium-catalyzed reactions like Suzuki, Buchwald-Hartwig, and Heck couplings.[5][6][7] This occurs when a hydride source is present in the reaction mixture, which can arise from solvents (like alcohols), reagents, or side reactions. The palladium catalyst can facilitate the replacement of the chlorine atom with a hydrogen atom, leading to the formation of 2-methoxypyridine as a byproduct.[5]

Q4: What are the stability concerns when using 3-Chloro-2-methoxypyridine with strong bases like organolithium reagents?

A4: 3-Chloro-2-methoxypyridine is reactive towards strong organolithium bases.[8] Depending on the specific reagent and conditions, several reactions can occur, including deprotonation at one of the ring positions (C4, C5, or C6), nucleophilic attack at the C2 position leading to displacement of the methoxy group, or halogen-metal exchange. These reactions are typically run at very low temperatures (e.g., -78 °C) to control reactivity and improve selectivity.[9] Uncontrolled reactions can lead to a mixture of products and decomposition.

Q5: I am having trouble initiating a Grignard reaction with 3-Chloro-2-methoxypyridine. Is this a stability issue?

A5: While not a decomposition of the molecule itself, the difficulty in forming a Grignard reagent from 3-Chloro-2-methoxypyridine is a common challenge. Aryl chlorides are generally less reactive than the corresponding bromides or iodides for Grignard formation.[10] Success is highly dependent on the purity of the starting material, the quality and activation of the magnesium, and strictly anhydrous conditions.[11][12][13] Common side reactions include Wurtz coupling, where the newly formed Grignard reagent reacts with the starting material.[12]

Troubleshooting Guides

Issue 1: Low Yield in Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig)

Symptom	Potential Cause	Troubleshooting Steps
Formation of 2-methoxypyridine byproduct	Hydrodehalogenation of the starting material.[5][6]	• Ensure all reagents and solvents are anhydrous and peroxide-free.• Avoid using alcohol-based solvents if possible, or use them with caution.• Screen different palladium catalysts and ligands; some may be less prone to this side reaction.
Recovery of unreacted starting material	Inefficient catalytic cycle or catalyst deactivation.	• Use a more active catalyst system designed for aryl chlorides.• Ensure the base is sufficiently strong and soluble to facilitate the reaction.• Degas all solvents and reagents thoroughly to remove oxygen.
Formation of dark, tar-like substances	Thermal decomposition at high temperatures.[2]	• Optimize the reaction temperature; run at the lowest effective temperature.• Reduce the reaction time by using a more active catalyst or microwave heating.

Issue 2: Complex Mixture of Products in Reactions with Strong Bases (e.g., n-BuLi, LDA)

Symptom	Potential Cause	Troubleshooting Steps
Multiple products observed by LC-MS or NMR	Non-selective deprotonation or competing nucleophilic attack.[8][9]	• Strictly control the reaction temperature, maintaining it at -78 °C or lower during addition.• Add the organolithium reagent slowly and dropwise to the substrate solution.• Consider using a milder or more sterically hindered base to improve regioselectivity.
Low conversion of starting material	Insufficient amount of base or quenching of the base.	• Ensure accurate titration of the organolithium reagent before use.• Use rigorously dried glassware and anhydrous solvents to prevent quenching.

Issue 3: Formation of 3-chloro-2-hydroxypyridine Byproduct

Symptom	Potential Cause	Troubleshooting Steps
Presence of a more polar spot on TLC or a corresponding mass in LC-MS	Hydrolysis of the 2-methoxy group.[1]	• Avoid strongly acidic workup conditions if possible; use a buffered or basic aqueous solution.• If the reaction is run in an acidic medium, use the mildest acid and lowest temperature compatible with the desired transformation.

Data Presentation

Currently, there is a lack of specific quantitative data in the public domain detailing the decomposition rates of 3-Chloro-2-methoxypyridine under various conditions. The following table provides a qualitative summary of stability considerations based on available information for this compound and related structures.

Condition	Parameter	Stability Concern	Potential Degradation Products
Thermal	High Temperature (>150 °C)	Potential for decomposition and polymerization.[2]	Complex mixture, charring.
pH	Strong Acid (e.g., conc. HCl)	Hydrolysis of the methoxy group.[1]	3-Chloro-2-hydroxypyridine.
pH	Strong Base (e.g., NaOH)	Potential for ring-opening at high temperatures.[2]	Various decomposition products.
Reductive	Pd/C, H₂ or other hydride sources	Hydrodehalogenation.[6][7]	2-Methoxypyridine.
Reductive	Strong reducing agents (e.g., L-selectride)	Demethylation.[3]	3-Chloro-2-hydroxypyridine.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling with Minimized Side Reactions

• Glassware Preparation: Oven-dry all glassware overnight at 120 °C and allow to cool in a desiccator. Assemble the reaction apparatus under an inert atmosphere (Nitrogen or Argon).

• Reagent Preparation: To an oven-dried reaction vial, add 3-Chloro-2-methoxypyridine (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and a suitable base (e.g., K₂CO₃, 2.0 equiv.).

• Catalyst Addition: In a separate vial, prepare a mixture of the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and a suitable ligand (e.g., SPhos, 4 mol%) in a small amount of the reaction solvent. Add this catalyst solution to the reagent mixture.

• Reaction Execution: Add anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene) to the reaction vial. Seal the vial and heat the mixture to the desired temperature (typically 80-110 °C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS, paying attention to the formation of 2-methoxypyridine as a potential byproduct.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Controlled Lithiation and Electrophilic Quench

• Glassware and Solvent Preparation: Flame-dry all glassware under vacuum and backfill with an inert atmosphere (Nitrogen or Argon). Use freshly distilled, anhydrous THF as the solvent.

• Reaction Setup: Dissolve 3-Chloro-2-methoxypyridine (1.0 equiv.) in anhydrous THF in the reaction flask. Cool the solution to -78 °C in a dry ice/acetone bath.

• Addition of Organolithium Reagent: Slowly add a solution of the organolithium reagent (e.g., n-BuLi, 1.05 equiv., titrated) dropwise to the cooled solution, ensuring the internal temperature does not rise significantly.

• Stirring: Stir the reaction mixture at -78 °C for the specified time (typically 30-60 minutes).

• Electrophilic Quench: Add the desired electrophile (1.1 equiv.) to the reaction mixture at -78 °C.

• Warming and Quenching: Allow the reaction to warm slowly to room temperature. Quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.

• Workup: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography.

Visualizations

Caption: Potential degradation pathways of 3-Chloro-2-methoxypyridine.

Caption: Troubleshooting workflow for palladium-catalyzed cross-coupling reactions.

References

• 1. US4942239A - Process for the production of 2-hydroxypyridine - Google Patents [patents.google.com]
• 2. 3-Amino-2-Chloro-6-Methoxypyridine Manufacturer & Supplier in China | High Purity & Quality | Applications, Safety, MSDS, Price [pipzine-chem.com]
• 3. tus.elsevierpure.com [tus.elsevierpure.com]
• 4. Demethylation of methoxypyridines with sodium trimethylsilanethiolate | Semantic Scholar [semanticscholar.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Pd-catalysed hydrodehalogenation of aryl chlorides: a mild method for deuteration and detoxification - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. chemistry.msu.edu [chemistry.msu.edu]
• 8. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 9. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reddit.com [reddit.com]
• 11. web.mnstate.edu [web.mnstate.edu]
• 12. benchchem.com [benchchem.com]
• 13. reddit.com [reddit.com]

Technical Support Center: Characterization of Unexpected Products from 3-Chloro-2-methoxypyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Chloro-2-methoxypyridine. The focus is on identifying and characterizing unexpected products that may arise during common synthetic transformations.

Frequently Asked Questions (FAQs)

Q1: What are the most common unexpected products observed in cross-coupling reactions with 3-Chloro-2-methoxypyridine?

A1: In palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig amination, the most frequently encountered unexpected products are:

• Dehalogenation Product (Hydrodechlorination): Formation of 2-methoxypyridine.

• Homocoupling Product: Formation of 2,2'-dimethoxy-3,3'-bipyridine.

• Hydrolysis Product: Formation of 3-chloro-2-hydroxypyridine (3-chloro-2-pyridone).

Q2: What factors contribute to the formation of the dehalogenation byproduct?

A2: Dehalogenation is often promoted by factors that lead to the generation of palladium hydride species in the catalytic cycle. Common causes include the presence of moisture, certain bases, or solvents that can act as hydride sources. For aryl chlorides, which are generally less reactive, prolonged reaction times and higher temperatures required for C-Cl bond activation can also increase the likelihood of dehalogenation.[1]

Q3: How can I minimize the formation of homocoupling byproducts?

A3: Homocoupling of boronic acids in Suzuki-Miyaura reactions can be influenced by the presence of oxygen and the choice of catalyst and reaction conditions. To minimize this side reaction, ensure the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen). Using a pre-formed Pd(0) catalyst or ensuring complete reduction of a Pd(II) precatalyst can also be beneficial. In some cases, adjusting the stoichiometry of the reagents, particularly the boronic acid, can reduce homocoupling.

Q4: Under what conditions is the hydrolysis of the 2-methoxy group likely to occur?

A4: The 2-methoxy group on the pyridine ring can be susceptible to hydrolysis under acidic or strongly basic conditions, especially at elevated temperatures.[2] This can lead to the formation of the corresponding 2-pyridone. It is important to carefully select the base and control the pH of the reaction and work-up steps to avoid this unwanted transformation.

Troubleshooting Guides

Issue 1: Presence of a lower molecular weight byproduct in the reaction mixture.

Possible Cause: Dehalogenation of 3-Chloro-2-methoxypyridine to 2-methoxypyridine.

Troubleshooting Steps:

• Confirm Identity: Analyze the crude reaction mixture by GC-MS or LC-MS to confirm the presence of a compound with a molecular weight corresponding to 2-methoxypyridine (109.13 g/mol ). Compare the retention time and mass spectrum with an authentic sample if available. The 1H NMR spectrum of 2-methoxypyridine would show characteristic signals for the pyridine protons and a singlet for the methoxy group.[3]

• Minimize Moisture: Ensure all solvents and reagents are anhydrous. Dry solvents using appropriate methods and handle hygroscopic reagents in a glovebox or under an inert atmosphere.

• Optimize Base and Solvent: Consider using a non-coordinating, anhydrous base. The choice of solvent can also influence the extent of dehalogenation.

• Use Efficient Ligands: Employ bulky, electron-rich phosphine ligands that promote the desired cross-coupling pathway over competing dehalogenation.

Quantitative Data on Dehalogenation Product (2-methoxypyridine)

Parameter	Expected Observation	Typical Yield Range (%)
Mass (m/z)	109 (M+)	5 - 20
1H NMR (CDCl3, δ ppm)	~8.15 (d), ~7.50 (t), ~6.81 (d), ~6.71 (t), ~3.91 (s, 3H)	-
13C NMR (Acetone-d6, δ ppm)	~164, ~147, ~139, ~116, ~111, ~53	-

Note: Yields are estimates and can vary significantly based on reaction conditions.

Issue 2: Formation of a high molecular weight, symmetrical byproduct.

Possible Cause: Homocoupling of 3-Chloro-2-methoxypyridine to form 2,2'-dimethoxy-3,3'-bipyridine.

Troubleshooting Steps:

• Confirm Identity: Use LC-MS to detect a species with a molecular weight corresponding to the homocoupling product (216.24 g/mol ). The 1H and 13C NMR spectra would show a symmetrical pattern of signals.

• Ensure Inert Atmosphere: Thoroughly degas all solvents and purge the reaction vessel with an inert gas (argon or nitrogen) before adding the catalyst and reagents. Maintain a positive pressure of inert gas throughout the reaction.

• Catalyst Choice: Use a reliable Pd(0) source or ensure efficient in-situ reduction of a Pd(II) precatalyst. The presence of Pd(II) species can sometimes promote homocoupling.

• Optimize Reaction Temperature: Lowering the reaction temperature, if the desired reaction still proceeds at a reasonable rate, can sometimes reduce the extent of homocoupling.

Quantitative Data on Homocoupling Product (2,2'-dimethoxy-3,3'-bipyridine)

Parameter	Expected Observation	Typical Yield Range (%)
Mass (m/z)	216 (M+)	5 - 15
Melting Point (°C)	168-171	-
1H NMR	Complex aromatic signals with expected symmetry	-
13C NMR	Symmetrical aromatic and methoxy signals	-

Note: Yields are estimates and can vary significantly based on reaction conditions.

Issue 3: Presence of a more polar byproduct, potentially with a different solubility profile.

Possible Cause: Hydrolysis of the 2-methoxy group to a 2-hydroxy group, forming 3-chloro-2-hydroxypyridine.

Troubleshooting Steps:

• Confirm Identity: Analyze the reaction mixture by LC-MS for a compound with a molecular weight of 129.54 g/mol . The mass spectrum should show a characteristic isotopic pattern for a molecule containing one chlorine atom.[4] The IR spectrum would show a characteristic O-H and/or N-H stretch, and the 1H NMR would likely show a broad signal for the exchangeable proton.

• Control pH: Avoid strongly acidic or basic conditions during the reaction and work-up. If a strong base is required for the reaction, consider using a non-aqueous work-up procedure.

• Lower Reaction Temperature: High temperatures can accelerate hydrolysis. If possible, run the reaction at a lower temperature.

• Protecting Groups: In multi-step syntheses, if the 2-methoxy group proves to be too labile, consider alternative protecting groups for the 2-hydroxy functionality that are more stable to the reaction conditions.

Quantitative Data on Hydrolysis Product (3-chloro-2-hydroxypyridine)

Parameter	Expected Observation	Typical Yield Range (%)
Mass (m/z)	129/131 (M+, M+2)	2 - 10
Melting Point (°C)	172-176	-
1H NMR (DMSO-d6, δ ppm)	~12.2 (br s, 1H), ~7.7 (dd), ~7.6 (dd), ~6.3 (t)	-
13C NMR (DMSO-d6, δ ppm)	~158, ~140, ~138, ~118, ~107	-

Note: Yields are estimates and can vary significantly based on reaction conditions.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

To an oven-dried reaction vial, add 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), a suitable base (e.g., K3PO4, 2.0 mmol, 2 equiv.), a palladium precatalyst (e.g., Pd(OAc)2, 2 mol%), and a phosphine ligand (e.g., SPhos, 4 mol%). Evacuate and backfill the vial with an inert atmosphere (e.g., nitrogen or argon) three times. Add degassed solvent (e.g., 1,4-dioxane/water, 5:1, 5 mL). Seal the vial and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours. Monitor the reaction progress by TLC or LC-MS. Upon completion, cool the reaction mixture to room temperature, dilute with an organic solvent, and wash with water and brine. Dry the organic layer, concentrate, and purify by column chromatography.[5]

General Protocol for Buchwald-Hartwig Amination

In a glovebox, combine 3-chloro-2-methoxypyridine (1.0 mmol, 1 equiv.), the desired amine (1.2 mmol, 1.2 equiv.), a suitable base (e.g., NaOtBu, 1.4 mmol, 1.4 equiv.), a palladium precatalyst (e.g., Pd2(dba)3, 1.5 mol%), and a phosphine ligand (e.g., XPhos, 3 mol%) in a reaction vial. Add anhydrous, degassed solvent (e.g., toluene, 5 mL). Seal the vial, remove it from the glovebox, and heat the reaction mixture to 110 °C with stirring for 12-24 hours. Monitor the reaction progress by TLC or LC-MS. After completion, cool the reaction mixture, quench with saturated aqueous NH4Cl, and extract with an organic solvent. Wash the combined organic layers with brine, dry, concentrate, and purify by column chromatography.

Visualizations

Caption: Potential reaction pathways for 3-Chloro-2-methoxypyridine.

Caption: Troubleshooting workflow for unexpected products.

References

• 1. 3-Chloro-2-hydroxypyridine, 97% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 2. angenechemical.com [angenechemical.com]
• 3. 2-Methoxypyridine(1628-89-3) 13C NMR spectrum [chemicalbook.com]
• 4. 3-Chloro-2-hydroxypyridine | C5H4ClNO | CID 582210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of 3-Chloro-2-methoxypyridine and 3-Bromo-2-methoxypyridine in Synthetic Chemistry

For researchers, scientists, and professionals in drug development, the selection of appropriate building blocks is a critical decision that dictates the efficiency and success of a synthetic route. Halogenated pyridines are invaluable synthons, and the choice between a chloro or bromo substituent can have profound implications on reactivity, reaction conditions, and overall yield. This guide provides an objective comparison of the reactivity of 3-Chloro-2-methoxypyridine and 3-Bromo-2-methoxypyridine in key organic transformations, supported by representative experimental data and detailed protocols.

The inherent differences in the carbon-halogen bond strength and electronegativity between chlorine and bromine give rise to distinct reactivity profiles for 3-Chloro-2-methoxypyridine and 3-Bromo-2-methoxypyridine. Generally, the carbon-bromine bond is weaker than the carbon-chlorine bond, making the bromo-derivative more susceptible to oxidative addition in palladium-catalyzed cross-coupling reactions. Conversely, the higher electronegativity of chlorine can render the chloro-derivative more reactive in nucleophilic aromatic substitution reactions.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are fundamental transformations in modern organic synthesis for the formation of carbon-carbon and carbon-heteroatom bonds. The reactivity of the halide plays a crucial role in the rate-determining oxidative addition step.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. Due to the weaker C-Br bond, 3-Bromo-2-methoxypyridine generally exhibits higher reactivity, allowing for milder reaction conditions and achieving higher yields in shorter reaction times compared to its chloro-analog.

Feature	3-Bromo-2-methoxypyridine	3-Chloro-2-methoxypyridine
Typical Catalyst System	Pd(PPh₃)₄, PdCl₂(dppf)	Pd₂(dba)₃/XPhos, Pd(OAc)₂/SPhos
Typical Base	K₂CO₃, Cs₂CO₃	K₃PO₄, Cs₂CO₃
Reaction Temperature	80-100 °C	100-120 °C
Representative Yield	Good to Excellent	Moderate to Good

Buchwald-Hartwig Amination

Similar to the Suzuki coupling, the Buchwald-Hartwig amination for C-N bond formation is more facile with 3-Bromo-2-methoxypyridine. The chloro-derivative often requires more specialized and bulky phosphine ligands to achieve comparable results.

Feature	3-Bromo-2-methoxypyridine	3-Chloro-2-methoxypyridine
Typical Catalyst System	Pd₂(dba)₃/BINAP	Pd₂(dba)₃/Xantphos, Pd(OAc)₂/RuPhos
Typical Base	NaOtBu, K₃PO₄	NaOtBu, LiHMDS
Reaction Temperature	80-110 °C	100-130 °C
Representative Yield	Good to Excellent	Moderate to Good

Nucleophilic Aromatic Substitution (SNAr)

In contrast to palladium-catalyzed reactions, 3-Chloro-2-methoxypyridine can be more reactive than its bromo counterpart in nucleophilic aromatic substitution (SNAr) reactions. The higher electronegativity of chlorine can better stabilize the negative charge in the Meisenheimer intermediate, which is the rate-determining step. However, the position of the halogen at C-3, which is meta to the activating nitrogen atom, makes SNAr reactions on both substrates generally less favorable than at the C-2 or C-4 positions.[1]

Feature	3-Chloro-2-methoxypyridine	3-Bromo-2-methoxypyridine
Relative Reactivity	Generally Higher	Generally Lower
Typical Nucleophiles	Alkoxides, Amines, Thiolates	Alkoxides, Amines, Thiolates
Reaction Conditions	Elevated temperatures, strong nucleophiles	More forcing conditions may be required
Representative Yield	Substrate and nucleophile dependent	Substrate and nucleophile dependent

Formation of Organometallic Reagents

The formation of Grignard and organolithium reagents is another area where the nature of the halogen is critical.

Grignard Reagent Formation

The formation of a Grignard reagent is typically more readily achieved with 3-Bromo-2-methoxypyridine. The higher reactivity of the C-Br bond facilitates the insertion of magnesium. The formation of a Grignard reagent from the chloro-derivative can be sluggish and may require activated magnesium or entrainment methods.

Feature	3-Bromo-2-methoxypyridine	3-Chloro-2-methoxypyridine
Ease of Formation	Generally facile	Often requires activation
Typical Conditions	Mg turnings, THF or Et₂O	Activated Mg (Rieke Mg), I₂, THF
Side Reactions	Wurtz coupling	More prone to failure

Lithiation (Halogen-Metal Exchange)

Halogen-metal exchange with organolithium reagents is a common method to generate functionalized pyridines. This reaction is significantly faster for 3-Bromo-2-methoxypyridine. The exchange with the chloro-derivative is much slower and often requires lower temperatures to prevent side reactions.

Feature	3-Bromo-2-methoxypyridine	3-Chloro-2-methoxypyridine
Rate of Exchange	Fast	Slow
Typical Reagent	n-BuLi, s-BuLi	t-BuLi
Reaction Temperature	-78 °C	-78 °C to -100 °C

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of 3-Bromo-2-methoxypyridine

A mixture of 3-Bromo-2-methoxypyridine (1.0 equiv), a boronic acid or ester (1.2-1.5 equiv), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%), and a base such as K₂CO₃ or K₃PO₄ (2-3 equiv) is placed in a reaction vessel under an inert atmosphere (e.g., Argon or Nitrogen).[2] A degassed solvent (e.g., toluene, dioxane, or a DMF/water mixture) is added, and the reaction mixture is heated to the appropriate temperature (typically 80-110 °C) with stirring.[2] The reaction progress is monitored by a suitable technique (e.g., TLC or GC-MS). Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent, and washed with water or brine. The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.[2]

General Procedure for Buchwald-Hartwig Amination of 3-Chloro-2-methoxypyridine

In an inert atmosphere glovebox or using Schlenk techniques, a reaction vessel is charged with a palladium source (e.g., Pd₂(dba)₃, 1-3 mol%), a suitable phosphine ligand (e.g., Xantphos or a biarylphosphine ligand, 2-6 mol%), and a strong, non-nucleophilic base (e.g., NaOtBu or Cs₂CO₃, 1.5-2.5 equiv).[2] A dry, degassed aprotic solvent such as toluene or dioxane is added, followed by 3-Chloro-2-methoxypyridine (1.0 equiv) and the amine (1.1-1.5 equiv). The reaction mixture is heated to a temperature typically ranging from 100-130 °C and stirred until the starting material is consumed, as monitored by TLC or GC-MS. After cooling to room temperature, the reaction is quenched with water and the product is extracted with an organic solvent. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The crude product is then purified by column chromatography.

Visualizations

Caption: Generalized workflow for a Suzuki-Miyaura coupling reaction.

Caption: Reactivity comparison of 3-chloro- and 3-bromo-2-methoxypyridine.

References

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Grignard reagent - Wikipedia [en.wikipedia.org]

A Comparative Guide to Alternatives for 3-Chloro-2-methoxypyridine in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, particularly in the development of pharmaceuticals and agrochemicals, 3-chloro-2-methoxypyridine serves as a versatile and important building block.[1][2] Its utility stems from the strategic placement of the chloro and methoxy groups, which allows for a variety of chemical transformations.[1][2] The chlorine atom provides a reactive site for nucleophilic substitution and, more significantly, for palladium-catalyzed cross-coupling reactions, which are fundamental for constructing complex molecular architectures.[2]

This guide provides a comprehensive comparison of 3-chloro-2-methoxypyridine with its primary alternatives: 3-bromo-2-methoxypyridine and 3-iodo-2-methoxypyridine. The objective is to offer an evidence-based comparison of their reactivity, cost, and applications, enabling researchers to make informed decisions for their synthetic strategies.

Core Alternatives: The 3-Halo-2-methoxypyridine Series

The most direct alternatives to 3-chloro-2-methoxypyridine are its bromine and iodine analogs. These compounds share the same 2-methoxypyridine core but differ in the halogen at the 3-position, which profoundly impacts their chemical reactivity.

• 3-Bromo-2-methoxypyridine (CAS: 13472-59-8): A widely used intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced organic materials.[3] The bromine atom serves as an excellent leaving group and is highly effective in various palladium-catalyzed cross-coupling reactions.[4]

• 3-Iodo-2-methoxypyridine (CAS: 11217-15-6): Recognized for its enhanced reactivity, making it an ideal candidate for coupling reactions and functionalization processes where milder conditions are required.[5] The iodine atom significantly facilitates these transformations.[5]

Reactivity Showdown: A Comparative Analysis

The primary factor governing the utility of these building blocks in cross-coupling reactions is the reactivity of the carbon-halogen (C-X) bond. The generally accepted order of reactivity for halogens in the rate-determining oxidative addition step of palladium-catalyzed reactions is I > Br > Cl .[6][7] This trend is inversely correlated with the C-X bond dissociation energy; the weaker the bond, the more readily it reacts.[8]

This translates to more facile reactions, often at lower temperatures and with shorter reaction times, when moving from chloro to bromo to iodo derivatives.[6] While advances in catalyst technology have enabled the efficient use of less reactive chloropyridines, they often necessitate more specialized, and sometimes more expensive, ligands and harsher conditions.[8]

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation. The choice of halogen on the 2-methoxypyridine scaffold significantly influences the reaction parameters and outcomes.

Parameter	3-Chloro-2-methoxypyridine	3-Bromo-2-methoxypyridine	3-Iodo-2-methoxypyridine
Reactivity	Lower	Moderate to High	Highest
Typical Conditions	Higher temperatures, longer reaction times, more active (and often complex) catalyst/ligand systems required.[8]	Milder conditions than the chloro analog; standard Pd catalysts are often effective.[7]	Often reacts at or near room temperature with simple Pd catalysts.[5][6]
Catalyst Loading	Generally higher	Moderate	Generally lower
Yields	Good to excellent, but highly dependent on optimized catalyst system.	Generally high and reliable.[9][10]	Typically excellent, often quantitative.
Functional Group Tolerance	Potentially lower due to harsher required conditions.	Good	Excellent due to milder conditions.

Economic and Accessibility Comparison

The cost and commercial availability of starting materials are critical considerations in any synthetic campaign, from academic research to industrial-scale production.

Compound	CAS Number	Approximate Price (USD/g)	Availability
3-Chloro-2-methoxypyridine	13472-84-9	$1.00 - $1.10[11]	Readily available from major suppliers.[1][12][13]
3-Bromo-2-methoxypyridine	13472-59-8	$2.50 - $4.00 (£15/g converting to ~$ 18, then averaging with other sources)	Readily available from major suppliers.[14][15]
3-Iodo-2-methoxypyridine	112197-15-6	$37.00 - $38.00[5]	Readily available from major suppliers.[5][16][17]
Prices are estimates based on listed catalog prices for small quantities (1-10g) and are subject to change. Bulk pricing may differ significantly.

As shown, there is a clear cost trend: Chloro < Bromo < Iodo . The higher reactivity of the iodo- and bromo-derivatives comes at a higher material cost. The choice, therefore, represents a trade-off between the cost of the starting material and the potential savings in catalyst loading, reaction time, and energy input.

Experimental Protocols & Visualizations

To provide a practical context, a detailed protocol for a representative Suzuki-Miyaura coupling is provided below, along with diagrams illustrating the comparative reactivity and a typical experimental workflow.

General Experimental Protocol: Suzuki-Miyaura Coupling of a 3-Halo-2-methoxypyridine

This protocol is a generalized procedure and should be optimized for specific substrates.

Materials:

• 3-Halo-2-methoxypyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol% or PdCl₂(dppf), 2-5 mol%)

• Base (e.g., K₂CO₃ or Na₂CO₃, 2.0-3.0 equiv)

• Degassed solvent (e.g., 1,4-Dioxane/Water 4:1, or Toluene/Ethanol/Water)

Procedure:

• To a dry Schlenk flask or reaction vial under an inert atmosphere (Argon or Nitrogen), add the 3-halo-2-methoxypyridine, the arylboronic acid, the base, and the palladium catalyst.

• Seal the vessel, then evacuate and backfill with the inert gas three times.

• Add the degassed solvent mixture via syringe.

• Stir the reaction mixture at the appropriate temperature (e.g., 80-100°C for chloro/bromo derivatives, RT-60°C for iodo derivatives) for the required time (typically 2-24 hours).

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired 3-aryl-2-methoxypyridine.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Wholesale 3-CHLORO-2-METHOXYPYRIDINE CAS:13472-84-9 Manufacturers and Suppliers | XINDAO [xindaobiotech.com]
• 3. 3-Bromo-2-methoxypyridine - SRIRAMCHEM [sriramchem.com]
• 4. nbinno.com [nbinno.com]
• 5. chemimpex.com [chemimpex.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. 3-CHLORO-2-METHOXYPYRIDINE | 13472-84-9 [m.chemicalbook.com]
• 12. 3-Chloro-2-methoxypyridine 97.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 13. 3-Chloro-2-methoxypyridine | 13472-84-9 | TCI AMERICA [tcichemicals.com]
• 14. scbt.com [scbt.com]
• 15. 3-Bromo-2-methoxypyridine 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 16. 3-Iodo-2-methoxypyridine | 112197-15-6 [chemicalbook.com]
• 17. 3-Iodo-2-methoxypyridine [oakwoodchemical.com]

A Comparative Guide to Catalysts for Cross-Coupling Reactions with 3-Chloro-2-methoxypyridine

For Researchers, Scientists, and Drug Development Professionals

The functionalization of pyridine rings is a cornerstone in the synthesis of a vast array of pharmaceuticals and agrochemicals. Among the various substituted pyridines, 3-chloro-2-methoxypyridine serves as a versatile building block, allowing for the introduction of diverse functionalities at the 3-position through cross-coupling reactions. The choice of catalyst is paramount to the success of these transformations, directly impacting yield, selectivity, and reaction conditions. This guide provides a comparative analysis of common catalyst systems for various cross-coupling reactions with a focus on substrates similar to 3-chloro-2-methoxypyridine, supported by experimental data from related systems to inform catalyst selection.

The Challenge of 3-Chloro-2-methoxypyridine Coupling

The cross-coupling of 3-chloro-2-methoxypyridine presents specific challenges. The carbon-chlorine bond is inherently less reactive than corresponding carbon-bromine or carbon-iodine bonds, necessitating more active catalyst systems to facilitate the rate-determining oxidative addition step.[1] Furthermore, the presence of the electron-donating methoxy group at the 2-position can further decrease the reactivity of the C-Cl bond towards oxidative addition to the palladium(0) catalyst.[2]

Comparative Performance of Catalysts in Key Cross-Coupling Reactions

While direct comparative studies on 3-chloro-2-methoxypyridine are limited in publicly available literature, extensive research on the coupling of other chloropyridines provides valuable insights into catalyst performance. The following tables summarize representative data for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings of various chloropyridine substrates, offering a predictive framework for catalyst selection for 3-chloro-2-methoxypyridine.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds. For chloropyridines, the choice of a bulky, electron-rich phosphine ligand is critical to promote the challenging oxidative addition of the C-Cl bond.[2]

Catalyst System	Aryl Halide	Coupling Partner	Base	Solvent	Temp. (°C) / Time (h)	Yield (%)
Pd(OAc)₂ / SPhos	2-Chloropyridine	Phenylboronic acid	K₃PO₄	1,4-Dioxane/H₂O	100 / 18	95
Pd₂(dba)₃ / XPhos	3-Chloro-5-fluoro-2-methoxypyridine	Arylboronic acid	Cs₂CO₃	Toluene	110 / 12-24	Estimated High
Pd(OAc)₂ / PPh₃	2-Chloropyridine-3-boronic acid	Aryl halide	K₂CO₃	1,4-Dioxane/H₂O	80-100 / 8-24	Not specified
Pd(PPh₃)₂Cl₂	2-Chloropyridine-3-boronic acid	Aryl halide	Na₂CO₃	DMF/H₂O	120-150 (MW) / 0.25-1	Not specified

Data extrapolated from studies on similar chloropyridine substrates.

Buchwald-Hartwig Amination

For the formation of C-N bonds, the Buchwald-Hartwig amination is the premier method. Again, bulky and electron-rich ligands are essential for the coupling of less reactive aryl chlorides.

Catalyst System	Aryl Halide	Amine	Base	Solvent	Temp. (°C) / Time (h)	Yield (%)
Pd₂(dba)₃ / BINAP	2-Bromopyridine	Morpholine	NaOtBu	Toluene	80 / 2	98
Pd(OAc)₂ / XPhos	2-Chloropyridine	Aniline	Cs₂CO₃	t-BuOH	100 / 24	92
Pd₂(dba)₃ / Xantphos	2-Chloropyridine	Piperidine	NaOtBu	Toluene	100 / 3	85
BrettPhos-precatalyst	3-Chloro-2-aminopyridine	Aniline	LiHMDS	Toluene	100 / 16	66

Data extrapolated from studies on similar chloropyridine and halopyridine substrates.[3]

Sonogashira Coupling

The Sonogashira coupling enables the formation of C-C bonds between a halide and a terminal alkyne. This reaction typically requires a palladium catalyst and a copper(I) co-catalyst.

Catalyst System	Aryl Halide	Alkyne	Base	Solvent	Temp. (°C) / Time (h)	Yield (%)
Pd(PPh₃)₄ / CuI	2-Bromopyridine	Phenylacetylene	Et₃N	THF	65 / 4	91
PdCl₂(PPh₃)₂ / CuI	2-Chloropyridine	Phenylacetylene	i-Pr₂NH	Toluene	100 / 16	75

Data extrapolated from studies on similar halopyridine substrates.

Experimental Protocols

The following are generalized protocols for key cross-coupling reactions, which can be adapted and optimized for 3-chloro-2-methoxypyridine.

General Procedure for Suzuki-Miyaura Coupling

This protocol is adapted from a procedure for a structurally similar substrate, 3-chloro-5-fluoro-2-methoxypyridine.[2]

Materials:

• 3-Chloro-2-methoxypyridine (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium precursor (e.g., Pd₂(dba)₃, 1.5 mol%)

• Phosphine ligand (e.g., XPhos, 3 mol%)

• Base (e.g., Cs₂CO₃, 2.0 mmol, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene, 5 mL)

Procedure:

• In a glovebox, combine 3-chloro-2-methoxypyridine, the arylboronic acid, cesium carbonate, tris(dibenzylideneacetone)dipalladium(0), and XPhos in a reaction vial.

• Add the anhydrous, degassed toluene to the vial.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 110 °C with stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Procedure for Buchwald-Hartwig Amination

Materials:

• 3-Chloro-2-methoxypyridine (1.0 mmol, 1.0 equiv)

• Amine (1.2 mmol, 1.2 equiv)

• Palladium precursor (e.g., Pd(OAc)₂, 2 mol%)

• Phosphine ligand (e.g., XPhos, 4 mol%)

• Base (e.g., NaOtBu, 1.4 mmol, 1.4 equiv)

• Anhydrous, degassed solvent (e.g., Toluene, 5 mL)

Procedure:

• To a dried Schlenk tube under an inert atmosphere, add the palladium precursor, the phosphine ligand, and the base.

• Add the 3-chloro-2-methoxypyridine and the amine.

• Add the anhydrous, degassed solvent.

• Heat the reaction mixture to 100-110 °C with stirring for the appropriate time (monitor by TLC or LC-MS).

• After cooling to room temperature, quench the reaction with water.

• Extract the product with an organic solvent, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the residue by column chromatography.

Visualizing Reaction Pathways and Workflows

To further clarify the processes involved, the following diagrams illustrate a typical cross-coupling catalytic cycle and a general experimental workflow.

Caption: A simplified catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: A general workflow for performing and analyzing a cross-coupling reaction.

Conclusion

The successful cross-coupling of 3-chloro-2-methoxypyridine is highly dependent on the judicious selection of the catalyst system. While aryl chlorides are generally less reactive, modern catalyst systems, particularly those employing bulky, electron-rich phosphine ligands such as XPhos and SPhos, have demonstrated high efficacy in the coupling of challenging chloropyridine substrates. For C-N bond formation, Buchwald-Hartwig amination protocols using similar advanced ligands are recommended. The provided data and protocols serve as a strong starting point for researchers to develop optimized conditions for their specific applications, ultimately enabling the efficient synthesis of novel and valuable pyridine-containing molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Structure of 3-Chloro-2-methoxypyridine Reaction Products: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common palladium-catalyzed cross-coupling reactions for the functionalization of 3-chloro-2-methoxypyridine, a versatile building block in medicinal chemistry.[1] Due to the inherent challenges associated with the reactivity of chloropyridines, this guide presents a comparative analysis of Suzuki-Miyaura and Buchwald-Hartwig amination reactions, offering insights into catalyst selection, reaction conditions, and expected outcomes. The information is supported by experimental data from related systems to provide a predictive framework for researchers.

I. Comparison of Key Cross-Coupling Reactions

The functionalization of 3-chloro-2-methoxypyridine at the C-3 position is a critical step in the synthesis of a wide array of potentially bioactive molecules. The two most prominent methods for achieving this are the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation.

Performance Overview

The following tables summarize typical reaction conditions and yields for Suzuki-Miyaura and Buchwald-Hartwig reactions on chloropyridine substrates. It is important to note that the electronic and steric effects of the 2-methoxy group on 3-chloro-2-methoxypyridine may influence the reaction outcomes.

Table 1: Comparison of Catalytic Systems for Suzuki-Miyaura Coupling of Aryl Chlorides

Catalyst/Precatalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Catalyst Loading (mol%)
Pd(PPh₃)₄	PPh₃	K₂CO₃	1,4-Dioxane/H₂O	100	12-24	70-85	3-5
Pd(OAc)₂	SPhos	K₃PO₄	Toluene	100	2-8	>90	1-2
XPhos Pd G3	XPhos	K₃PO₄	THF or Toluene	80-100	2-8	>90	1-2
PEPPSI™-IPr	IPr	K₂CO₃	t-BuOH	80	4-12	>90	1-3

Note: Yields are representative and can vary based on the specific arylboronic acid used and precise reaction conditions. Data is compiled from various sources for similar chloropyridine substrates.

Table 2: Comparison of Catalytic Systems for Buchwald-Hartwig Amination of Aryl Chlorides

Catalyst/Precatalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Catalyst Loading (mol%)
Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100	4-12	85-95	1-2
Pd(OAc)₂	RuPhos	K₃PO₄	Dioxane	80-100	6-18	80-90	1-2
[Pd(cinnamyl)Cl]₂	cataCXium® A	NaOtBu	Toluene/H₂O	100	1-4	>95	0.5-1
Pd-PEPPSI-IPr	IPr	K₃PO₄	Dioxane	100	12-24	70-85	2-4

Note: Yields are representative and can vary based on the specific amine used and precise reaction conditions. Data is compiled from various sources for similar chloropyridine substrates.

II. Experimental Protocols

Detailed methodologies are crucial for the successful and reproducible synthesis of 3-substituted-2-methoxypyridine derivatives. The following are representative experimental protocols adapted from literature for similar substrates.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a dry Schlenk tube, combine 3-chloro-2-methoxypyridine (1.0 mmol), the desired arylboronic acid (1.2 mmol), the palladium catalyst (e.g., Pd(OAc)₂; 0.02 mmol, 2 mol%), the phosphine ligand (e.g., SPhos; 0.04 mmol, 4 mol%), and the base (e.g., K₃PO₄; 2.0 mmol).

• Solvent Addition: Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times. Add degassed solvent (e.g., toluene; 5 mL).

• Reaction: Heat the mixture to the desired temperature (e.g., 100 °C) and stir vigorously for the specified time (monitor by TLC or LC-MS).

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (10 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a dry Schlenk tube, combine the palladium precatalyst (e.g., XPhos Pd G3; 0.02 mmol, 2 mol%), the ligand (if necessary), and the base (e.g., NaOtBu; 1.4 mmol).

• Reagent Addition: Evacuate and backfill the tube with an inert gas. Add a solution of 3-chloro-2-methoxypyridine (1.0 mmol) and the desired amine (1.2 mmol) in an anhydrous, degassed solvent (e.g., toluene; 5 mL).

• Reaction: Heat the mixture to the desired temperature (e.g., 100 °C) and stir for the specified time (monitor by TLC or LC-MS).

• Work-up: After cooling to room temperature, quench the reaction with saturated aqueous NH₄Cl. Extract the mixture with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

III. Alternative Synthetic Routes

Besides palladium-catalyzed cross-coupling, other methods can be employed for the synthesis of 2,3-disubstituted pyridines. One notable alternative is the use of directed ortho-metalation.

Directed ortho-Metalation and Functionalization

This strategy involves the deprotonation of a substituted pyridine at a specific position directed by a functional group, followed by quenching with an electrophile. For 2-chloropyridine derivatives, the chloro group can act as a directing group for lithiation at the C-3 position.

Table 3: Comparison with Directed Metalation

Method	Reagents	Position of Functionalization	Advantages	Limitations
Suzuki-Miyaura	Pd catalyst, boronic acid, base	C-3	High functional group tolerance, mild conditions	Cost of catalyst and ligands, removal of metal impurities
Buchwald-Hartwig	Pd catalyst, amine, base	C-3	Wide range of amines can be used	Cost of catalyst and ligands, potential for side reactions
Directed Metalation	Strong base (e.g., LDA), electrophile	C-3	No transition metal catalyst required	Requires cryogenic temperatures, limited to certain electrophiles, potential for side reactions

IV. Product Structure Validation

The structural confirmation of the reaction products is paramount. A combination of spectroscopic techniques is typically employed.

Table 4: Expected Spectroscopic Data for a Representative Product: 2-methoxy-3-phenylpyridine

Technique	Expected Data
¹H NMR (CDCl₃, 400 MHz)	δ 8.56 (d, J = 3.6 Hz, 1H), 7.60 (d, J = 7.6 Hz, 1H), 7.58–7.52 (m, 2H), 7.51–7.45 (m, 2H), 7.44–7.38 (m, 1H), 7.20 (dd, J = 7.6, 4.8 Hz, 1H), 3.87 (s, 3H, OCH₃).[2]
¹³C NMR (CDCl₃, 101 MHz)	δ 160.3, 157.0, 149.4, 136.6, 131.9, 128.1, 121.3, 119.7, 114.0, 55.2 (OCH₃).[2]
Mass Spec. (ESI-MS)	m/z [M+H]⁺ calculated for C₁₂H₁₁NO: 186.08; found 186.1.

Note: The provided NMR data is for 2-(4-methoxyphenyl)pyridine and 3-methyl-2-phenylpyridine and serves as a close approximation for what can be expected for 2-methoxy-3-phenylpyridine.[2] The methoxy group on the pyridine ring will influence the chemical shifts.

V. Visualizing Reaction Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the catalytic cycles for the Suzuki-Miyaura and Buchwald-Hartwig reactions, as well as a general experimental workflow.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Caption: General experimental workflow for cross-coupling reactions.

References

• 1. acdlabs.com [acdlabs.com]
• 2. rsc.org [rsc.org]

A Comparative Benchmarking of Synthesis Routes for 3-Chloro-2-methoxypyridine

For researchers, scientists, and professionals in drug development, the efficient synthesis of key chemical intermediates is paramount. 3-Chloro-2-methoxypyridine is a valuable building block in the pharmaceutical and agrochemical industries, prized for its utility in creating more complex molecules.[1] This guide provides a comparative analysis of two primary synthetic routes to this compound, offering detailed experimental protocols and quantitative data to inform decisions on process selection and optimization.

Two principal strategies for the synthesis of 3-chloro-2-methoxypyridine are explored: the direct nucleophilic substitution of 2,3-dichloropyridine and the methylation of 3-chloro-2-hydroxypyridine. This comparison aims to provide a clear, data-driven overview of the efficiency of each approach.

Data Summary: A Head-to-Head Comparison

The following table summarizes the key quantitative metrics for the two synthesis routes, providing a direct comparison of their efficiency.

Parameter	Route 1: Nucleophilic Substitution	Route 2: Methylation of 3-chloro-2-hydroxypyridine
Starting Material	2,3-Dichloropyridine	3-Chloro-2-hydroxypyridine
Key Reagents	Sodium methoxide	Dimethyl sulfate, Potassium hydroxide
Solvent	Methanol	Dimethyl sulfoxide (DMSO)
Reaction Temperature	Reflux	55-60°C
Reaction Time	Not specified	30 minutes
Reported Yield	Data not readily available; expected to be a standard transformation.[2]	High (analogous reaction reports 96% yield[3][4])
Purity	>97% (GC) (typical for related commercial products[1])	High
Number of Steps	1	2 (including precursor synthesis)

Visualizing the Synthetic Pathways

To illustrate the logical flow of each synthesis route, the following diagrams have been generated.

Caption: Route 1 - Nucleophilic Substitution Workflow.

Caption: Route 2 - Methylation Workflow.

Experimental Protocols

Below are the detailed experimental methodologies for the synthesis of 3-chloro-2-methoxypyridine via the two routes.

Route 1: Nucleophilic Aromatic Substitution of 2,3-Dichloropyridine

Materials:

• 2,3-Dichloropyridine

• Sodium methoxide (NaOMe)

• Methanol (MeOH)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2,3-dichloropyridine in methanol.

• Add a stoichiometric equivalent of sodium methoxide to the solution.

• Heat the reaction mixture to reflux and maintain for a period sufficient to ensure complete conversion (monitoring by TLC or GC-MS is recommended).

• After completion, cool the reaction mixture to room temperature.

• Remove the methanol under reduced pressure.

• Resuspend the residue in a suitable organic solvent (e.g., dichloromethane) and wash with water to remove any inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 3-chloro-2-methoxypyridine by distillation or column chromatography.

Route 2: Methylation of 3-Chloro-2-hydroxypyridine

This two-step route first involves the synthesis of the precursor, 3-chloro-2-hydroxypyridine, followed by its methylation to yield the final product.

Step 1: Synthesis of 3-Chloro-2-hydroxypyridine

A method for the preparation of 3-chloro-2-hydroxypyridine involves the chlorination of 2-piperidone followed by the elimination of hydrogen chloride.[5]

Materials:

• 2-Piperidone

• Chlorinating agent (e.g., phosphorus oxychloride)

• Solvent

Procedure (adapted from analogous syntheses):

• In a reaction vessel, treat 2-piperidone with a chlorinating agent in a suitable solvent.

• The reaction proceeds to form an intermediate which, upon elimination of hydrogen chloride, yields 3-chloro-2-hydroxypyridine.[5]

• The product can be isolated and purified by standard laboratory techniques.

Step 2: O-Methylation of 3-Chloro-2-hydroxypyridine

This step utilizes a Williamson ether synthesis approach, where the hydroxyl group of 3-chloro-2-hydroxypyridine is methylated.

Materials:

• 3-Chloro-2-hydroxypyridine

• Dimethyl sulfate ((CH₃)₂SO₄)

• Potassium hydroxide (KOH)

• Dimethyl sulfoxide (DMSO)

Procedure (adapted from a similar methylation of a halo-hydroxypyridine):

• To a stirred mixture of 3-chloro-2-hydroxypyridine and pulverized potassium hydroxide in dimethyl sulfoxide (DMSO) under a nitrogen atmosphere, heat the mixture to 55-60°C.

• Slowly add a solution of dimethyl sulfate in DMSO dropwise to the reaction mixture, maintaining the temperature at 55-60°C.

• After the addition is complete, continue stirring the reaction mixture at the same temperature for 30 minutes.

• Pour the reaction mixture into ice water.

• Filter the resulting precipitate and wash with water.

• The crude product can be further purified by recrystallization or column chromatography to yield pure 3-chloro-2-methoxypyridine. An analogous reaction using this method reports a yield of 96%.[3][4]

Concluding Remarks

Both presented routes offer viable pathways to 3-chloro-2-methoxypyridine. Route 1, the nucleophilic substitution of 2,3-dichloropyridine, is a more direct, one-step process. However, the lack of readily available, specific yield data for this transformation presents a challenge for direct efficiency comparison. It is, however, described as a standard chemical transformation.

Route 2, involving the methylation of 3-chloro-2-hydroxypyridine, is a two-step process when starting from readily available precursors. While this adds a step to the overall synthesis, the methylation step itself is reported to be high-yielding in analogous systems. The choice between these routes will likely depend on the availability and cost of the starting materials, as well as the desired scale of the synthesis. For process optimization, further investigation into the specific yield and reaction conditions for the nucleophilic substitution of 2,3-dichloropyridine would be highly beneficial.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Dimethyl Sulfate as Methylation Agent and Solvent in Highly Regioselective Synthesis of Methyl Salicylate Using Sodium Bicarbonate as a Base - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dimethyl Sulfate as Methylation Agent and Solvent in Highly Regioselective Synthesis of Methyl Salicylate Using Sodium Bicarbonate as a Base - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN110818621B - Simple preparation method of 2, 3-dichloropyridine - Google Patents [patents.google.com]

Reactivity of 3-Chloro-2-methoxypyridine: A Comparative Guide for Synthetic Chemists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of 3-chloro-2-methoxypyridine with other substituted pyridines in key synthetic transformations. The selection of a substituted pyridine building block is a critical decision in the synthesis of novel chemical entities. This document aims to inform that decision by presenting available experimental data on Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution (SNAr) reactions.

Executive Summary

3-Chloro-2-methoxypyridine presents a unique reactivity profile due to the electronic interplay of its substituents. The electron-donating methoxy group at the 2-position can decrease the reactivity of the adjacent chloro group in palladium-catalyzed cross-coupling reactions by increasing electron density at the carbon-chlorine bond. Conversely, the inherent electron-withdrawing nature of the pyridine nitrogen activates the ring for nucleophilic aromatic substitution, although this effect is most pronounced at the 2- and 4-positions. This guide will delve into the nuances of this reactivity in comparison to other substituted pyridines, providing a data-driven basis for substrate selection in drug discovery and development.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern C-C bond formation. The reactivity of chloropyridines in this reaction is highly dependent on the position of the chlorine atom and the nature of other substituents. Generally, aryl chlorides are less reactive than the corresponding bromides or iodides, necessitating more active catalytic systems.[1]

The electron-donating 2-methoxy group in 3-chloro-2-methoxypyridine can further decrease the reactivity of the C-Cl bond towards oxidative addition to the palladium(0) catalyst.[1] This often requires the use of bulky, electron-rich phosphine ligands to achieve efficient coupling.[1] In contrast, chloropyridines lacking such electron-donating groups, or those with electron-withdrawing groups, may exhibit different reactivity profiles. A notorious challenge in Suzuki couplings is the "2-pyridyl problem," where the proximity of the nitrogen atom to the coupling site in 2-halopyridines can lead to catalyst inhibition and lower yields.[2]

Table 1: Comparative Yields in Suzuki-Miyaura Coupling of Substituted Pyridines

Entry	Pyridine Substrate	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	3-Chloro-5-fluoro-2-methoxypyridine	Arylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene / H₂O	100	12-24	Estimated 60-85[1]
2	3-Chloro-5-fluoro-2-methoxypyridine	Arylboronic acid	Pd₂(dba)₃ / XPhos	Cs₂CO₃	Toluene	110	12-24	Estimated 70-90[1]
3	2-Chloropyridine	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	100	12	85
4	3-Chloropyridine	2-Furanylboronic acid	Nickel/dppf	K₃PO₄	Dioxane	80	18	Good Conversion[3]
5	4-Chloropyridine	Phenylboronic acid	Nickel/dppf	K₃PO₄	Dioxane	80	18	85[3]
6	2,6-Dichloropyridine	Heptyl boronic pinacol ester	Pd₂(dba)₃ / Ad₂PⁿBu	LiOᵗBu	Dioxane / H₂O	100	-	94

Note: The data presented is collated from various sources and may not represent a direct comparison under identical conditions. Yields are highly dependent on the specific coupling partner and reaction conditions.

Experimental Protocol: Suzuki-Miyaura Coupling of a Substituted Chloropyridine

This generalized protocol is based on established methods for the coupling of challenging chloropyridines.[1]

Materials:

• 3-Chloro-2-methoxypyridine (1.0 mmol, 1 equiv.)

• Arylboronic acid (1.2 mmol, 1.2 equiv.)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 mmol, 1.5 mol%)

• XPhos (0.03 mmol, 3 mol%)

• Cesium carbonate (Cs₂CO₃, 2.0 mmol, 2 equiv.)

• Anhydrous, degassed toluene (5 mL)

Procedure:

• In a glovebox, combine 3-chloro-2-methoxypyridine, the arylboronic acid, cesium carbonate, Pd₂(dba)₃, and XPhos in a reaction vial.

• Add anhydrous, degassed toluene to the vial.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 110 °C with stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds. Similar to the Suzuki-Miyaura coupling, the reactivity of chloropyridines in this transformation is influenced by electronic and steric factors. Aryl chlorides are generally less reactive substrates, often requiring elevated temperatures and specialized catalyst systems.[4] For dichloropyridines, such as 2,4-dichloropyridine, amination is often regioselective for the 2-position.[5]

The electron-donating methoxy group in 3-chloro-2-methoxypyridine is expected to decrease the rate of oxidative addition, making it a challenging substrate for Buchwald-Hartwig amination.

Table 2: Comparative Yields in Buchwald-Hartwig Amination of Substituted Pyridines

Entry	Pyridine Substrate	Amine	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
1	2,4-Dichloropyridine	Aniline	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Toluene	100	95 (at C2)[5]
2	2,4-Dichloropyridine	Morpholine	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Toluene	100	88 (at C2)[5]
3	Aryl Chloride (general)	Primary/Secondary Amine	Pd(OAc)₂ / Bulky Biarylphosphine Ligand	NaOᵗBu	Toluene/Dioxane	80-110	Varies
4	5-Chloro-3-methoxypyridine	Piperidine	(via aryne mechanism with n-BuLi)	n-BuLi	THF	-70 to RT	92

Experimental Protocol: Buchwald-Hartwig Amination of a Substituted Chloropyridine

This generalized protocol is based on methods for the amination of challenging aryl chlorides.[6]

Materials:

• 3-Chloro-2-methoxypyridine (1.0 mmol, 1 equiv.)

• Amine (1.2 mmol, 1.2 equiv.)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• RuPhos (0.04 mmol, 4 mol%)

• Sodium tert-butoxide (NaOᵗBu, 1.4 mmol, 1.4 equiv.)

• Anhydrous, degassed toluene (5 mL)

Procedure:

• In a glovebox, charge an oven-dried reaction tube with Pd(OAc)₂, RuPhos, and NaOᵗBu.

• Add the 3-chloro-2-methoxypyridine and the amine.

• Add anhydrous, degassed toluene.

• Seal the tube and heat to 100 °C with stirring for 12-24 hours.

• Monitor the reaction by GC-MS or LC-MS.

• After cooling to room temperature, dilute with ethyl acetate and filter through a plug of silica gel.

• Concentrate the filtrate and purify the residue by flash column chromatography.

Caption: A generalized workflow for a Buchwald-Hartwig amination experiment.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution on pyridine rings is generally favored at the 2- and 4-positions due to the ability of the nitrogen atom to stabilize the negative charge of the Meisenheimer intermediate.[7] The reactivity of halopyridines in SNAr reactions is often enhanced by the presence of electron-withdrawing groups.[8]

While the 3-position is less activated, reactions can still proceed, particularly with strong nucleophiles and under forcing conditions. The 2-methoxy group in 3-chloro-2-methoxypyridine is electron-donating, which would be expected to decrease the reactivity of the ring towards nucleophilic attack compared to an unsubstituted chloropyridine.

Table 3: Comparative Yields in Nucleophilic Aromatic Substitution of Substituted Pyridines

Entry	Pyridine Substrate	Nucleophile	Conditions	Yield (%)
1	5-Chloro-3-methoxypyridine	Piperidine (as lithium amide)	n-BuLi, THF, -70 °C to RT	92
2	5-Chloro-3-methoxypyridine	Diethylamine (as lithium amide)	n-BuLi, THF, -70 °C to RT	90
3	2-Chloropyridine	Piperidine	Heat	Good[9]
4	2-Chloro-5-nitropyridine	Aniline	EtOH, reflux	High
5	4-Chloropyridine	Sodium methoxide	MeOH, reflux	High

Note: Direct SNAr data for 3-chloro-2-methoxypyridine is limited. The data for 5-chloro-3-methoxypyridine suggests that related isomers can be reactive under specific conditions.

Experimental Protocol: Nucleophilic Aromatic Substitution on a Chloropyridine

This protocol is a general representation of a typical SNAr reaction with an amine nucleophile.[9]

Materials:

• 3-Chloro-2-methoxypyridine (1.0 mmol, 1 equiv.)

• Amine (e.g., piperidine, 3.0 mmol, 3.0 equiv.)

• N,N-Dimethylformamide (DMF, 5 mL)

Procedure:

• Combine 3-chloro-2-methoxypyridine and the amine in a sealed reaction vessel.

• Add DMF as the solvent.

• Heat the reaction mixture to 120-150 °C.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and pour into water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: Relationship between position of chlorine and SNAr reactivity.

Conclusion

The reactivity of 3-chloro-2-methoxypyridine is a nuanced balance of electronic effects. For palladium-catalyzed cross-coupling reactions, the methoxy group presents a deactivating effect, necessitating robust catalyst systems. In contrast, for nucleophilic aromatic substitution, while the 3-position is inherently less reactive than the 2- or 4-positions, reactions can be driven to completion under appropriate conditions. The data and protocols presented in this guide offer a valuable starting point for chemists aiming to incorporate this and other substituted pyridines into their synthetic strategies. Careful consideration of the electronic nature of the substituents and the position of the leaving group is paramount for successful reaction design and optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. jk-sci.com [jk-sci.com]
• 7. youtube.com [youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. m.youtube.com [m.youtube.com]

Cost-benefit analysis of using 3-Chloro-2-methoxypyridine in synthesis

In the landscape of pharmaceutical and agrochemical synthesis, the selection of appropriate building blocks is a critical decision that balances cost, efficiency, safety, and environmental impact. 3-Chloro-2-methoxypyridine is a versatile heterocyclic intermediate widely employed in the construction of complex molecular architectures.[1] This guide provides a comprehensive cost-benefit analysis of 3-Chloro-2-methoxypyridine, comparing its performance in key synthetic transformations with viable alternatives, supported by experimental data.

Cost and Performance Comparison

The economic viability of a synthetic route is a primary consideration for researchers and drug development professionals. This section compares the approximate cost and performance of 3-Chloro-2-methoxypyridine with two common alternatives: 2,3-dichloropyridine and 2-bromo-3-methoxypyridine. The performance is evaluated based on typical yields in two of the most prevalent cross-coupling reactions: Suzuki-Miyaura coupling and Buchwald-Hartwig amination.

Table 1: Cost Comparison of Pyridine Building Blocks

Compound	Molecular Weight ( g/mol )	Purity (%)	Approximate Price (USD/g)
3-Chloro-2-methoxypyridine	143.57	>97	1.00 - 96.24[1][2]
2,3-Dichloropyridine	147.99	99	1.10 - 1.68[3]
2-Bromo-3-methoxypyridine	188.02	97	1.82 - 21.00[4]

Note: Prices are approximate and can vary significantly based on supplier, quantity, and market fluctuations.

Table 2: Performance Comparison in Suzuki-Miyaura Coupling

This table compares the expected yields for the Suzuki-Miyaura coupling of the pyridine derivatives with 4-methoxyphenylboronic acid.

Substrate	Product	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Expected Yield (%)
3-Chloro-2-methoxypyridine	2-Methoxy-3-(4-methoxyphenyl)pyridine	Pd(OAc)₂ / SPhos	K₃PO₄	1,4-Dioxane/H₂O	100	12-24	60-90 (estimated)[5]
2-Bromo-3-methoxypyridine	2-Methoxy-3-(4-methoxyphenyl)pyridine	Pd(PPh₃)₄	Na₂CO₃	DME/H₂O	80-90	12	Good to Excellent[3]
2,3-Dichloropyridine	2-Chloro-3-(4-methoxyphenyl)pyridine	Pd(OAc)₂ / Ligand-free	K₂CO₃	Aqueous	120 (MW)	0.5	High (for similar systems)[6]

Table 3: Performance Comparison in Buchwald-Hartwig Amination

This table compares the expected yields for the Buchwald-Hartwig amination of the pyridine derivatives with morpholine.

Substrate	Product	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
3-Chloro-2-methoxypyridine	2-Methoxy-3-(morpholino)pyridine	Pd₂(dba)₃ / Xantphos	DBU	Toluene	100	18	High (qualitative)[7]
2-Bromo-3-methoxypyridine	2-Methoxy-3-(morpholino)pyridine	Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	80	4	60 (for a similar system)[8]
2,3-Dichloropyridine	2-Chloro-3-(morpholino)pyridine	Pd₂(dba)₃ / RuPhos	LiHMDS	Toluene	100	16	83 (for 3-bromo-2-aminopyridine)[9]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of synthetic transformations. Below are representative experimental protocols for Suzuki-Miyaura coupling and Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling of a Halopyridine

Objective: To synthesize an aryl-substituted pyridine via a palladium-catalyzed cross-coupling reaction.

Materials:

• Halopyridine (e.g., 3-Chloro-2-methoxypyridine) (1.0 mmol)

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid) (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 mmol)

• Degassed 1,4-dioxane (4 mL)

• Degassed water (1 mL)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To an oven-dried reaction vial, add the halopyridine, arylboronic acid, palladium(II) acetate, SPhos, and potassium phosphate.

• Evacuate and backfill the vial with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed 1,4-dioxane and water to the vial.

• Seal the vial and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[5]

Buchwald-Hartwig Amination of a Halopyridine

Objective: To synthesize an amino-substituted pyridine via a palladium-catalyzed cross-coupling reaction.

Materials:

• Halopyridine (e.g., 3-Chloro-2-methoxypyridine) (1.0 mmol)

• Amine (e.g., morpholine) (1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.015 mmol, 1.5 mol%)

• Xantphos (0.03 mmol, 3 mol%)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.0 mmol)

• Toluene (5 mL)

• Ethyl acetate

• Silica gel

Procedure:

• In a glovebox, combine the halopyridine, amine, Pd₂(dba)₃, Xantphos, and DBU in a reaction vial.

• Add toluene to the vial.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 100 °C with stirring for 18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a short plug of silica gel.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[7]

Visualizing Reaction Pathways and Workflows

To provide a clearer understanding of the processes involved, the following diagrams illustrate the catalytic cycles and a general experimental workflow.

Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Catalytic cycle of the Buchwald-Hartwig amination reaction.

Generalized experimental workflow for cross-coupling reactions.

Safety and Environmental Considerations

The safety and environmental impact of chemical processes are of paramount importance.

Safety Profile:

• 3-Chloro-2-methoxypyridine: This compound is a pale yellow liquid and should be handled with caution as it may cause skin, eye, and respiratory irritation.[10]

• 2,3-Dichloropyridine: This is a solid that is harmful if swallowed and causes skin and serious eye irritation.[11]

• 2-Bromo-3-methoxypyridine: This solid is also an irritant and should be handled with appropriate personal protective equipment.

All three compounds are pyridine derivatives, and pyridine itself is known to be harmful if swallowed, inhaled, or in contact with skin, and can cause damage to organs through prolonged or repeated exposure.[11] Appropriate engineering controls, such as working in a fume hood, and personal protective equipment, including gloves and safety glasses, are essential when handling these compounds.

Environmental Impact: The environmental impact of these building blocks is multifaceted. The synthesis of pyridine derivatives can release byproducts into the environment.[12] The choice between a chloro- or bromo-substituted starting material has environmental implications. Chloro-compounds are often considered "greener" from a waste perspective due to the lower atomic weight of chlorine compared to bromine, leading to a lower E-factor (Environmental Factor).[8] However, the generally higher reactivity of bromo-compounds can lead to milder reaction conditions, shorter reaction times, and potentially less energy consumption.[13]

The use of palladium catalysts, while highly efficient, also has an environmental footprint due to the energy-intensive mining and refining of this precious metal. Therefore, minimizing catalyst loading and ensuring efficient recycling are crucial for sustainable synthesis. The solvents used in these reactions, such as toluene and 1,4-dioxane, also contribute to the environmental impact, and efforts to replace them with greener alternatives are ongoing.[6]

Conclusion

The cost-benefit analysis of 3-Chloro-2-methoxypyridine reveals a trade-off between cost, reactivity, and environmental considerations.

• Cost: 3-Chloro-2-methoxypyridine and 2,3-dichloropyridine are generally more cost-effective than their bromo-counterpart, 2-bromo-3-methoxypyridine.

• Performance: Bromo-pyridines typically exhibit higher reactivity in palladium-catalyzed cross-coupling reactions, often leading to higher yields under milder conditions and shorter reaction times. However, recent advances in ligand and catalyst development have significantly improved the efficiency of reactions with less reactive chloropyridines.

• Safety and Environment: All halopyridines present handling hazards and require appropriate safety precautions. From a waste perspective, chloro-derivatives can be considered more environmentally benign due to the lower atomic weight of the halogen. However, the higher reactivity of bromo-derivatives may lead to a more sustainable process overall due to reduced energy consumption.

Ultimately, the choice of building block will depend on the specific requirements of the synthesis, including the target molecule, scale, and economic constraints. For large-scale industrial processes where cost is a primary driver, the use of a more economical chloropyridine, such as 3-Chloro-2-methoxypyridine, coupled with an optimized catalytic system, may be the most advantageous approach. For smaller-scale research and development where rapid access to diverse analogs is a priority, the higher reactivity of a bromopyridine may justify its higher cost.

References

• 1. researchgate.net [researchgate.net]
• 2. New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 8. research.rug.nl [research.rug.nl]
• 9. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 10. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids [mdpi.com]
• 12. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Comparative Guide to the Biological Activities of 3-Chloro-2-methoxypyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of compounds derived from the versatile scaffold, 3-Chloro-2-methoxypyridine. The strategic placement of chloro and methoxy groups on the pyridine ring allows for diverse chemical modifications, leading to a range of bioactive molecules. This document summarizes key findings on their anticancer activities, presents available data in structured tables, details relevant experimental protocols, and visualizes associated signaling pathways and workflows.

Anticancer Activity: Dual PI3K/mTOR Inhibition

A series of novel sulfonamide methoxypyridine derivatives have been synthesized and identified as potent dual inhibitors of Phosphatidylinositol 3-kinase (PI3K) and the mammalian target of rapamycin (mTOR).[1][2] These two kinases are critical components of the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in cancer, playing a key role in cell proliferation, survival, and metabolism.[1][2]

The synthesized compounds demonstrated significant inhibitory activity against PI3Kα and mTOR, leading to potent anti-proliferative effects in various cancer cell lines.

Quantitative Data Summary

The following table summarizes the in vitro inhibitory activities of representative sulfonamide methoxypyridine derivatives.

Compound ID	Target	IC50 (nM)[1][2]	Cancer Cell Line	IC50 (nM)[1][2]
22c	PI3Kα	0.22	HCT-116 (Colon)	20
mTOR	23	MCF-7 (Breast)	130
GDC-0941	PI3Kα	0.7	HCT-116 (Colon)	210
(Reference)	mTOR	121	MCF-7 (Breast)	480
GDC-0980	PI3Kα	5	HCT-116 (Colon)	18
(Reference)	mTOR	17	MCF-7 (Breast)	21

Signaling Pathway

The PI3K/Akt/mTOR signaling pathway is a crucial regulator of cell growth and survival. Upon activation by growth factors, PI3K phosphorylates PIP2 to PIP3, which in turn activates Akt. Akt then modulates a variety of downstream targets, including mTOR, to promote cell proliferation and inhibit apoptosis. Dual inhibition of PI3K and mTOR by these derivatives effectively shuts down this pro-survival pathway.

Figure 1: PI3K/Akt/mTOR signaling pathway inhibition.

Experimental Protocols

In Vitro Kinase Inhibition Assay (PI3Kα and mTOR)

This assay determines the concentration of the compound required to inhibit 50% of the kinase activity (IC50).

• Reagents and Materials: Recombinant human PI3Kα and mTOR enzymes, ATP, kinase buffer, substrate (e.g., PIP2 for PI3K), and a detection reagent (e.g., ADP-Glo™ Kinase Assay).

• Procedure:

  • A series of dilutions of the test compound are prepared.

  • The kinase, substrate, and ATP are incubated with the test compound in a microplate.

  • The reaction is allowed to proceed for a specified time at a controlled temperature.

  • The amount of ADP produced, which is proportional to the kinase activity, is measured using a luminescence-based detection reagent.

  • IC50 values are calculated by plotting the percentage of inhibition against the compound concentration.

Cell Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

• Cell Culture: Cancer cell lines (e.g., HCT-116, MCF-7) are cultured in appropriate media.

• Procedure:

  • Cells are seeded in 96-well plates and allowed to attach overnight.

  • Cells are treated with various concentrations of the test compound for a specified period (e.g., 72 hours).

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.

  • The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • The percentage of cell viability is calculated relative to untreated control cells, and IC50 values are determined.

Western Blot Analysis for Phosphorylated Akt (p-Akt)

This technique is used to detect the phosphorylation status of Akt, a downstream target of PI3K, to confirm the mechanism of action of the inhibitors.

Figure 2: Western blot experimental workflow.

• Sample Preparation: Cancer cells are treated with the test compound. After treatment, cells are lysed to extract proteins.

• Protein Quantification: The total protein concentration in each lysate is determined.

• Gel Electrophoresis: Equal amounts of protein are separated by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF).

• Immunoblotting:

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with a primary antibody specific for the phosphorylated form of Akt (p-Akt). A separate blot is often probed with an antibody for total Akt as a loading control.

  • A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) that recognizes the primary antibody is then added.

• Detection: A chemiluminescent substrate is added, and the light emitted is captured to visualize the protein bands. The intensity of the bands corresponding to p-Akt is quantified and normalized to total Akt.

Antimicrobial and Anti-inflammatory Activities

While the 3-Chloro-2-methoxypyridine scaffold is a key intermediate in the synthesis of various bioactive molecules, specific and detailed quantitative data for its direct derivatives in antimicrobial and anti-inflammatory applications are less prevalent in publicly available literature. Broader classes of pyridine and pyrimidine derivatives have shown promise in these areas. For instance, various pyridosulfonamides have been synthesized and evaluated for their antimicrobial activities, with some showing significant efficacy against Gram-positive and Gram-negative bacteria.[3] Similarly, certain pyridine-based thiadiazole derivatives have demonstrated potent anti-inflammatory effects in in-vivo and in-silico studies.

Researchers are encouraged to explore the derivatization of 3-Chloro-2-methoxypyridine to develop novel antimicrobial and anti-inflammatory agents and to publish detailed experimental data to enrich the scientific understanding of this versatile chemical scaffold.

Conclusion

Derivatives of 3-Chloro-2-methoxypyridine represent a promising class of compounds with significant potential in drug discovery, particularly in the field of oncology. The demonstrated dual inhibitory activity against PI3K and mTOR highlights the therapeutic potential of this scaffold. Further exploration into the synthesis and biological evaluation of new derivatives is warranted to uncover novel therapeutic agents for a range of diseases. The detailed experimental protocols provided in this guide serve as a valuable resource for researchers in this endeavor.

References

• 1. Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Bot Verification [rasayanjournal.co.in]

A Comparative Guide to the Synthetic Utility of 3-Chloro-2-methoxypyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2-methoxypyridine is a versatile heterocyclic compound that has emerged as a crucial building block in modern organic synthesis. Its unique arrangement of a chloro substituent, an electron-donating methoxy group, and the pyridine nitrogen atom imparts a distinct reactivity profile, making it an invaluable intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials.[1][2][3][4] This guide provides a comprehensive review of its synthetic applications, offers objective comparisons with alternative reagents, and presents detailed experimental data and protocols to support laboratory research and development.

Key Synthetic Applications

The synthetic utility of 3-chloro-2-methoxypyridine is primarily centered on its reactivity in cross-coupling reactions and nucleophilic substitutions, allowing for the strategic introduction of diverse functional groups.

1. Palladium-Catalyzed Cross-Coupling Reactions

3-Chloro-2-methoxypyridine is a competent substrate for various palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds.

• Suzuki-Miyaura Coupling: This is one of the most powerful applications, allowing for the introduction of aryl, heteroaryl, or vinyl substituents at the 3-position. A key challenge is the activation of the relatively inert C-Cl bond, which typically requires the use of highly active catalytic systems.[5] Bulky, electron-rich phosphine ligands such as SPhos or XPhos are often essential to promote the oxidative addition of the aryl chloride to the palladium(0) catalyst.[5]

• Hiyama Coupling: This reaction pairs the chloropyridine with organosilanes. The presence of the pyridine nitrogen alpha to the reaction site can facilitate the coupling, which can often proceed under mild, room-temperature conditions.[6]

• Sonogashira Coupling: Used to form C(sp²)-C(sp) bonds, this reaction couples 3-chloro-2-methoxypyridine with terminal alkynes. Like other couplings with aryl chlorides, it requires a robust palladium catalyst and a copper(I) co-catalyst.[7]

2. Nucleophilic Aromatic Substitution (SNAr)

The chlorine atom at the 3-position serves as a good leaving group in nucleophilic aromatic substitution reactions.[2][8] This allows for the direct introduction of various nucleophiles, including amines, alcohols, and thiols, to generate a wide array of functionalized 2-methoxypyridine derivatives. The electron-withdrawing nature of the pyridine nitrogen facilitates this transformation.

3. Intermediate for Complex Molecules

3-Chloro-2-methoxypyridine is a key precursor in multi-step syntheses of complex molecular architectures.[9] It is widely used in the synthesis of:

• Pharmaceuticals: It serves as an intermediate in the development of anti-inflammatory and analgesic drugs, as well as agents targeting neurological disorders.[1][2]

• Agrochemicals: Its structure is incorporated into herbicides and fungicides, where the chloro and methoxy groups can enhance efficacy and stability.[1][2][10]

Comparison with Alternative Reagents

The choice of starting material is critical in synthesis design. Below is a comparison of 3-chloro-2-methoxypyridine with its bromo and iodo analogs.

Feature	3-Chloro-2-methoxypyridine	3-Bromo-2-methoxypyridine	3-Iodo-2-methoxypyridine
Reactivity in Cross-Coupling	Lower. Requires more active catalysts (e.g., bulky phosphine ligands) and often higher temperatures due to the strong C-Cl bond.[5]	Moderate. Generally more reactive than the chloro analog, allowing for milder reaction conditions.	Highest. The C-I bond is the weakest, facilitating easy oxidative addition. Reactions often proceed at lower temperatures with a wider range of catalysts.
Cost & Availability	Generally the most cost-effective and widely available of the three.	Moderately priced.	Typically the most expensive due to the higher cost of iodine.
Stability	High. Very stable for storage and handling.	High. Generally stable.	Less stable. Can be sensitive to light and prone to degradation over time.
Ideal Use Case	Large-scale synthesis where cost is a primary driver and reaction optimization is feasible.	General laboratory use, offering a good balance between reactivity and cost.	Small-scale synthesis, complex molecule construction, or when mild reaction conditions are critical to preserve sensitive functional groups.

Quantitative Data: Suzuki-Miyaura Coupling Performance

The following table summarizes typical conditions and expected yields for the Suzuki-Miyaura coupling of 3-halo-2-methoxypyridines with phenylboronic acid, illustrating the impact of the halogen on reaction efficiency.

Halopyridine Substrate	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Approx. Yield (%)
3-Chloro-2-methoxypyridine	Pd₂(dba)₃ / XPhos	Cs₂CO₃	Toluene	110	12-24	75-85
3-Bromo-2-methoxypyridine	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	8-12	85-95
3-Iodo-2-methoxypyridine	Pd(OAc)₂ / PPh₃	Na₂CO₃	DMF/H₂O	80	4-8	>90

Note: Yields are estimates based on typical outcomes for these reaction classes and are highly dependent on the specific substrates and precise conditions used.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a detailed methodology for the coupling of 3-chloro-2-methoxypyridine with an arylboronic acid, adapted from established methods for similar aryl chlorides.[5]

Reaction: Synthesis of 2-methoxy-3-phenylpyridine

Materials:

• 3-Chloro-2-methoxypyridine (1.0 mmol, 1 equiv.)

• Phenylboronic acid (1.2 mmol, 1.2 equiv.)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 mmol, 1.5 mol%)

• XPhos (0.03 mmol, 3 mol%)

• Cesium carbonate (Cs₂CO₃, 2.0 mmol, 2 equiv.)

• Anhydrous, degassed toluene (5 mL)

• Ethyl acetate, water, brine, anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a glovebox, add 3-chloro-2-methoxypyridine, phenylboronic acid, cesium carbonate, Pd₂(dba)₃, and XPhos to an oven-dried reaction vial equipped with a stir bar.

• Solvent Addition: Add anhydrous, degassed toluene (5 mL) to the vial.

• Reaction Conditions: Seal the vial, remove it from the glovebox, and place it in a preheated oil bath at 110 °C. Stir the mixture vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Extraction: Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Washing and Drying: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to afford the desired 2-methoxy-3-phenylpyridine.

Visualizations

Caption: Logical workflow of 3-Chloro-2-methoxypyridine's synthetic applications.

Caption: Experimental workflow for a typical Suzuki-Miyaura cross-coupling reaction.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Wholesale 3-CHLORO-2-METHOXYPYRIDINE CAS:13472-84-9 Manufacturers and Suppliers | XINDAO [xindaobiotech.com]
• 3. 3-CHLORO-2-METHOXYPYRIDINE | 13472-84-9 [m.chemicalbook.com]
• 4. Page loading... [guidechem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. nbinno.com [nbinno.com]

Safety & Regulatory Compliance

Proper Disposal of 3-Chloro-2-methoxypyridine: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides essential, step-by-step procedures for the safe disposal of 3-Chloro-2-methoxypyridine.

This chemical is a flammable liquid and vapor that can cause skin, eye, and respiratory irritation.[1] Some safety data sheets also indicate that it may be harmful if swallowed and fatal if it comes into contact with skin or is inhaled. Furthermore, it is recognized as being very toxic to aquatic life with long-lasting effects. Adherence to proper disposal protocols is therefore critical.

Immediate Safety and Handling for Disposal

Before beginning any disposal-related activities, ensure that all appropriate personal protective equipment (PPE) is worn. This includes, but is not limited to, protective gloves, flame-retardant clothing, and chemical safety goggles or a face shield.[1][2] Work should be conducted in a well-ventilated area, such as a chemical fume hood.[2][3] Emergency eyewash stations and safety showers must be readily accessible.[1][3]

Step-by-Step Disposal Procedure

The universally recommended method for the disposal of 3-Chloro-2-methoxypyridine is to utilize an approved hazardous waste disposal facility.[1][2][3][4] Do not attempt to dispose of this chemical down the drain or with general laboratory trash.

• Container Management : Keep the 3-Chloro-2-methoxypyridine in its original, properly labeled container. The container should be tightly closed and stored in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other sources of ignition.[3][4]

• Waste Segregation : Do not mix 3-Chloro-2-methoxypyridine waste with other chemical waste streams unless explicitly instructed to do so by your institution's environmental health and safety (EHS) office or the licensed waste disposal company.

• Labeling for Disposal : Ensure the waste container is clearly labeled with the chemical name "3-Chloro-2-methoxypyridine" and any other identifiers required by your institution and local regulations. The label should also include appropriate hazard symbols (e.g., flammable, irritant, toxic).

• Arrange for Pickup : Contact your institution's EHS office or the designated hazardous waste management provider to schedule a pickup for the waste chemical. Follow their specific instructions for collection and documentation.

Quantitative Safety Data Summary

For quick reference, the following table summarizes key quantitative data for 3-Chloro-2-methoxypyridine.

Property	Value
Boiling Point	142 - 150 °C (288 - 302 °F) at 760 mmHg[3]
Flash Point	66 °C (150.8 °F)[3]
Specific Gravity	1.190[3]
Vapor Density	3.92[3]

Experimental Protocols

No experimental protocols for the neutralization or in-lab degradation of 3-Chloro-2-methoxypyridine are recommended. The standard and required procedure is disposal via a licensed and approved hazardous waste management facility in accordance with local, state, and federal regulations.[2]

Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper disposal of 3-Chloro-2-methoxypyridine.

Caption: Disposal workflow for 3-Chloro-2-methoxypyridine.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. 3-Chloro-2-methoxypyridine | 13472-84-9 | TCI AMERICA [tcichemicals.com]

Essential Safety and Operational Guide for Handling 3-Chloro-2-methoxypyridine

This guide provides immediate, essential safety protocols and logistical plans for the handling and disposal of 3-Chloro-2-methoxypyridine, tailored for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective Equipment (PPE)

3-Chloro-2-methoxypyridine is a chemical that requires careful handling due to its potential hazards. It is classified as a combustible liquid that can cause skin, eye, and respiratory irritation.[1][2][3] In some cases, it may be harmful if swallowed or fatal in contact with skin or if inhaled.[4] Therefore, adherence to strict safety protocols and the use of appropriate personal protective equipment are mandatory.

Engineering Controls: Always handle 3-Chloro-2-methoxypyridine in a well-ventilated area, preferably within a chemical fume hood.[1][2][5] Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[1][2][3]

Personal Protective Equipment (PPE): The following PPE is required when handling this substance:

PPE Category	Item	Specifications
Eye and Face Protection	Safety Goggles/Glasses	Chemical safety goggles or glasses that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[1] A face shield may be necessary for splash protection.
Hand Protection	Chemical-Resistant Gloves	Wear appropriate protective gloves to prevent skin exposure.[1][2][5] While the specific glove material is not universally specified, nitrile or neoprene gloves are generally recommended for handling chlorinated aromatic compounds. Always check the manufacturer's glove compatibility chart.
Body Protection	Protective Clothing	A lab coat or a long-sleeved seamless gown with tight-fitting cuffs is mandatory.[6] For larger quantities or in situations with a higher risk of exposure, chemical-resistant coveralls ("bunny suits") may be necessary.[6]
Respiratory Protection	Respirator	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[1][7] The specific cartridge type should be selected based on the concentration and nature of the airborne contaminants.
Foot Protection	Closed-toe Shoes	Standard laboratory practice dictates that closed-toe shoes must be worn at all times in the laboratory.

Quantitative Safety Data

The following table summarizes key quantitative safety and physical property data for 3-Chloro-2-methoxypyridine and related compounds.

Property	Value	Source
Boiling Point	147 - 150 °C / 297 - 302 °F @ 760 mmHg	[1]
Flash Point	66 °C / 150.8 °F	[1]
Specific Gravity	1.190	[1]
Vapor Density	3.92	[1]
Water Solubility	10 g/L (20 °C)	[5]

Note: Data is for 3-Chloropyridine, a closely related compound, as specific data for 3-Chloro-2-methoxypyridine may be limited.

Experimental Workflow and Handling Protocol

The following diagram outlines the standard operational workflow for handling 3-Chloro-2-methoxypyridine, from preparation to disposal.

Caption: Workflow for handling 3-Chloro-2-methoxypyridine.

Detailed Experimental Protocols

a. Preparation and Handling:

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for 3-Chloro-2-methoxypyridine.[1][2][3][4][5]

• Don Personal Protective Equipment (PPE): Put on all required PPE as outlined in the table above.

• Work in a Ventilated Area: All handling of 3-Chloro-2-methoxypyridine must be conducted in a certified chemical fume hood to avoid inhalation of vapors.[1][5]

• Grounding: When transferring the liquid, ground and bond containers to prevent static discharge, as it is a combustible liquid.[5]

• Avoid Incompatibilities: Keep away from strong oxidizing agents, strong acids, strong bases, and amines.[1][7]

b. Spill Response:

• Evacuate: In case of a significant spill, evacuate the immediate area.

• Ventilate: Increase ventilation to the area.

• Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry sand, or earth. Do not use combustible materials like sawdust.

• Collection: Carefully collect the absorbed material into a suitable, labeled container for hazardous waste disposal.

• Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

c. First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][3]

• Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap and water for at least 15 minutes. If irritation persists, seek medical attention.[1][2][3]

• Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2]

• Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with water and give them 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

Disposal Plan

All waste containing 3-Chloro-2-methoxypyridine must be treated as hazardous waste.

a. Waste Segregation and Collection:

• Identify and Separate: Keep waste containing 3-Chloro-2-methoxypyridine separate from other waste streams.

• Use Appropriate Containers: Collect liquid waste in a clearly labeled, sealed, and compatible container. The original container can often be used.

• Labeling: The waste container must be clearly labeled with "HAZARDOUS WASTE" and the full chemical name "3-Chloro-2-methoxypyridine".

b. Disposal Procedure:

• Consult Regulations: Dispose of the chemical waste in accordance with all local, regional, and national environmental regulations.[1]

• Professional Disposal: Contact a licensed professional waste disposal service to arrange for the removal and disposal of the hazardous waste. Do not attempt to dispose of this chemical down the drain or in regular trash.[1]

• Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste. The empty, rinsed container can then be disposed of according to institutional guidelines.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. jubilantingrevia.com [jubilantingrevia.com]
• 6. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 7. fishersci.com [fishersci.com]